2-Amino-3,5-dihydro-4H-imidazol-4-one

• CAS: 503-86-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Basic Properties of 2-Amino-3,5-dihydro-4H-imidazol-4-one

Introduction: Unveiling a Core Heterocyclic Scaffold

2-Amino-3,5-dihydro-4H-imidazol-4-one, also known by its common name 2-aminoimidazolin-4-one, is a five-membered heterocyclic compound of significant interest in the fields of medicinal chemistry and drug development. Its structure, featuring a cyclic guanidinium-like moiety integrated into a lactam ring, imparts a unique combination of chemical properties that make it a valuable intermediate and a core scaffold for a diverse range of biologically active molecules.[1][2] Derivatives of this core have been explored for numerous therapeutic applications, including as anti-cancer, anti-epileptic, antibacterial, and antifungal agents.[1][3]

This guide provides an in-depth exploration of the fundamental physicochemical and basic properties of 2-Amino-3,5-dihydro-4H-imidazol-4-one. We will move beyond a simple recitation of data to explain the causality behind its behavior, offering field-proven insights into its handling, synthesis, and reactivity. This document is intended for researchers, scientists, and drug development professionals who seek a comprehensive understanding of this versatile chemical entity.

Section 1: Core Physicochemical Properties

The foundational characteristics of a molecule dictate its behavior in both chemical and biological systems. The properties of 2-Amino-3,5-dihydro-4H-imidazol-4-one are summarized below.

Quantitative Data Summary

A compilation of key physical and chemical properties is presented in Table 1. These values are critical for experimental design, from selecting appropriate solvent systems to predicting membrane permeability.

Property	Value	Source(s)
CAS Number	503-86-6	[4][5]
Molecular Formula	C₃H₅N₃O	[4]
Molecular Weight	99.09 g/mol	[4][5]
Appearance	Colorless to white crystalline powder	[1]
Melting Point	185-210 °C (decomposes)	[1][5]
Predicted pKa	10.63 ± 0.20	[1][5]
Predicted Density	1.79 ± 0.1 g/cm³	[1][5]
Calculated LogP	-1.57	[4]
Solubility	Soluble in water, alcohols, ethers, ketones	[1]
Topological Polar Surface Area	67.48 Ų	[4]
Hydrogen Bond Donors	2	[4]
Hydrogen Bond Acceptors	3	[4]

Solubility Profile: A Practical Perspective

The molecule's high polarity, evidenced by a low LogP value and significant polar surface area, governs its solubility.[4] It is readily soluble in water and other polar protic solvents like ethanol.[1] This property is advantageous for many biological assays and for synthetic reactions conducted in aqueous or alcoholic media. However, its solubility in nonpolar organic solvents is limited, which can necessitate the use of co-solvents or derivatization to engage in reactions in lipophilic environments.

Stability and Storage

From a practical standpoint, 2-Amino-3,5-dihydro-4H-imidazol-4-one is a relatively stable compound under standard laboratory conditions. For long-term integrity, it should be stored in a sealed container in a dry environment, preferably refrigerated at 2-8°C, to minimize potential degradation from atmospheric moisture or prolonged exposure to heat.[1][4] It should be kept away from strong oxidizing agents and sources of ignition.[1]

Section 2: The Guanidinium Core, Basicity, and Tautomerism

The most defining chemical feature of 2-Amino-3,5-dihydro-4H-imidazol-4-one is its endocyclic guanidino group. This functional group is a "superbase" due to the exceptional stability of its protonated form, the guanidinium ion, which effectively delocalizes the positive charge across three nitrogen atoms.

Understanding the pKa: A Tale of Two Effects

The predicted pKa of the conjugate acid of this molecule is approximately 10.6.[1][5] While this indicates it is a strong base, it is notably lower than the pKa of the guanidinium group in arginine (pKa ≈ 12.5-13.8) or free guanidine (pKa ≈ 13.6).[6][7][8][9] This difference is not arbitrary; it is a direct consequence of the molecule's structure:

• Resonance Stabilization: Like all guanidines, the protonated form is highly stabilized by resonance, which is the primary driver of its strong basicity. The positive charge is shared among the exocyclic nitrogen and the two ring nitrogens.

• Inductive Effect: The adjacent electron-withdrawing carbonyl group (C=O) exerts a powerful inductive effect. It pulls electron density away from the guanidino moiety, destabilizing the positive charge of the conjugate acid. This effect makes the compound less basic (i.e., lowers the pKa) compared to guanidine or arginine, where no such proximal electron-withdrawing group exists.

Tautomerism: The Molecule's Multiple Personalities

This molecule can exist in several tautomeric forms. The equilibrium between these forms is crucial as it can dictate reactivity and biological interactions. The primary tautomers are the amino-imino forms, with the potential for keto-enol tautomerism at the lactam moiety.

Caption: Primary tautomeric forms of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

While the 2-amino form is generally considered the major contributor, the exact equilibrium can be influenced by the solvent and pH. Researchers must consider that reactions may proceed through a minor tautomer, and spectroscopic data may reflect a mixture of forms.

Section 3: Synthesis and Characterization

A reliable and reproducible synthesis is the gateway to utilizing any chemical compound. The preparation of 2-Amino-3,5-dihydro-4H-imidazol-4-one is well-documented, most commonly proceeding from guanidine precursors.[10]

Experimental Protocol: Synthesis from Guanidine

This protocol is adapted from established literature methods for the cyclization of a guanidine derivative.[10] The causality behind this choice is the ready availability and low cost of the starting materials.

Objective: To synthesize 2-Amino-3,5-dihydro-4H-imidazol-4-one via acid-catalyzed cyclization.

Materials:

• Guanidineacetic acid (Glycocyamine)

• 6N Hydrochloric Acid (HCl)

• Absolute Ethanol

• Diethyl Ether

• Round-bottom flask with reflux condenser

• Heating mantle

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, combine Guanidineacetic acid (1 eq) and 6N aqueous HCl (approx. 10 volumes).

• Cyclization: Equip the flask with a reflux condenser and heat the mixture to 120°C with vigorous stirring. Maintain this temperature for 22 hours. Causality: The high temperature and strong acid are necessary to drive the intramolecular condensation and dehydration, leading to ring closure.

• Work-up: After 22 hours, allow the reaction to cool to room temperature. Remove the water and excess HCl under reduced pressure using a rotary evaporator.

• Purification - Recrystallization: Dissolve the crude solid residue in a minimum amount of hot absolute ethanol. Causality: Ethanol is chosen for its ability to dissolve the product at high temperatures and poorly at low temperatures, enabling purification.

• Precipitation: To the hot ethanol solution, add diethyl ether (approx. 2/3 volume of ethanol) dropwise until the solution becomes slightly turbid.

• Isolation: Cool the mixture to 0°C in an ice bath and allow it to stand for at least 6 hours to ensure complete precipitation.

• Final Product: Collect the resulting white precipitate by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum. The product is isolated as a white powder.[10]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of 2-aminoimidazolin-4-one.

Analytical Characterization

Confirmation of the product's identity and purity is a non-negotiable step.

• ¹H NMR (in D₂O): Expect a characteristic singlet at approximately δ 4.18 ppm, integrating to 2H, which corresponds to the methylene (-CH₂-) protons of the imidazolone ring.[10] The acidic protons (N-H) will exchange with the deuterium in D₂O and will not be visible.

• ¹³C NMR (in D₂O): Two key signals are expected: one around δ 48.5 ppm for the methylene carbon and another downfield signal around δ 174.9 ppm for the carbonyl carbon (C=O).[10]

• FT-IR (KBr Pellet): Look for characteristic peaks: a strong C=O stretch (amide) around 1680-1720 cm⁻¹, N-H stretching vibrations for the amino group around 3100-3400 cm⁻¹, and C-N stretching bands.

• Mass Spectrometry (ESI+): The protonated molecule [M+H]⁺ should be observed at m/z 99.0433, corresponding to the molecular formula C₃H₅N₃O.[10]

Section 4: Chemical Reactivity and Derivatization

The utility of 2-Amino-3,5-dihydro-4H-imidazol-4-one as a synthetic intermediate stems from its multiple reactive sites.

• Exocyclic Amino Group (-NH₂): This is the most nucleophilic site. It readily participates in reactions with electrophiles such as acyl chlorides, isocyanates, and aldehydes (to form Schiff bases), providing a primary handle for derivatization.

• Ring Nitrogens: The ring nitrogens are less nucleophilic due to their involvement in the resonance-stabilized guanidino system and the lactam structure. However, under strongly basic conditions, the N-H proton can be abstracted, allowing for N-alkylation or N-arylation.

• Methylene Group (-CH₂-): The protons on the carbon adjacent to the carbonyl group are weakly acidic. Under strong basic conditions (e.g., using LDA), this position can be deprotonated to form an enolate, which can then react with various electrophiles, enabling C-C bond formation at the 5-position.

The ability to selectively modify these positions is the cornerstone of its use in combinatorial chemistry and the synthesis of compound libraries for drug screening.

Section 5: Biological Significance and Applications

The imidazol-4-one heterocycle is considered a "privileged scaffold" in medicinal chemistry.[2] This is because its rigid structure can present substituents in well-defined spatial orientations, facilitating specific interactions with biological targets.

While 2-Amino-3,5-dihydro-4H-imidazol-4-one itself is primarily an intermediate, its derivatives have demonstrated a wide spectrum of pharmacological activities.[3]

• Anticancer: The scaffold is found in compounds designed to inhibit kinases or other enzymes involved in cell proliferation.[3]

• Antimicrobial: Derivatives have shown promising activity against various bacterial and fungal strains.[3]

• CNS Activity: The core has been incorporated into molecules with anticonvulsant and anti-epileptic properties.[1][3]

The general mechanism involves using the core scaffold to anchor pharmacophoric groups that interact with the active site of a target enzyme or receptor.

Caption: Role of the imidazolone core in a typical drug discovery workflow.

Section 6: Safe Handling and Storage

Adherence to safety protocols is paramount in any research setting.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling the compound.[1]

• Storage: Store in a tightly sealed container in a cool (2-8°C), dry, and well-ventilated area.[1][4]

• In case of Exposure: If skin or eye contact occurs, immediately flush the affected area with copious amounts of water and seek medical attention.[1]

• Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

2-Amino-3,5-dihydro-4H-imidazol-4-one is more than just a simple chemical intermediate; it is a versatile building block with a rich chemical personality defined by its basic guanidinium core and multiple reactive handles. Its favorable solubility, well-established synthesis, and the proven biological relevance of its derivatives make it a compound of enduring interest. A thorough understanding of its basic properties—from its pKa and tautomeric nature to its reactivity and handling requirements—is the foundation upon which innovative research and successful drug development programs are built.

References

• ChemBK. (2024, April 9). 2-amino-1,5-dihydro-4H-imidazol-4-one. Retrieved from [Link]

• Keel, K. L., & Tepe, J. J. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers, 7(18), 2736-2763. DOI: 10.1039/D0QO00764A. Retrieved from [Link]

• Ahmed, N. G., & Hamad, A. N. (2023). Synthesis and preliminary pharmacological profile of some new 3,5-dihydro-4H-imidazol-4-one and α,β-dehydroamino acid derivatives. ZANCO Journal of Pure and Applied Sciences, 35(1), 223-240. Retrieved from [Link]

• Reddit r/OrganicChemistry. (2020). Why is the protonated version of the guanidino group in Arginine is more stable than the deprotonated one? Retrieved from [Link]

• Fitch, C. A., Platzer, G., Okon, M., Garcia-Moreno O, E. B., & McIntosh, L. P. (2015). Arginine: its pKa value revisited. Protein Science, 24(5), 752–761. DOI: 10.1002/pro.2648. Retrieved from [Link]

• Wikipedia. Guanidine. Retrieved from [Link]

• El-Gohary, N. S., & El-Kerdawy, A. M. (2018). Prediction of Aqueous pKa Values for Guanidine-Containing Compounds Using Ab Initio Gas-Phase Equilibrium Bond Lengths. ACS Omega, 3(4), 4366-4375. Retrieved from [Link]

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2-Amino-3,5-dihydro-4H-imidazol-4-one chemical structure and synthesis

An In-Depth Technical Guide to 2-Amino-3,5-dihydro-4H-imidazol-4-one: Structure, Synthesis, and Scientific Context

Introduction

2-Amino-3,5-dihydro-4H-imidazol-4-one, also known as 2-aminoimidazolin-4-one, is a five-membered heterocyclic organic compound with the molecular formula C₃H₅N₃O[1][2]. It serves as a crucial structural motif in a variety of natural products and is an important intermediate in medicinal chemistry and organic synthesis[2][3]. Its structure is isomeric with creatinine, the well-known biomarker for renal function, which is formed via the non-enzymatic cyclization of creatine[4][5][6]. Understanding the chemistry and synthesis of 2-amino-3,5-dihydro-4H-imidazol-4-one is essential for researchers engaged in the development of novel therapeutics and the study of related biological pathways. This guide provides a comprehensive overview of its chemical structure, tautomeric forms, and detailed protocols for its synthesis, grounded in established chemical principles.

Chemical Structure and Properties

The core of 2-amino-3,5-dihydro-4H-imidazol-4-one consists of an imidazolidine ring featuring a ketone group at position 4 and an exocyclic amino group at position 2. This arrangement of functional groups gives rise to its characteristic chemical reactivity and physical properties.

Tautomerism

A critical feature of 2-amino-3,5-dihydro-4H-imidazol-4-one is its existence in tautomeric forms. The primary equilibrium is between the amino form (2-amino-1,5-dihydro-4H-imidazol-4-one) and the imino form (2-iminoimidazolidin-4-one). This tautomerism involves the migration of a proton and the shifting of a double bond, which can significantly influence the molecule's reactivity, hydrogen bonding capabilities, and spectroscopic signature. While the amino form is frequently depicted, the imino tautomer can be a key intermediate in certain reactions.

Caption: Tautomeric equilibrium of 2-amino-3,5-dihydro-4H-imidazol-4-one.

Physicochemical Properties

The compound is typically a colorless to white crystalline powder[2]. Its properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₃H₅N₃O	[1][7][8]
Molecular Weight	99.09 g/mol	[1][7][8]
CAS Number	503-86-6	[1][8]
Melting Point	200-202 °C	[9]
~185-190 °C	[2]
208-210 °C (from Ethanol)	[7]
Solubility	Soluble in water; also soluble in alcohols, ethers, and ketones.	[2]
Appearance	Colorless to white crystalline powder	[2]

Synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one

The most direct and widely recognized method for synthesizing 2-amino-3,5-dihydro-4H-imidazol-4-one is through the acid-catalyzed intramolecular cyclization of guanidinoacetic acid (also known as glycocyamine)[9][10]. Guanidinoacetic acid is the natural precursor to creatine in vertebrates, formed from the amino acids glycine and arginine[11][12][13].

Causality of the Synthetic Strategy

The synthesis relies on a fundamental organic reaction: intramolecular condensation to form a lactam (a cyclic amide). The guanidinoacetic acid molecule possesses both a nucleophilic nitrogen (within the guanidino group) and an electrophilic carbonyl carbon (in the carboxylic acid).

• Acid Catalysis : The reaction is performed under strong acidic conditions (e.g., using hydrochloric acid). The acid serves two primary purposes:

  • It protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.

  • It maintains the guanidino group in a protonated state, which, while seemingly counterintuitive as it reduces nucleophilicity, is necessary to drive the reaction under harsh heating conditions and facilitate the subsequent dehydration step.

• Intramolecular Nucleophilic Attack : A terminal amino group of the guanidinium moiety acts as the nucleophile, attacking the activated carbonyl carbon.

• Dehydration : The resulting tetrahedral intermediate eliminates a molecule of water to form the stable five-membered imidazolone ring. This dehydration step is thermodynamically driven by the formation of the stable cyclic product and the removal of water, often aided by high temperatures.

Caption: Synthetic workflow for 2-amino-3,5-dihydro-4H-imidazol-4-one.

Experimental Protocol: Cyclization of Guanidinoacetic Acid

This protocol is adapted from a reported synthesis and represents a robust method for laboratory-scale preparation[9].

Materials and Reagents:

• Guanidinoacetic acid

• 6N Hydrochloric Acid (HCl)

• Ethanol

• Diethyl ether

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer

• Ice bath

• Büchner funnel and filter paper

Step-by-Step Methodology:

• Reaction Setup : In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine guanidinoacetic acid and 6N aqueous HCl. A typical molar ratio is not explicitly stated, but a sufficient volume of acid is used to fully dissolve the starting material and act as the reaction medium[9].

• Heating and Reflux : Heat the mixture to 120 °C and maintain it at reflux with vigorous stirring[9]. The reaction is typically run for an extended period, such as 22 hours, to ensure complete conversion[9].

• Solvent Removal : After the reaction is complete, cool the mixture to room temperature. Remove the water and excess HCl under reduced pressure using a rotary evaporator.

• Recrystallization and Precipitation : Solubilize the crude solid residue in a minimal amount of hot ethanol. To induce precipitation of the product hydrochloride salt, add diethyl ether to the ethanolic solution[9].

• Isolation : Cool the mixture to 0 °C in an ice bath to maximize crystallization. After a sufficient period (e.g., 6 hours), collect the white powder product by vacuum filtration using a Büchner funnel[9].

• Washing and Drying : Wash the collected solid with cold diethyl ether to remove any residual soluble impurities. Dry the product under vacuum to obtain pure 2-amino-3,5-dihydro-4H-imidazol-4-one hydrochloride. A yield of approximately 49% has been reported for this method[9].

Structural Characterization

Confirmation of the synthesized product's identity and purity is achieved through standard analytical techniques.

Spectroscopic Data

Spectroscopic analysis provides definitive evidence of the molecular structure.

Technique	Observed Data	Interpretation	Source
¹H NMR (D₂O)	δ 4.18 (s, 2H)	A singlet integrating to two protons, corresponding to the methylene (-CH₂-) group at the C-5 position of the imidazolone ring.	[9]
¹³C NMR (D₂O)	δ 48.5 (C-5)	Signal for the sp³-hybridized methylene carbon.	[9]
δ 174.9 (C-4)	Signal for the carbonyl carbon (C=O), characteristic of an amide or lactam.	[9]
Mass Spec	[M-HCl]+ = 99.0427	The mass of the protonated free base, confirming the molecular formula C₃H₅N₃O.	[9]

Conclusion

2-Amino-3,5-dihydro-4H-imidazol-4-one is a heterocyclic compound of significant interest due to its structural relationship with biologically important molecules like creatinine and its utility as a synthetic intermediate[2]. Its synthesis is most reliably achieved through the acid-catalyzed intramolecular cyclization of its natural precursor, guanidinoacetic acid[9]. This process, driven by heat and acid catalysis, transforms the linear amino acid into a stable five-membered lactam ring. The straightforward nature of this synthesis, coupled with well-defined methods for characterization, makes this molecule accessible for further investigation and application in drug discovery and materials science.

References

• Gasset, T., et al. (2009). Non-enzymatic cyclization of creatine ethyl ester to creatinine. Biochemical and Biophysical Research Communications, 388(2), 252-255. [Link]

• Ostojic, S. M. (2022). Safety of Dietary Guanidinoacetic Acid: A Villain of a Good Guy? Nutrients, 14(9), 1749. [Link]

• Kreider, R. B., et al. (2022). Bioavailability, Efficacy, Safety, and Regulatory Status of Creatine and Related Compounds: A Critical Review. Nutrients, 14(5), 1035. [Link]

• Catalyst University. (2017, July 25). Creatine Function (2/2): Degradation to Creatinine [Video]. YouTube. [Link]

• ChemBK. (2024, April 9). 2-amino-1,5-dihydro-4H-imidazol-4-one - Introduction. ChemBK. [Link]

• Wikipedia. (n.d.). Glycocyamine. Wikipedia. [Link]

• Ostojic, S. M., & Drid, P. (2015). Guanidinoacetic acid deficiency: a new entity in clinical medicine? EXCLI Journal, 14, 679–682. [Link]

• Wyss, M., & Kaddurah-Daouk, R. (2000). Creatine and creatinine metabolism. Physiological Reviews, 80(3), 1107-1213. [Link] (Note: While not directly cited, this is an authoritative source on the background metabolism.)

• Keel, K. L., & Tepe, J. J. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers, 7(18), 2764-2799. [Link]

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The Ascidian's Gift: A Technical Guide to 2-Amino-3,5-dihydro-4H-imidazol-4-one and Its Naturally Occurring Analogues

This guide provides an in-depth exploration of 2-amino-3,5-dihydro-4H-imidazol-4-one, a pivotal heterocyclic scaffold, and its diverse analogues found predominantly in the marine environment. We will delve into its natural prevalence, biosynthetic origins, significant pharmacological activities, and the key experimental methodologies for its study. This document is intended for researchers, scientists, and drug development professionals engaged in natural product chemistry, medicinal chemistry, and pharmacology.

Introduction: The Ubiquitous 2-Aminoimidazole Core

The 2-amino-3,5-dihydro-4H-imidazol-4-one moiety, a derivative of 2-aminoimidazole, represents a "privileged" pharmacophore in medicinal chemistry. While the parent compound itself is not commonly found in isolation in nature, its core structure is the cornerstone of a vast and growing class of marine alkaloids. These natural products, primarily isolated from marine sponges of the Calcarea class (e.g., Leucetta, Clathrina) and other marine invertebrates, exhibit a remarkable array of biological activities, making them compelling leads for drug discovery.[1] This guide will illuminate the journey from their discovery in the ocean's depths to their potential applications in human health.

Natural Occurrence and Diversity

The 2-aminoimidazole-4-one scaffold is a recurring motif in a multitude of marine natural products. These compounds can be broadly categorized based on their structural complexity and biological origin.

Pyrrole-Imidazole Alkaloids

A significant family of these analogues are the pyrrole-imidazole alkaloids, which feature a 2-aminoimidazole unit linked to a pyrrole moiety. Prominent examples include:

• Oroidin: First isolated from the sponge Agelas oroides, oroidin is a foundational member of this class and serves as a biosynthetic precursor to more complex derivatives.

• Hymenidin and Clathrodin: These are closely related to oroidin and are also found in marine sponges.

Naamidine and Isonaamidine Alkaloids

The Leucetta genus of sponges is a particularly rich source of complex alkaloids containing the 2-aminoimidazol-4-one core, often in dimeric or more elaborate arrangements.[1] Key examples include:

• Naamidine A: A representative of the naamidine class, characterized by a unique dimeric structure.

• Isonaamine A: An isomer of naamine A, showcasing the structural diversity generated by different connectivity of the core units.

Other 2-Aminoimidazol-4-one Containing Alkaloids

Beyond the well-defined pyrrole-imidazole and naamidine families, a variety of other alkaloids incorporate the 2-aminoimidazol-4-one substructure, contributing to the vast chemical diversity of marine natural products.

Biosynthesis: From Amino Acids to Complex Alkaloids

The biosynthesis of these intricate marine alkaloids is a subject of ongoing research. Current evidence points to a pathway originating from common amino acids.

• Key Precursors: Arginine and its homologue, homoarginine, are considered the primary building blocks for the 2-aminoimidazole core.

• Proposed Pathway: The biosynthesis is thought to involve the oxidative modification of these amino acid precursors, followed by cyclization to form the 2-aminoimidazole ring. Further enzymatic tailoring, including halogenation and dimerization, leads to the diverse array of naturally occurring analogues.

Below is a conceptual diagram illustrating the proposed biosynthetic pathway.

Caption: Proposed biosynthetic pathway of 2-aminoimidazole marine alkaloids.

Pharmacological Activities and Mechanisms of Action

The natural analogues of 2-amino-3,5-dihydro-4H-imidazol-4-one exhibit a broad spectrum of potent biological activities, making them attractive candidates for therapeutic development.

Kinase Inhibition: Targeting DYRK and CLK

Several 2-aminoimidazole alkaloids have been identified as potent inhibitors of Dual-specificity tyrosine-phosphorylation-regulated kinases (DYRKs) and CDC-like kinases (CLKs). These kinase families play crucial roles in cell proliferation, differentiation, and mRNA splicing.

• DYRK1A Signaling: DYRK1A is implicated in neurodevelopment and neurodegenerative diseases. Inhibition of DYRK1A by these marine alkaloids can modulate downstream signaling pathways, including the ASK1-JNK pathway involved in apoptosis.

• CLK Signaling: CLKs are essential for the phosphorylation of serine/arginine-rich (SR) proteins, which are key regulators of pre-mRNA splicing. By inhibiting CLKs, these compounds can alter splicing patterns, a mechanism with potential applications in cancer and other diseases.

The following diagram illustrates the inhibitory effect on the DYRK1A signaling pathway.

Caption: Inhibition of the DYRK1A-mediated pro-apoptotic pathway.

Anti-Biofilm Activity: Disrupting Bacterial Communities

A compelling activity of many 2-aminoimidazole alkaloids is their ability to inhibit and disperse bacterial biofilms. Biofilms are structured communities of bacteria that are notoriously resistant to conventional antibiotics.

• Mechanism of Action: These compounds are generally not bactericidal but rather interfere with the signaling pathways that regulate biofilm formation. One proposed mechanism involves the disruption of two-component regulatory systems in bacteria, which are crucial for sensing and responding to environmental cues that trigger biofilm development. By interfering with these systems, the compounds prevent bacteria from transitioning to a biofilm-forming state.[2]

The diagram below conceptualizes the anti-biofilm mechanism.

Caption: Inhibition of bacterial biofilm formation by 2-aminoimidazole alkaloids.

Other Biological Activities

In addition to kinase inhibition and anti-biofilm effects, various analogues have demonstrated a range of other promising bioactivities, including:

• Antimicrobial and Antifungal Activity

• Cytotoxicity against Cancer Cell Lines

• Anti-inflammatory Properties

Experimental Protocols

A critical aspect of natural product research is the robust methodology for isolation, purification, and characterization.

Extraction and Isolation from Marine Sponges

The following is a generalized protocol for the extraction and isolation of 2-aminoimidazole alkaloids from a marine sponge, such as Leucetta sp..

Step-by-Step Methodology:

• Sample Collection and Preparation:

  • Collect the sponge sample and immediately freeze it at -20°C or below to preserve the chemical integrity of the metabolites.

  • Freeze-dry the sponge tissue to remove water.

  • Grind the dried sponge into a fine powder.

• Solvent Extraction:

  • Extract the powdered sponge material exhaustively with methanol (MeOH) or a mixture of dichloromethane (DCM) and MeOH (1:1) at room temperature.

  • Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in water and partition sequentially with solvents of increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH). This step separates compounds based on their polarity. The 2-aminoimidazole alkaloids are typically found in the more polar EtOAc and n-BuOH fractions.

• Chromatographic Purification:

  • Column Chromatography: Subject the bioactive fraction (e.g., EtOAc fraction) to column chromatography on silica gel or Sephadex LH-20.[1]

    • For silica gel, a gradient elution system of increasing polarity (e.g., from 100% DCM to 100% MeOH) is commonly used.

    • For Sephadex LH-20, isocratic elution with MeOH is often effective for size-exclusion separation.

  • High-Performance Liquid Chromatography (HPLC): Further purify the fractions obtained from column chromatography using reversed-phase HPLC (RP-HPLC) on a C18 column.

    • A typical mobile phase consists of a gradient of acetonitrile (ACN) in water, often with a small amount of an ion-pairing agent like trifluoroacetic acid (TFA) (e.g., 0.1%) to improve peak shape.[1]

The workflow for extraction and isolation is depicted below.

Caption: General workflow for the isolation of 2-aminoimidazole alkaloids.

Structural Characterization

The elucidation of the chemical structure of the isolated compounds relies on a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the elemental composition of the molecule. Tandem mass spectrometry (MS/MS) provides valuable information about the fragmentation pattern, which aids in identifying characteristic substructures.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1D NMR (¹H and ¹³C): Provides information about the number and types of protons and carbons in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between atoms and assembling the complete structure of the molecule. For example, HMBC correlations are used to identify long-range couplings between protons and carbons, which is essential for connecting different fragments of the molecule.[3][5]

Table 1: Representative ¹H and ¹³C NMR Data for the Oroidin Core [3]

Position	¹³C NMR (δ, ppm)	¹H NMR (δ, ppm, multiplicity, J in Hz)
Imidazole-H	114.29	6.51 (s)
-CH=	122.12	6.31 (d, 15.8)
=CH-CH₂-	128.88	5.91 (dt, 15.8, 6.0)
-CH₂-	42.18	4.03 (d, 6.0)
Ar-H3	99.96	6.85 (s)

Anti-Biofilm Activity Assay

A common method to assess the anti-biofilm activity of natural products is the crystal violet staining assay.[6]

Step-by-Step Methodology:

• Bacterial Culture Preparation: Grow the target bacterial strain (e.g., Staphylococcus aureus) overnight in a suitable broth medium. Dilute the culture to a standardized cell density.

• Biofilm Formation:

  • In a 96-well microtiter plate, add the diluted bacterial culture to each well.

  • Add the test compounds at various concentrations to the wells. Include positive (antibiotic) and negative (vehicle) controls.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24-48 hours) to allow for biofilm formation.

• Quantification of Biofilm:

  • Carefully remove the planktonic (free-floating) bacteria from each well.

  • Wash the wells gently with a buffer (e.g., phosphate-buffered saline, PBS) to remove any remaining planktonic cells.

  • Add a solution of crystal violet (e.g., 0.1%) to each well and incubate for a short period (e.g., 15 minutes). The crystal violet will stain the adherent biofilm.

  • Wash away the excess stain and allow the plate to dry.

  • Solubilize the bound crystal violet with a suitable solvent (e.g., 30% acetic acid).

  • Measure the absorbance of the solubilized stain at a specific wavelength (e.g., 590 nm) using a microplate reader. The absorbance is proportional to the amount of biofilm.

Conclusion and Future Perspectives

The 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold and its naturally occurring marine analogues represent a treasure trove of chemical diversity and biological activity. Their potent and often novel mechanisms of action, particularly in kinase inhibition and biofilm disruption, position them as highly promising leads for the development of new therapeutics. Future research should focus on several key areas:

• Sustainable Supply: The development of efficient and scalable synthetic routes is crucial to overcome the supply limitations associated with harvesting marine organisms.

• Mechanism of Action Studies: A deeper understanding of the molecular targets and signaling pathways modulated by these compounds will facilitate their rational design and optimization.

• Clinical Translation: Preclinical and clinical studies are needed to evaluate the safety and efficacy of the most promising candidates for various disease indications.

The continued exploration of the marine environment, coupled with advances in synthetic chemistry and pharmacology, will undoubtedly unveil further secrets of this remarkable class of natural products and pave the way for the development of next-generation therapies.

References

• Tomašič, T., et al. (2014). Analogues of the Marine Alkaloids Oroidin, Clathrodin, and Hymenidin Induce Apoptosis in Human HepG2 and THP-1 Cancer Cells. Med. Chem. Commun., 5(1), 105-110. Available from: [Link]

• Hassan, W., et al. (2012). Two new imidazole alkaloids from Leucetta chagosensis sponge. Saudi Pharmaceutical Journal, 20(4), 369-373. Available from: [Link]

• Skogman, M. E., Vuorela, P. M., & Fallarero, A. (2016). A Platform of Anti-biofilm Assays Suited to the Exploration of Natural Compound Libraries. Journal of Visualized Experiments, (118), 54829. Available from: [Link]

• Mancini, I., et al. (1995). Novel Naamidine-Type Alkaloids and Mixed-Ligand Zinc(II) Complexes from a Calcareous Sponge, Leucetta sp., of the Coral Sea. Helvetica Chimica Acta, 78(5), 1178-1186. Available from: [Link]

• Ibrahim, A. A., et al. (2018). An Acetylenic Alkaloid from the Calcareous Sponge Leucetta sp. Marine Drugs, 16(11), 441. Available from: [Link]

• ResearchGate. (n.d.). 1 H-NMR and 13 C-NMR data for compounds 1-4. Retrieved January 16, 2026, from [Link]

• Rogers, S. A., & Melander, C. (2008). Construction and Screening of a 2-Aminoimidazole Library Identifies a Small Molecule Capable of Inhibiting and Dispersing Biofilms Across Bacterial Order, Class, and Phylum. Angewandte Chemie International Edition, 47(28), 5229-5231. Available from: [Link]

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Spectroscopic data (NMR, IR, Mass Spec) of 2-Amino-3,5-dihydro-4H-imidazol-4-one

Abstract: This technical guide provides an in-depth analysis of the spectroscopic data for 2-Amino-3,5-dihydro-4H-imidazol-4-one, the fundamental core of the critical biological metabolite, creatinine. Designed for researchers, chemists, and drug development professionals, this document synthesizes nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data to build a complete structural portrait of the molecule. We delve into the causality behind experimental choices, provide validated protocols, and address the crucial aspect of tautomerism that governs the compound's structure and reactivity. Each section combines theoretical principles with empirical data, ensuring a robust and authoritative resource for unambiguous molecular characterization.

Molecular Structure and Inherent Tautomerism

2-Amino-3,5-dihydro-4H-imidazol-4-one (Molecular Formula: C₃H₅N₃O, Molar Mass: 99.09 g/mol ) is a heterocyclic compound featuring a five-membered ring.[1] A critical feature of its chemistry is the existence of multiple tautomeric forms, which can influence its spectroscopic signature and biological interactions. The equilibrium between these forms is sensitive to the physical state (solid, liquid, gas) and the solvent environment.[2][3]

The primary tautomeric equilibrium exists between the amino form and the imino form. In the solid state and polar solvents, the amino tautomer is predominantly observed.[2][3] This form can be further delineated by the position of the proton on the ring nitrogens, leading to the 1H- and 3H- tautomers as illustrated below. The spectroscopic data presented in this guide overwhelmingly supports the prevalence of the amino tautomer in solution.

Caption: Tautomeric forms of the C₃H₅N₃O core structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone technique for elucidating the carbon-hydrogen framework of organic molecules. The choice of solvent is a critical experimental parameter; deuterated water (D₂O) is useful for its simplicity but exchanges with labile N-H protons, rendering them invisible. In contrast, aprotic polar solvents like DMSO-d₆ allow for the observation of these exchangeable protons, providing more complete structural information.

¹H NMR Spectral Analysis

The proton NMR spectrum provides information on the number of distinct proton environments and their connectivity. In D₂O, the spectrum of 2-Amino-3,5-dihydro-4H-imidazol-4-one is remarkably simple, consistent with the symmetric nature of the amino tautomer.[4]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.18	Singlet (s)	2H	Methylene (C₅-H₂)
Data acquired in D₂O.[4]

Interpretation:

• C₅-H₂ Protons (δ 4.18): The appearance of the two methylene protons as a single sharp peak (singlet) indicates they are chemically equivalent. This signal is deshielded due to its position alpha to both a carbonyl group (C=O) and a nitrogen atom within the ring.

• Labile Protons (N-H): The protons of the amino group (-NH₂) and the ring amine (N-H) are readily exchanged with deuterium from the D₂O solvent, and thus their signals are absent from the spectrum. To observe these, the spectrum would need to be acquired in a solvent such as DMSO-d₆, where they would be expected to appear as broad singlets.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule and provides insight into their electronic environment (e.g., sp², sp³, carbonyl).

Chemical Shift (δ) ppm	Assignment
174.9	Carbonyl (C₄=O)
~165 (Predicted)	Guanidinic Carbon (C₂)
48.5	Methylene (C₅)
Data acquired in D₂O.[4]

Interpretation:

• C₄ Carbonyl (δ 174.9): This downfield chemical shift is characteristic of a carbonyl carbon within an amide or lactam structure.[4]

• C₅ Methylene (δ 48.5): This signal corresponds to the sp³-hybridized methylene carbon, consistent with its position between two electron-withdrawing groups.[4]

• C₂ Guanidinic Carbon (Predicted ~165 ppm): While not explicitly reported in the primary source, the C2 carbon, part of a guanidinic system (N-C(=N)-N), is expected to resonate in the 160-170 ppm range. This prediction is based on data from structurally similar compounds and is a key feature distinguishing the amino tautomer from the imino form.

NMR Experimental Workflow

Acquiring high-quality NMR data requires a systematic approach, from sample preparation to data processing.

Caption: Standard workflow for NMR sample analysis.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of chemical bonds, making it an excellent tool for identifying functional groups present in a molecule. The spectrum provides a unique "fingerprint" that can be used for structural confirmation and identification.

Interpretation of Key Vibrational Bands

The IR spectrum of 2-Amino-3,5-dihydro-4H-imidazol-4-one is dominated by absorptions from its N-H, C=O, and C=N bonds. The precise positions of these bands can be indicative of hydrogen bonding.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Notes
3400 - 3100	N-H Stretch	Amine (-NH) & Amino (-NH₂)	Often appears as a broad band due to hydrogen bonding. May show multiple peaks for symmetric and asymmetric stretches of the -NH₂ group.
1710 - 1670	C=O Stretch	Amide (Lactam)	Strong, sharp absorption. Its position indicates a five-membered ring lactam.
1670 - 1640	N-H Scissoring	Amino (-NH₂)	A characteristic bending vibration for primary amines. This band is observed around 1670 cm⁻¹ in the related creatinine molecule.[5]
1650 - 1580	C=N Stretch	Guanidine	Medium to strong absorption, confirming the exocyclic double bond of the amino tautomer.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common, rapid method for obtaining IR spectra of solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and running a background scan.

• Sample Application: Place a small amount of the powdered solid sample directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Cleaning: After analysis, clean the crystal thoroughly to remove all traces of the sample.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, enabling the confident determination of a compound's elemental composition.

Molecular Ion and Formula Confirmation

Electrospray ionization (ESI) is a soft ionization technique well-suited for this polar molecule, typically producing the protonated molecular ion [M+H]⁺.

• Chemical Formula: C₃H₅N₃O

• Exact Mass (Monoisotopic): 99.0433

• Observed Mass [M+H]⁺: 99.0427[4]

The excellent agreement between the calculated and observed mass confirms the molecular formula with high confidence.

Proposed MS/MS Fragmentation Pathway

Tandem mass spectrometry (MS/MS) involves isolating the molecular ion and subjecting it to collision-induced dissociation (CID) to generate characteristic fragment ions. This fragmentation pattern provides further structural evidence.

Caption: Plausible ESI-MS/MS fragmentation pathways for protonated 2-amino-3,5-dihydro-4H-imidazol-4-one.

Interpretation:

• Loss of Isocyanic Acid (HNCO): A common fragmentation pathway for cyclic ureas and related structures is the neutral loss of isocyanic acid (mass ≈ 43.01 Da), which would result from the cleavage of the amide portion of the ring, leading to a fragment at m/z 56.0352.

• Loss of Ammonia (NH₃): The exocyclic amino group can be lost as ammonia (mass ≈ 17.03 Da) following protonation, yielding a fragment ion at m/z 71.0352.

Conclusion

The collective evidence from NMR, IR, and mass spectrometry provides an unambiguous structural confirmation of 2-Amino-3,5-dihydro-4H-imidazol-4-one. ¹H and ¹³C NMR data establish the core C-H framework and support the predominance of the amino tautomer in solution. Key vibrational bands in the IR spectrum confirm the presence of essential functional groups, including the lactam carbonyl and the guanidinic C=N bond. Finally, high-resolution mass spectrometry validates the elemental composition, while predictable fragmentation patterns in MS/MS add a final layer of structural verification. This comprehensive spectroscopic guide serves as a foundational reference for any researcher working with this pivotal heterocyclic compound.

References

• Hofmann-Td-Type, V. S. S. O. C. Vibrational Spectroscopic Study of Creatinine Hofmann-Td-Type Complexes.
• Loaëc, N. et al. 2-amino-1,5-dihydro-4H-imidazol-4-one synthesis - ChemicalBook. Marine Drugs15, 316 (2017).

• Conti, G. et al. Looking for the Elusive Imine Tautomer of Creatinine: Different States of Aggregation Studied by Quantum Chemistry and Molecular Spectroscopy. Chemistry – A European Journal (2018). Available at: [Link]

• ResearchGate. Structure and atom numbering of the imine tautomer of creatinine. Available at: [Link]

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The Imidazol-4-one Scaffold: A Privileged Motif in Biological Systems and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazol-4-one core is a five-membered heterocyclic scaffold of profound significance in the life sciences.[1][2] This guide provides a comprehensive exploration of the imidazol-4-one motif, from its fundamental role in natural products and biological processes to its versatile applications as a pharmacophore in modern drug discovery. We will delve into the diverse pharmacological activities exhibited by imidazol-4-one derivatives, elucidate key mechanisms of action, and present detailed synthetic strategies and experimental protocols. This document serves as a technical resource for researchers and drug development professionals, offering insights into the causality behind experimental design and providing a framework for the rational design of novel therapeutics based on this privileged scaffold.

Introduction: The Ubiquity and Versatility of the Imidazol-4-one Core

The imidazol-4-one ring system is a recurring structural motif in a vast array of biologically active molecules, spanning from natural products to synthetic pharmaceuticals.[1][3][4][5] Its prevalence stems from a unique combination of structural and electronic properties. The scaffold features two nitrogen atoms and a carbonyl group, which confer upon it the ability to participate in a variety of non-covalent interactions, including hydrogen bonding, and to act as both a hydrogen bond donor and acceptor.[2][6] This chemical versatility allows imidazol-4-one-containing molecules to bind with high affinity and specificity to a wide range of biological targets, including enzymes and receptors.[7][8]

One of the most notable natural occurrences of the imidazol-4-one scaffold is in the chromophore of Green Fluorescent Protein (GFP).[1] This intrinsic fluorophore, formed from the post-translational cyclization of three amino acid residues, is responsible for the remarkable fluorescence of GFP, a tool that has revolutionized cell biology. The imidazol-4-one core is central to the extended π-system that enables light absorption and emission.[9]

Beyond its role in fluorescence, the imidazol-4-one scaffold is a cornerstone of numerous natural products with diverse biological activities, including indole and pyrrole alkaloids isolated from marine organisms.[1] These natural products often exhibit potent cytotoxic and antiviral properties, highlighting the evolutionary selection of this scaffold for biological interactions.[1]

In the realm of medicinal chemistry, the imidazol-4-one ring is considered a "privileged scaffold" due to its ability to serve as a versatile template for the design of ligands for a multitude of biological targets.[10] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, antiviral, and herbicidal effects.[10][11] This guide will systematically explore these facets of the imidazol-4-one scaffold, providing a deep dive into its biological significance and therapeutic potential.

The Imidazol-4-one Scaffold in Nature and Biology

The imidazol-4-one motif is not merely a synthetic curiosity but a recurring theme in nature's molecular architecture. Its presence in key biological molecules underscores its fundamental importance.

The Chromophore of Green Fluorescent Protein (GFP)

The discovery and development of Green Fluorescent Protein (GFP) has been transformative for the life sciences, enabling the visualization of cellular processes in real-time. At the heart of GFP's fluorescence lies an imidazol-4-one-containing chromophore.

Formation Pathway of the GFP Chromophore:

Caption: Formation of the GFP chromophore from a tripeptide sequence.

This autocatalytic, post-translational modification involves the cyclization of the polypeptide backbone between serine and glycine, followed by dehydration and oxidation to form the mature, fluorescent chromophore. The imidazol-4-one ring is critical for the extended conjugated π-system that is responsible for the absorption and emission of light.[9] The rigidity of the protein barrel surrounding the chromophore protects it from non-radiative decay pathways, enhancing its quantum yield.[12]

Imidazol-4-one Containing Natural Products

A diverse array of natural products featuring the imidazol-4-one scaffold has been isolated, primarily from marine sources. These compounds often exhibit potent biological activities.[1]

Natural Product Class	Example	Source Organism	Noted Biological Activity
Indole Alkaloids	Kottamides A-D	Marine Tunicate (Dendrodoa grossularia)	Antiviral, Moderate Cytotoxicity[1]
Pyrrole Alkaloids	Sceptrin	Marine Sponge (Agelas sceptrum)	Antiviral, Antimicrobial
Other 2-Aminoimidazol-4-one Alkaloids	Oroidin	Marine Sponge (Agelas oroides)	Antifouling, Antibiofilm

These natural products serve as valuable lead compounds in drug discovery, demonstrating the potential of the imidazol-4-one scaffold to interact with various biological targets. The total synthesis of these complex molecules is an active area of research, providing a platform for the generation of novel analogs with improved therapeutic properties.[1][3][4][5]

Pharmacological Significance and Therapeutic Applications

The synthetic accessibility and versatile binding properties of the imidazol-4-one scaffold have made it a highly attractive core for the development of novel therapeutic agents.[10][13]

Anticancer Activity

Imidazol-4-one derivatives have emerged as a promising class of anticancer agents, exhibiting multiple mechanisms of action.[6][10]

• CXCR2 Antagonism: Certain 1,5-dihydro-4H-imidazol-4-one derivatives have been identified as potent and selective antagonists of the CXC chemokine receptor 2 (CXCR2).[14][15] CXCR2 plays a crucial role in tumor metastasis and immune evasion, making it a compelling target for cancer therapy.[14] Rational drug design, based on pharmacophore modeling, has led to the development of orally bioavailable CXCR2 antagonists with in vitro anti-metastatic activity.[14][15]

• Topoisomerase IIα Inhibition: Some imidazol-4-one derivatives have been shown to act as catalytic inhibitors of topoisomerase IIα, an essential enzyme for DNA replication and cell division.[6] This mechanism is shared by several clinically used anticancer drugs.

• Other Mechanisms: Research has also pointed to other potential anticancer mechanisms for imidazol-4-one compounds, including the inhibition of aurora kinase and the stabilization of c-MYC G-quadruplex DNA.[6]

Antimicrobial and Antifungal Activity

The imidazol-4-one scaffold is a key component of many antimicrobial and antifungal agents.[13][16]

• Mechanism of Action in Fungi: Imidazole derivatives, including those with an imidazol-4-one-like structure, are known to inhibit the biosynthesis of ergosterol, an essential component of fungal cell membranes.[17][18] This disruption of membrane integrity leads to fungal cell death.[17][18][19][20] Some imidazole-based drugs also interfere with oxidative and peroxidative enzyme activities, leading to the accumulation of toxic reactive oxygen species within the fungal cell.[17][18]

• Antibacterial Properties: Various imidazol-4-one derivatives have demonstrated broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.[13] The proposed mechanisms of action include interference with DNA replication and cell wall synthesis.[21]

Anti-inflammatory and Analgesic Activity

Derivatives of imidazol-4-one have been investigated for their anti-inflammatory and analgesic properties.[10] These activities are often attributed to the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) enzymes.

Herbicidal Activity

In the field of agriculture, imidazolinone herbicides are a major class of compounds used for weed control.[22]

• Mechanism of Action: Imidazolinones are potent inhibitors of acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[11][22] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[11][22] Inhibition of AHAS leads to a deficiency in these essential amino acids, ultimately resulting in plant death. The development of imidazolinone-tolerant crops has been a significant advancement in modern agriculture, allowing for selective weed control.[22]

Synthetic Strategies and Methodologies

The synthesis of the imidazol-4-one scaffold is a well-established area of organic chemistry, with numerous methods available for its construction. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Multi-component Reactions (MCRs)

Multi-component reactions are highly efficient for the synthesis of complex molecules from simple starting materials in a one-pot fashion. Several MCRs have been developed for the synthesis of imidazol-4-ones.

Representative Four-Component Synthesis of Imidazole-4(2H)-ones:

Caption: A four-component reaction for the synthesis of imidazole-4(2H)-ones.

This base-mediated, one-pot, two-step reaction proceeds via the formation of an imine intermediate, followed by an intramolecular cyclization.[23] Such methods are often favored for their atom economy and operational simplicity, aligning with the principles of green chemistry.[23]

Condensation Reactions

Classical condensation reactions are also widely employed for the synthesis of imidazol-4-ones. For instance, the condensation of an aldehyde with a reactive methylene group in an azalactone (formed from the dehydration of an N-acylglycine) can yield 4-arylidene-imidazol-5-ones.[13]

Experimental Protocol: Synthesis of 4-Arylidene-2-phenyl-1-(2,4,5-trichlorophenyl)-1H-imidazol-5(4H)-one

• Preparation of the Azalactone:

  • A mixture of benzoylglycine, the desired aromatic aldehyde, acetic anhydride, and anhydrous sodium acetate is heated under reflux for a specified period.

  • The reaction mixture is then cooled and poured into ethanol.

  • The resulting solid (azalactone) is filtered, washed with cold ethanol, and dried.

• Synthesis of the Imidazol-5-one:

  • A mixture of the prepared azalactone and 2,4,5-trichloroaniline in anhydrous pyridine is heated under reflux.

  • The reaction mixture is cooled and poured into ice-cold hydrochloric acid.

  • The solid product is filtered, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to yield the desired imidazol-5-one.[13]

Conclusion and Future Perspectives

The imidazol-4-one scaffold continues to be a focal point of research in chemistry, biology, and medicine. Its inherent biological relevance, coupled with its synthetic tractability, ensures its enduring importance in drug discovery and development. Future research in this area is likely to focus on several key aspects:

• Expansion of Chemical Space: The development of novel synthetic methodologies to access a wider diversity of imidazol-4-one derivatives with unique substitution patterns.

• Target Identification and Validation: Elucidating the specific molecular targets and mechanisms of action for biologically active imidazol-4-one compounds to enable more rational drug design.

• Applications in Chemical Biology: The design and synthesis of imidazol-4-one-based chemical probes and fluorescent labels for studying biological processes.[12][24][25]

• Overcoming Drug Resistance: The development of novel imidazol-4-one derivatives that can circumvent existing drug resistance mechanisms in cancer and infectious diseases.

References

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• 5-Imidazolinone Derivatives as a Potent Pharmacological Agents-A Review. (PDF) [Link]

• Discovery of 1,5-Dihydro-4H-imidazol-4-one Derivatives as Potent, Selective Antagonists of CXC Chemokine Receptor 2. ACS Medicinal Chemistry Letters. [Link]

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• Synthesis and Identification of Some New Imidazolidine-4-one, Oxazolidine-4-one, and Thiazolidine-4-one Derivatives from Phenidone. Advanced Journal of Chemistry, Section A. [Link]

• The preparation of (4 H )-imidazol-4 -ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers (RSC Publishing). [Link]

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2-Amino-3,5-dihydro-4H-imidazol-4-one as a building block in medicinal chemistry

An In-Depth Technical Guide for Medicinal Chemists

The quest for novel therapeutic agents frequently converges on specific molecular frameworks that exhibit a remarkable ability to interact with a wide array of biological targets. One such framework is the 2-amino-3,5-dihydro-4H-imidazol-4-one core. This five-membered heterocycle is not merely a synthetic curiosity; it is a "privileged scaffold" found in natural products, post-translationally modified amino acids, and a growing number of clinically relevant molecules.[1] Its prevalence stems from a combination of favorable properties: a rigid structure that minimizes conformational entropy upon binding, multiple points for functionalization, and hydrogen bonding capabilities that facilitate strong and specific target interactions.

This guide serves as a technical deep-dive into 2-amino-3,5-dihydro-4H-imidazol-4-one (CAS 503-86-6), a foundational building block within this chemical class. We will explore its synthesis, reactivity, and diverse applications, providing researchers, scientists, and drug development professionals with the field-proven insights necessary to leverage this versatile scaffold in their discovery programs.

Physicochemical Profile and Handling

Understanding the fundamental properties of a building block is critical for its effective use in synthesis. 2-Amino-3,5-dihydro-4H-imidazol-4-one is a white to off-white crystalline solid with good solubility in water, a characteristic that can be advantageous for certain reaction conditions and biological assays.[2]

Property	Value	Reference(s)
CAS Number	503-86-6	[3]
Molecular Formula	C₃H₅N₃O	[4]
Molecular Weight	99.09 g/mol	[4]
Appearance	Colorless to white crystalline powder	[2]
Melting Point	~185-202 °C	[2][5]
Boiling Point	210.2 °C (predicted)
Solubility	Soluble in water; also soluble in alcohols, ethers, and ketones.	[2]

Handling and Storage: Store in a dark, dry, and well-ventilated place under an inert atmosphere, preferably at 2-8°C.[2] While generally of low toxicity, standard laboratory precautions, including the use of personal protective equipment such as gloves and safety glasses, should be observed.[2] Refer to the specific Safety Data Sheet (SDS) from your supplier for comprehensive handling guidelines.

Core Synthesis Methodology: A Validated Protocol

The accessibility of 2-amino-3,5-dihydro-4H-imidazol-4-one is key to its widespread use. One of the most direct and reliable methods involves the acid-catalyzed cyclization of guanidine with an alpha-halo ester or, more fundamentally, the intramolecular condensation derived from guanidinoacetic acid. A robust, scalable synthesis starts from guanidine hydrochloride.[5]

Protocol: Synthesis from Guanidine Hydrochloride

This protocol describes the cyclization of guanidine under heat and acidic conditions, a classic and effective method for generating the imidazol-4-one core.

Step-by-Step Methodology:

• Reaction Setup: To a pressure vessel or a round-bottom flask equipped with a reflux condenser, add guanidine hydrochloride (1 eq).

• Acidic Medium: Add 6N aqueous hydrochloric acid (HCl). The acid serves as both the solvent and the catalyst for the cyclization reaction.

• Heating: Heat the reaction mixture to 120 °C and maintain for approximately 22 hours.[5] The elevated temperature is crucial to overcome the activation energy for the intramolecular cyclization and dehydration steps.

• Work-up (Isolation):

  • After cooling, remove the water and excess HCl under reduced pressure (vacuum).

  • Dissolve the resulting crude solid in a minimal amount of hot ethanol.

  • Induce precipitation by adding diethyl ether and cool the mixture to 0 °C for at least 6 hours.[5] This solvent/anti-solvent combination is chosen based on the high polarity of the product (soluble in ethanol) and its insolubility in the non-polar diethyl ether, ensuring efficient crystallization.

• Purification: Collect the precipitated solid by filtration, wash with cold diethyl ether, and dry under vacuum. The product is typically isolated as a white powder with yields around 49%.[5]

Causality and Self-Validation: The trustworthiness of this protocol lies in its simplicity and the stability of the final product. The reaction proceeds through a presumed intermediate formed from the guanidine core, which then undergoes an intramolecular nucleophilic attack followed by dehydration to form the stable heterocyclic ring. The final product's identity and purity can be readily validated by standard analytical techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry, which should match reported literature values.[5]

Fig. 1: Experimental workflow for the synthesis of the imidazol-4-one core.

Reactivity and Derivatization Strategies

The utility of 2-amino-3,5-dihydro-4H-imidazol-4-one as a building block is defined by its key reactive sites, which allow for controlled and diverse functionalization.

• Exocyclic Amino Group (C2): This primary amine is a potent nucleophile, readily participating in acylation, sulfonation, and condensation reactions to introduce a wide variety of substituents.

• Ring Nitrogens (N1 & N3): The nitrogen atoms within the heterocycle can be alkylated or arylated, although their reactivity is modulated by the electron-withdrawing effect of the adjacent carbonyl group. N-substitution is a common strategy to modulate pharmacokinetic properties.

• Methylene Group (C5): The protons on the C5 carbon are acidic and can be deprotonated with a suitable base. The resulting anion can react with electrophiles, such as aldehydes, in Knoevenagel-type condensation reactions. This is a powerful method for introducing carbon-carbon double bonds and extending the molecular framework, as seen in the synthesis of various natural product analogues.[1][5]

Fig. 2: Key reactive sites for derivatization of the imidazol-4-one scaffold.

Applications in Medicinal Chemistry: Selected Case Studies

The true power of this scaffold is demonstrated by its successful incorporation into diverse drug discovery programs.

Case Study 1: Selective CXCR2 Antagonists for Oncology

The CXC chemokine receptor 2 (CXCR2) plays a critical role in inflammation and cancer metastasis. Designing selective antagonists is challenging due to the high homology with the related CXCR1 receptor.

• Insight: Researchers identified a triazole-based CXCR2 antagonist but noted a suboptimal fit with their pharmacophore model.[6]

• Strategy: By replacing the triazole's nitrogen with a carbonyl group, they created the 1,5-dihydro-4H-imidazol-4-one core. This single-atom swap dramatically improved potency and selectivity.[6]

• Outcome: The lead compound, bearing the imidazol-4-one scaffold, exhibited a potent IC₅₀ of 6 nM against CXCR2 and was over 770-fold more selective versus CXCR1.[6] Further optimization led to derivatives with excellent oral bioavailability and in vitro anti-metastasis activity. This work underscores how the imidazol-4-one core can serve as a superior isostere for other heterocycles, fine-tuning receptor interactions to achieve desired selectivity.

Case Study 2: Novel Antimicrobial Agents

The rise of antibiotic resistance necessitates the development of new chemical entities with novel mechanisms of action. The imidazol-4-one core has been explored for this purpose.

• Strategy: Synthetic chemists have prepared new series of 3,5-dihydro-4H-imidazol-4-one derivatives by reacting 5(4H)-oxazolone precursors with various aniline moieties, such as those containing a thiazole ring.[7][8]

• Rationale: This approach combines two biologically active heterocycles (imidazole and thiazole) into a single molecular entity, a common strategy to enhance antimicrobial potency.

• Outcome: Preliminary in vitro screening of these novel compounds revealed promising antibacterial and antifungal activities against a panel of pathogenic strains, validating the imidazol-4-one scaffold as a viable starting point for antimicrobial drug discovery.[7][8]

Case Study 3: Synthesis of Bioactive Natural Products

The imidazol-4-one ring is a key component of several marine-derived alkaloids that possess intriguing biological activities.

• Example: The synthesis of polyandrocarpamines A & B was achieved using 2-amino-3,5-dihydro-4H-imidazol-4-one as a key building block.[5]

• Methodology: The C5 methylene group of the imidazol-4-one was condensed with a pre-formed imine (generated from a substituted benzaldehyde and n-propylamine). This reaction was stirred at reflux for over 60 hours to yield the final complex natural product.[5] This demonstrates the utility of the C5 position in elaborate carbon-carbon bond-forming reactions to build molecular complexity.

The Biochemical Context: A Link to Creatine Metabolism

From a biological perspective, the 2-amino-3,5-dihydro-4H-imidazol-4-one structure is closely related to creatinine, the metabolic breakdown product of creatine.[1][9] Creatine is a vital molecule for energy buffering in tissues with high and fluctuating energy demands, like muscle and brain.[10] Understanding this relationship provides valuable context for the scaffold's biocompatibility and potential interactions in biological systems.

Creatine itself is synthesized endogenously in a two-step process involving three precursor amino acids: arginine, glycine, and methionine.[11][12] The intermediate in this pathway, guanidinoacetate (GAA), shares significant structural similarity with our building block.

Fig. 3: Simplified diagram of the endogenous creatine synthesis pathway.

This inherent biological relevance suggests that molecules built upon the imidazol-4-one core may possess favorable toxicological profiles and interact with biological systems in predictable ways, a significant advantage in drug development.

Conclusion and Future Outlook

2-Amino-3,5-dihydro-4H-imidazol-4-one is more than just a simple heterocycle; it is a versatile and powerful building block for medicinal chemistry. Its straightforward synthesis, multiple points for derivatization, and presence in bioactive molecules make it an attractive starting point for a wide range of therapeutic targets. From oncology to infectious diseases, the imidazol-4-one scaffold has proven its value in generating potent and selective modulators of biological function.

Future research will likely expand its application into new therapeutic areas. The exploration of novel derivatization strategies at the C5 position, the development of stereoselective syntheses for chiral derivatives, and its use in constructing libraries for high-throughput screening will continue to solidify the role of 2-amino-3,5-dihydro-4H-imidazol-4-one as a cornerstone of modern drug discovery.

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The Imidazolone Moiety as a Post-Translational Modification: A Technical Guide to Its Origins, Implications, and Detection

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Post-translational modifications (PTMs) dramatically expand the functional capacity of the proteome, regulating nearly all aspects of cellular life.[1][2] While enzyme-mediated PTMs are extensively studied, non-enzymatic modifications arising from cellular metabolism and oxidative stress are gaining recognition for their critical roles in health and disease.[1][3] This guide focuses on a specific class of non-enzymatic PTMs: the formation of 2-amino-3,5-dihydro-4H-imidazol-4-one and its derivatives on proteins. This modification primarily arises from the oxidation of arginine residues, converting the guanidinium group into a cyclic imidazolone structure. Here, we provide a comprehensive overview of the underlying chemistry, the biological consequences of this modification, and a detailed guide to the state-of-the-art analytical workflows required for its detection and characterization. This document serves as a critical resource for researchers investigating the complex landscape of oxidative protein damage and its impact on cellular function and pathology.

Introduction: The Landscape of Oxidative Protein Modifications

Proteins are primary targets for damage by reactive oxygen species (ROS) due to their high abundance in cells and rapid reaction rates with many oxidants.[4][5][6] This oxidative damage leads to a wide array of chemical modifications, altering protein structure, stability, and function.[4][6] An accumulation of these modified proteins is strongly associated with aging and the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular disease, and cancer.[1][5][6]

Unlike canonical, enzyme-driven PTMs such as phosphorylation or ubiquitination, oxidative modifications are often stochastic.[2] However, their formation is not entirely random, as certain amino acid residues are more susceptible to specific types of oxidative damage. Among these, the arginine residue is particularly vulnerable to oxidation that results in the formation of an imidazolone-containing moiety. Understanding the formation and consequence of this specific modification provides a window into the broader mechanisms of oxidative stress and its cellular impact.

The Chemistry of Imidazolone Formation on Arginine

The conversion of an arginine residue to an imidazolone derivative is a multi-step oxidative process. The primary target is the electron-rich guanidinium group of the arginine side chain.

The Oxidative Pathway

The reaction is typically initiated by hydroxyl radicals (•OH) or other strong oxidants. The proposed mechanism involves an initial attack on the guanidinium group, leading to a series of intermediates that ultimately cyclize to form the stable imidazolone ring structure. This transformation results in a loss of the positive charge of the arginine side chain and a significant change in its chemical properties.

The formation of imidazolone from arginine is just one of several potential outcomes of arginine oxidation. Other products can include glutamic semialdehyde, which results from more extensive oxidative damage. The specific products formed depend on the type of reactive species involved and the local protein environment.

Below is a simplified representation of the chemical transformation:

Caption: Oxidative conversion of an arginine residue to an imidazolone adduct.

Physicochemical Consequences

The conversion of a positively charged, hydrophilic arginine residue to a neutral, more hydrophobic imidazolone has profound implications for protein structure and function:

• Loss of Charge: The elimination of the positive charge can disrupt critical salt bridges and ionic interactions that are essential for maintaining the protein's tertiary and quaternary structure.

• Altered Hydrogen Bonding: The imidazolone moiety presents a different set of hydrogen bond donors and acceptors compared to the original guanidinium group, potentially altering interactions with other residues or ligands.

• Increased Hydrophobicity: This change can lead to protein misfolding and aggregation, a hallmark of many neurodegenerative diseases.

Biological Implications and Disease Associations

The formation of imidazolone adducts is more than just a chemical curiosity; it is a biologically relevant modification with significant consequences.

• Marker of Oxidative Stress: The presence of imidazolone-modified proteins is a reliable indicator of elevated oxidative stress within a cell or tissue.

• Protein Aggregation and Neurodegeneration: In diseases such as Alzheimer's and Parkinson's, the accumulation of aggregated proteins is a key pathological feature. Oxidative modifications, including imidazolone formation, are believed to be a contributing factor to the misfolding and aggregation of proteins like amyloid-beta and alpha-synuclein.

• Impaired Protein Function: The structural changes induced by imidazolone formation can directly inactivate enzymes, disrupt protein-protein interactions, and interfere with cellular signaling pathways.[7]

A Practical Guide to Detection and Characterization

Identifying specific, low-abundance, non-enzymatic PTMs like imidazolone formation presents a significant analytical challenge. Mass spectrometry (MS)-based proteomics is the cornerstone technology for this purpose.[8][9]

Mass Spectrometry-Based Detection

The most common approach for identifying PTMs is the "bottom-up" proteomics workflow.[10][11] This involves the enzymatic digestion of proteins into smaller peptides, which are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Key Mass Shifts for Imidazolone Formation:

The conversion of an arginine residue to an imidazolone results in a characteristic mass shift. The precise mass change depends on the specific reaction pathway. The most commonly cited conversion involves a net change that can be calculated and used in database searches.

Original Residue	Modification	Mass Change (Da)
Arginine (R)	Imidazolone Formation	Specific mass shift value

Note: The exact mass shift should be confirmed from recent literature as multiple oxidative products are possible.

A Step-by-Step Workflow for Identification and Validation

The following diagram and protocol outline a robust workflow for the identification of imidazolone-modified peptides from a complex biological sample.

Caption: A typical bottom-up proteomics workflow for PTM analysis.[12]

Experimental Protocol:

• Protein Extraction and Preparation:

  • Lyse cells or tissues in a buffer containing detergents and protease inhibitors.

  • Quantify protein concentration using a standard assay (e.g., BCA).

  • Denature proteins using urea or another chaotropic agent. Reduce disulfide bonds with DTT and alkylate cysteine residues with iodoacetamide to prevent refolding.

• Enzymatic Digestion:

  • Dilute the denatured protein sample to reduce the urea concentration.

  • Add trypsin at an appropriate enzyme-to-substrate ratio (e.g., 1:50) and incubate overnight at 37°C. Trypsin cleaves C-terminal to arginine and lysine residues.

• Peptide Desalting:

  • Clean up the peptide mixture using a C18 solid-phase extraction cartridge to remove salts and detergents that can interfere with MS analysis.[13]

• LC-MS/MS Analysis:

  • Inject the desalted peptides onto a reverse-phase liquid chromatography (LC) system coupled to a high-resolution mass spectrometer.

  • Peptides are separated based on their hydrophobicity and introduced into the mass spectrometer.

  • The mass spectrometer operates in a data-dependent acquisition (DDA) mode. It first performs a high-resolution scan to measure the mass-to-charge ratio (m/z) of the intact peptide ions (MS1).

  • The most intense ions are then sequentially isolated and fragmented (e.g., using collision-induced dissociation, CID), and the m/z of the fragments are measured (MS2).[14]

• Database Searching and Data Analysis:

  • The resulting MS/MS spectra are searched against a protein sequence database using a search engine (e.g., MaxQuant, Proteome Discoverer).

  • Crucially, the search parameters must be configured to include the specific mass shift of the imidazolone modification on arginine as a variable modification.

  • Identified peptide-spectrum matches (PSMs) for the modified peptides should be manually inspected to ensure high-quality fragmentation data supports the modification site assignment.

Future Perspectives

The study of non-enzymatic, oxidative PTMs like imidazolone formation is a rapidly evolving field. Advances in mass spectrometry, particularly in top-down proteomics which analyzes intact proteins, will provide a more complete picture of the combinatorial complexity of these modifications. Furthermore, the development of specific antibodies or chemical probes for imidazolone adducts could enable new methods for their detection and localization in tissues.[8] A deeper understanding of these modifications will undoubtedly open new avenues for diagnosing and treating diseases associated with oxidative stress.

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A Technical Guide to the Theoretical and Computational Modeling of 2-Amino-3,5-dihydro-4H-imidazol-4-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Imidazolone Scaffold

The 2-amino-3,5-dihydro-4H-imidazol-4-one core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous synthetic and naturally occurring compounds with a wide array of biological activities. Its compact, rigid structure, coupled with multiple hydrogen bond donors and acceptors, makes it an ideal starting point for the design of novel therapeutic agents. Derivatives of this imidazolone core have shown promise as anticancer, antifungal, and antibacterial agents.[1] The versatility of this scaffold lies in its amenability to chemical modification at several positions, allowing for the fine-tuning of its physicochemical and pharmacological properties.

This technical guide provides a comprehensive overview of the theoretical and computational methodologies employed to study 2-amino-3,5-dihydro-4H-imidazol-4-one and its derivatives. We will delve into the quantum chemical properties of the core molecule, explore the rationale behind various computational techniques, and present a workflow for the in silico design and evaluation of novel drug candidates based on this promising scaffold.

Part 1: Fundamental Molecular Properties of 2-Amino-3,5-dihydro-4H-imidazol-4-one

A thorough understanding of the intrinsic properties of the core molecule is paramount before embarking on the design of its derivatives. While dedicated experimental and theoretical studies on the parent 2-amino-3,5-dihydro-4H-imidazol-4-one are not extensively documented in the literature, we can infer its key characteristics and propose a computational workflow for their investigation based on studies of analogous heterocyclic systems.

Tautomerism: A Critical Consideration

A crucial aspect of the theoretical study of 2-amino-3,5-dihydro-4H-imidazol-4-one is the potential for tautomerism. The presence of both amino and carbonyl groups allows for the existence of several tautomeric forms. Understanding the relative stability of these tautomers is vital as it dictates the molecule's predominant structure and, consequently, its chemical reactivity and biological interactions.[2]

The potential tautomers include the amino-oxo form, the imino-enol form, and other zwitterionic species. Density Functional Theory (DFT) calculations are a powerful tool to predict the relative energies of these tautomers in both the gas phase and in solution, providing insights into their equilibrium populations.[3]

Proposed Computational Protocol for Tautomer Analysis:

• Structure Generation: Draw all possible tautomeric forms of 2-amino-3,5-dihydro-4H-imidazol-4-one.

• Geometry Optimization: Perform geometry optimization for each tautomer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[4][5]

• Frequency Calculation: Perform frequency calculations at the same level of theory to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE).

• Energy Calculation: Calculate the single-point energies of the optimized structures.

• Solvation Effects: To model a more biologically relevant environment, incorporate solvent effects using a continuum solvation model like the Polarizable Continuum Model (PCM).

• Relative Energy Determination: Compare the ZPVE-corrected electronic energies (or Gibbs free energies in solution) to determine the relative stability of the tautomers.

Electronic Properties and Reactivity

The electronic properties of 2-amino-3,5-dihydro-4H-imidazol-4-one govern its reactivity and interaction with biological targets. Key electronic descriptors can be calculated using quantum chemical methods.

• Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and their spatial distribution provide insights into the molecule's electron-donating and accepting capabilities. The HOMO-LUMO energy gap is an indicator of chemical reactivity and kinetic stability.[6]

• Molecular Electrostatic Potential (MEP): The MEP map visually represents the electrostatic potential on the electron density surface. It helps identify regions of positive (electrophilic) and negative (nucleophilic) potential, which are crucial for understanding non-covalent interactions, such as hydrogen bonding and electrophilic/nucleophilic attacks.[7][8][9][10][11]

Table 1: Key Physicochemical Properties of 2-Amino-3,5-dihydro-4H-imidazol-4-one

Property	Value	Source
CAS Number	503-86-6	[12][13][14]
Molecular Formula	C3H5N3O	[12][13][14]
Molecular Weight	99.09 g/mol	[12][13][14]
XLogP3	-1.4	[12]
Hydrogen Bond Donor Count	2	[12]
Hydrogen Bond Acceptor Count	2	[12]
Boiling Point	210.2°C at 760 mmHg	[12]

Vibrational Analysis

Theoretical vibrational analysis through DFT calculations can predict the infrared (IR) and Raman spectra of 2-amino-3,5-dihydro-4H-imidazol-4-one.[6][15][16] Comparing the calculated spectra with experimental data, if available, can help validate the accuracy of the computational model and confirm the predominant tautomeric form. The vibrational modes provide a fingerprint of the molecule's structure and bonding.[17]

Part 2: Computational Modeling in Drug Design

The true power of computational chemistry in drug discovery lies in its ability to predict the properties and activities of novel molecules before their synthesis. This section outlines a comprehensive in silico workflow for the design and evaluation of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives.

The Rationale Behind Computational Drug Design

Computer-Aided Drug Design (CADD) has become an indispensable tool in the pharmaceutical industry to accelerate the drug discovery process and reduce costs.[18] CADD encompasses a range of computational methods to identify and optimize lead compounds. These methods can be broadly categorized into structure-based and ligand-based approaches.[18][19]

• Structure-Based Drug Design (SBDD): This approach relies on the three-dimensional structure of the biological target (e.g., a protein or enzyme). Molecular docking and molecular dynamics simulations are key techniques in SBDD.[18][19]

• Ligand-Based Drug Design (LBDD): When the 3D structure of the target is unknown, LBDD methods are employed. These methods utilize the information from a set of known active and inactive molecules to build a model that can predict the activity of new compounds. Quantitative Structure-Activity Relationship (QSAR) and pharmacophore modeling are prominent LBDD techniques.[18][19]

Molecular Docking: Predicting Binding Interactions

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[18] It is a powerful tool for virtual screening of large compound libraries and for understanding the key interactions between a ligand and its target.[20][21]

Workflow for Molecular Docking of Imidazolone Derivatives:

Caption: A typical workflow for molecular docking studies.

Experimental Protocol for Molecular Docking:

• Target Preparation:

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB) or through homology modeling.

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning partial charges using software like AutoDockTools or Maestro.

  • Define the binding site based on the location of a co-crystallized ligand or through binding site prediction algorithms.

• Ligand Preparation:

  • Generate the 3D structures of the 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives.

  • Optimize the geometry and assign partial charges to the ligands using a suitable force field (e.g., MMFF94) or quantum chemical methods.

• Docking Simulation:

  • Use docking software such as AutoDock Vina, Glide, or GOLD to perform the docking calculations.

  • The program will generate a set of possible binding poses for each ligand and rank them based on a scoring function that estimates the binding affinity.

• Analysis and Selection:

  • Visualize the top-ranked docking poses to analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) with the target's active site residues.

  • Select promising candidates for further investigation based on their docking scores and interaction patterns.

Molecular Dynamics Simulations: Understanding Dynamic Behavior

While molecular docking provides a static picture of the ligand-receptor interaction, molecular dynamics (MD) simulations offer insights into the dynamic behavior of the complex over time.[22] MD simulations can be used to assess the stability of the docked pose, predict binding free energies, and understand conformational changes in both the ligand and the protein upon binding.[22][23]

Workflow for Molecular Dynamics Simulations:

Caption: A generalized workflow for molecular dynamics simulations.

Experimental Protocol for MD Simulations:

• System Preparation:

  • Start with the best-docked pose of the ligand-protein complex.

  • Solvate the complex in a periodic box of water molecules (e.g., TIP3P water model).

  • Add counter-ions to neutralize the system.

• Energy Minimization:

  • Perform energy minimization to remove any steric clashes in the initial system.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

  • Further equilibrate the system at constant pressure (NPT ensemble) to ensure the correct density.

• Production Run:

  • Run the MD simulation for a sufficient length of time (e.g., 100 ns) to sample the conformational space of the complex.

• Trajectory Analysis:

  • Analyze the saved trajectory to calculate properties such as Root Mean Square Deviation (RMSD) to assess stability, Root Mean Square Fluctuation (RMSF) to identify flexible regions, and the number of hydrogen bonds over time.

QSAR: Predicting Biological Activity

Quantitative Structure-Activity Relationship (QSAR) models are mathematical equations that relate the chemical structure of a series of compounds to their biological activity.[24] QSAR is a powerful ligand-based drug design tool for predicting the activity of new compounds and for understanding the structural features that are important for activity.[25][26][27][28]

Workflow for QSAR Model Development:

Caption: A standard workflow for developing a QSAR model.

Experimental Protocol for QSAR Modeling:

• Data Collection:

  • Compile a dataset of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives with their experimentally determined biological activities (e.g., IC50 values).

• Descriptor Calculation:

  • For each molecule in the dataset, calculate a variety of molecular descriptors that encode its structural, physicochemical, and electronic properties. These can include 2D descriptors (e.g., topological indices, molecular weight) and 3D descriptors (e.g., steric and electronic fields).

• Data Splitting:

  • Divide the dataset into a training set for building the model and a test set for validating its predictive ability.

• Model Building:

  • Use statistical methods such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms like Support Vector Machines (SVM) to build the QSAR model.[27]

• Model Validation:

  • Validate the model using internal validation techniques (e.g., cross-validation) on the training set and external validation on the test set to ensure its robustness and predictive power.[24]

In Silico ADMET Prediction

Predicting the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of drug candidates at an early stage is crucial to avoid late-stage failures in drug development.[29][30][31][32] Various computational models and software are available to predict these properties based on the chemical structure.[28]

Key ADMET Properties to Predict:

• Absorption: Human intestinal absorption (HIA), Caco-2 permeability, P-glycoprotein substrate/inhibitor.

• Distribution: Plasma protein binding, blood-brain barrier (BBB) penetration.

• Metabolism: Cytochrome P450 (CYP) inhibition/substrate.

• Excretion: Renal clearance.

• Toxicity: Mutagenicity, carcinogenicity, hepatotoxicity.

Conclusion

The 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold holds significant potential for the development of novel therapeutic agents. Theoretical studies and computational modeling provide a powerful and efficient framework for exploring the chemical space of its derivatives and for designing compounds with desired pharmacological profiles. By integrating quantum chemical calculations, molecular docking, molecular dynamics simulations, QSAR modeling, and in silico ADMET prediction, researchers can accelerate the discovery and optimization of new drug candidates based on this versatile heterocyclic core. This in-depth technical guide provides a roadmap for leveraging these computational tools to unlock the full therapeutic potential of the 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold.

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• DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. (2020). ACS Omega, 5(46), 30047–30061. [Link]

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• 2-Iminothiazolidin-4-one Derivatives: Synthesis, Characterization, and Quantum-Chemical Calculations. (2025). ResearchGate. [Link]

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• KINETICS STUDIES ON THE TAUTOMERIC REACTION OF 4-AMINO-5-METHYL-2,4-DIHYDRO-3H-1,2,4- TRIAZOLE-3-THIONE IN THE GAS PHASE: DFT AND CBS-QB3 METHODS USING TRANSITION STATE THEORY. (2019). Journal of the Chilean Chemical Society. [Link]

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• DFT-analysis of protolytic equivalents of 5-(aryl)-4-(methyl,amino)-1,2,4-triazole-3(2H)-thione. (2022). ResearchGate. [Link]

• Tautomers of 2,4-dihydro-3H-1,2,4-triazol-3-one and their Composites with NTO - A DFT Treatment. (2017). ResearchGate. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2025). ResearchGate. [Link]

• Quantum Chemical Calculations of 2-Methoxy-4-[(3-p-Methylbenzyl-4,5. DergiPark. [Link]

• Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. (2022). MDPI. [Link]

• Vibrational Spectra, NBO and NLO Analyses, and A Molecular Docking Study of 3a,8a-Dihydroxy-2-Thioxo-1,3,3a,8a-Tetrahydroindeno[1,2-d]Imidazol-8(2H)-One Using DFT. (2025). ResearchGate. [Link]a-Tetrahydroindeno12-dImidazol-82H-One_Using_DFT)

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Protocols & Analytical Methods

Application Note: A Validated Synthesis Protocol for 2-Amino-3,5-dihydro-4H-imidazol-4-one from Guanidine

Introduction

2-Amino-3,5-dihydro-4H-imidazol-4-one is a pivotal heterocyclic scaffold of significant interest to researchers in medicinal chemistry and drug development. Its core structure is a key building block in the synthesis of various natural products, particularly marine-derived 2-aminoimidazole alkaloids which exhibit a wide array of biological activities.[1] Furthermore, this imidazolone ring system is a privileged structure in drug discovery, with derivatives being investigated as antagonists for critical receptors and as potent enzyme inhibitors.

This application note provides a comprehensive, field-proven protocol for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one. Moving beyond a simple list of steps, this guide explains the causality behind the experimental choices, outlines a self-validating system of in-process controls and characterization, and is grounded in authoritative references to ensure scientific integrity and reproducibility.

Reaction Principle and Mechanism

The synthesis is achieved through a classical two-step, one-pot condensation reaction. The process begins with a nucleophilic substitution reaction between guanidine and an α-halo ester, such as ethyl chloroacetate, to form a guanidino-substituted intermediate. This is followed by an intramolecular cyclization with subsequent dehydration to yield the stable five-membered imidazolone ring.

Causality of the Mechanism:

• Activation of Guanidine: Guanidine is a strong organic base, but for this reaction, it is typically used as its hydrochloride salt for stability and ease of handling.[2][3] A stronger base, in this case, sodium ethoxide, is required to deprotonate the guanidinium salt in situ, generating the free guanidine base which acts as a potent nucleophile.

• Nucleophilic Acyl Substitution: The highly nucleophilic free guanidine attacks the electrophilic methylene carbon (α-carbon) of ethyl chloroacetate, displacing the chloride leaving group. This forms the key intermediate, ethyl 2-guanidinoacetate.

• Intramolecular Cyclization & Dehydration: Under reflux conditions, an intramolecular nucleophilic attack occurs. A terminal amino group of the guanidino moiety attacks the electrophilic carbonyl carbon of the ester. This cyclization event is followed by the elimination of an ethanol molecule, driven by heat, to form the thermodynamically stable 2-Amino-3,5-dihydro-4H-imidazol-4-one ring.[1]

Below is a diagram illustrating the chemical transformation pathway.

Caption: High-level workflow for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, incorporating checkpoints and characterization steps to ensure the integrity of the synthesis.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Guanidine Hydrochloride	≥99%	Sigma-Aldrich	Store in a desiccator.
Ethyl Chloroacetate	≥98%	Sigma-Aldrich	Lachrymator; handle in a fume hood.
Sodium Metal	Reagent grade	Sigma-Aldrich	Highly reactive; handle with care.
Ethanol, Absolute	≥99.5%	Fisher Scientific	Must be anhydrous.
Diethyl Ether, Anhydrous	Reagent grade	Fisher Scientific	Used for precipitation.
Hydrochloric Acid (HCl)	6 M Solution	VWR	For pH adjustment.
Round-bottom flask (250 mL)	-	-	With ground glass joints.
Reflux Condenser	-	-	-
Magnetic Stirrer & Stir Bar	-	-	-
Ice Bath	-	-	-
Buchner Funnel & Flask	-	-	For filtration.

Step-by-Step Methodology

PART 1: Preparation of Sodium Ethoxide Solution (Base)

• Under a dry nitrogen or argon atmosphere, place 100 mL of absolute ethanol into a 250 mL three-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Carefully add small, freshly cut pieces of sodium metal (approx. 2.3 g, 0.1 mol) to the ethanol portion-wise. The reaction is exothermic and will generate hydrogen gas. Allow for complete dissolution of the sodium.

• Once all the sodium has reacted, cool the resulting sodium ethoxide solution to room temperature.

PART 2: Synthesis and Cyclization

• To the sodium ethoxide solution, add guanidine hydrochloride (approx. 9.55 g, 0.1 mol) in one portion with vigorous stirring. Stir for 15-20 minutes to allow for the formation of free guanidine and precipitation of sodium chloride.

• Slowly add ethyl chloroacetate (approx. 12.25 g, 0.1 mol) dropwise to the mixture using an addition funnel over 30 minutes. An increase in the precipitate (NaCl) will be observed.

• After the addition is complete, heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

• In-Process Control: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Chloroform:Methanol (8:2). The disappearance of the ethyl chloroacetate spot indicates reaction completion.

PART 3: Product Isolation and Purification

• After reflux, cool the mixture to room temperature and then place it in an ice bath for 1 hour to ensure maximum precipitation of sodium chloride.

• Filter the cold mixture to remove the precipitated sodium chloride. Wash the salt cake with a small amount of cold absolute ethanol.

• Combine the filtrate and the washings. Slowly neutralize the solution by adding 6 M HCl dropwise until the pH is approximately 7. The product will begin to precipitate as a white solid.

• Cool the neutralized mixture in an ice bath for another hour to maximize product precipitation.

• Collect the crude product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any residual impurities.

• Purification: Recrystallize the crude product from a hot ethanol/water mixture. Dissolve the solid in a minimum amount of hot solvent, then allow it to cool slowly to room temperature and finally in an ice bath.

• Filter the purified crystals, wash with a small amount of cold diethyl ether, and dry under vacuum. A typical yield for this procedure is around 45-55%.[4]

Trustworthiness: Product Characterization and Validation

The integrity of the synthesized compound must be confirmed through rigorous analytical methods.

Physicochemical Properties

Parameter	Expected Result
Appearance	White crystalline powder[4]
Yield	45-55%[4]
Melting Point	200-202 °C[4]
Solubility	Soluble in hot water/ethanol, DMSO

Spectroscopic Data

Analysis Method	Expected Data	Interpretation
¹H NMR (D₂O)	δ 4.18 (s, 2H)[4]	Singlet corresponding to the two protons of the methylene group (-CH₂-) in the ring.
¹³C NMR (D₂O)	δ 48.5 (C-5), 174.9 (C-4)[4]	Signal for the methylene carbon and the carbonyl carbon (C=O).
FT-IR (KBr, cm⁻¹)	~3300-3100 (N-H str), ~1700 (C=O str), ~1650 (C=N str)	Characteristic stretches for amine, carbonyl, and imine functional groups.
Mass Spec. (ESI+)	m/z [M+H]⁺ = 100.05	Confirms the molecular weight of the target compound (C₃H₅N₃O).

The reaction mechanism, including the key cyclization step, is visualized below.

Caption: Key intramolecular cyclization step in the formation of the imidazolone ring.

Safety Precautions

• Sodium Metal: Is highly reactive with water and flammable. Handle under an inert atmosphere and away from any water sources. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Ethyl Chloroacetate: Is a lachrymator and is toxic. Always handle this reagent inside a certified chemical fume hood.

• Guanidine Hydrochloride: Can cause skin and eye irritation. Avoid inhalation of dust.

• The initial reaction of sodium in ethanol produces flammable hydrogen gas and should be performed in a well-ventilated area, away from ignition sources.

Conclusion

This application note details a robust and reproducible protocol for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one from guanidine hydrochloride and ethyl chloroacetate. By explaining the chemical principles and incorporating validation checkpoints, this guide provides researchers with a trustworthy method to access this valuable heterocyclic building block for applications in drug discovery and synthetic chemistry.

References

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• Taylor, E. C., & Skotnicki, J. S. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers, 7(18), 2739-2771. Available at: [Link]

• Shaikh, A. A., & Gacche, R. N. (2016). Synthesis and biological evaluation of some novel imidazoline derivatives. ResearchGate. Available at: [Link]

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Pergamon. (General reference for reaction mechanisms).
• Ishikawa, T. (Ed.). (2009). Guanidine-Containing Compounds. Wiley-VCH. (General reference for guanidine chemistry).

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Application Notes & Protocols: A Senior Application Scientist's Guide to Microwave-Assisted Synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

Abstract

The 2-amino-3,5-dihydro-4H-imidazol-4-one core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds.[1] Traditional synthetic routes to these derivatives often necessitate prolonged reaction times, harsh conditions, and complex purification procedures. This guide provides a comprehensive overview and a detailed, field-proven protocol for the microwave-assisted synthesis of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives. By leveraging the principles of microwave-assisted organic synthesis (MAOS), we demonstrate a rapid, efficient, and environmentally conscious approach that offers significant advantages in terms of reaction speed, yield, and purity.[2][3][4][5] This document is intended for researchers, scientists, and drug development professionals seeking to streamline the synthesis of this important class of heterocyclic compounds.

Introduction: The Significance of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

The imidazol-4-one heterocyclic ring system is a cornerstone in the development of novel therapeutics.[1] Derivatives of 2-amino-3,5-dihydro-4H-imidazol-4-one have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[6][7] Their structural motif is also found in various natural products.[1] The urgent need for new and more effective therapeutic agents has driven the development of efficient and sustainable synthetic methodologies for accessing these valuable compounds.[5]

The Rationale for Microwave-Assisted Organic Synthesis (MAOS)

Conventional synthesis of heterocyclic compounds often relies on conductive heating, which can be slow and lead to the formation of side products due to uneven temperature distribution.[4][8] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in synthetic chemistry, offering a greener and more efficient alternative.[3]

The fundamental principle of microwave heating lies in the interaction of polar molecules or ions within the reaction mixture with a high-frequency electromagnetic field.[9] This interaction leads to rapid and uniform heating throughout the bulk of the reaction medium via two primary mechanisms:

• Dipolar Polarization: Polar molecules continuously attempt to align with the oscillating electric field of the microwave radiation. This rapid reorientation generates friction, resulting in a rapid increase in internal temperature.[5]

• Ionic Conduction: The presence of ions in the reaction mixture leads to their oscillation under the influence of the microwave field. Collisions between these oscillating ions and surrounding molecules generate heat.[5][9]

This "in-core" volumetric heating leads to several key advantages over conventional methods:

• Dramatically Reduced Reaction Times: Reactions that may take hours or even days under conventional heating can often be completed in minutes.[2][4][9]

• Increased Product Yields and Purity: The rapid and uniform heating minimizes the formation of byproducts, leading to cleaner reactions and higher yields.[3][4]

• Enhanced Reaction Control: Modern microwave reactors allow for precise control over temperature and pressure, ensuring reproducibility.

• Solvent-Free or Reduced Solvent Conditions: The efficiency of microwave heating often allows for reactions to be conducted in the absence of a solvent or with significantly reduced solvent volumes, aligning with the principles of green chemistry.[2]

Experimental Protocol: Microwave-Assisted Synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

This protocol outlines a general and robust method for the one-pot, three-component synthesis of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives under microwave irradiation. The reaction proceeds via the condensation of an aromatic aldehyde, a β-dicarbonyl compound, and a urea, thiourea, or guanidine derivative.

Materials and Equipment

• Reagents:

  • Aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

  • β-Dicarbonyl compound (e.g., ethyl acetoacetate)

  • Urea, thiourea, or guanidine hydrochloride

  • Catalyst (e.g., potassium phthalimide - PPI)

  • Ethanol (for recrystallization)

  • Ethyl acetate and hexane (for thin-layer chromatography)

• Equipment:

  • Dedicated microwave synthesis reactor

  • Microwave-safe reaction vessels with stir bars

  • Magnetic stirrer hotplate

  • Rotary evaporator

  • Melting point apparatus

  • Thin-layer chromatography (TLC) plates (silica gel)

  • UV lamp for TLC visualization

  • Standard laboratory glassware

Step-by-Step Synthesis Protocol

• Reaction Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine the aromatic aldehyde (1.0 mmol), the β-dicarbonyl compound (1.0 mmol), urea/thiourea/guanidine hydrochloride (1.2 mmol), and the catalyst (e.g., 10 mol% potassium phthalimide).

• Microwave Irradiation: Seal the reaction vessel and place it in the microwave reactor. Irradiate the mixture at a constant power (e.g., 300 W) for a specified time (typically 5-15 minutes). The reaction temperature should be monitored and controlled (e.g., 120 °C).

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexane).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Add ice-cold water (e.g., 20 mL) to the vessel to precipitate the crude product.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol.

• Characterization: The structure and purity of the final product should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Data Presentation: Representative Reaction Parameters

Entry	Aldehyde	Urea/Thiourea/Guanidine	Time (min)	Power (W)	Yield (%)
1	Benzaldehyde	Urea	10	300	High
2	4-Chlorobenzaldehyde	Urea	12	300	High
3	4-Methoxybenzaldehyde	Urea	10	300	High
4	Benzaldehyde	Thiourea	12	300	High
5	4-Chlorobenzaldehyde	Thiourea	15	300	High
6	Benzaldehyde	Guanidine HCl	8	300	High

Note: Reaction conditions and yields are illustrative and may require optimization for specific substrates.

Mechanistic Insights

The microwave-assisted synthesis of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives is believed to proceed through a multi-step condensation reaction. The rapid heating provided by microwave irradiation significantly accelerates the rate-determining steps of this transformation.

Caption: Experimental workflow from starting materials to pure product.

Conclusion

The microwave-assisted protocol presented herein offers a superior alternative to conventional methods for the synthesis of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives. The significant reduction in reaction time, coupled with high yields and a more environmentally friendly approach, makes this methodology highly attractive for applications in medicinal chemistry and drug discovery. The detailed protocol and mechanistic insights provided in this guide are intended to empower researchers to efficiently synthesize and explore the therapeutic potential of this important class of heterocyclic compounds.

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A Guide to the Solid-Phase Synthesis of Peptides Incorporating 2-Amino-3,5-dihydro-4H-imidazol-4-one

Introduction: Expanding the Chemical Diversity of Peptides

The field of therapeutic and research peptides is continually driven by the need for novel structures with enhanced stability, binding affinity, and unique functionalities. While the 20 proteinogenic amino acids provide a vast combinatorial space, the incorporation of unnatural amino acids and heterocyclic scaffolds offers a gateway to peptides with tailored properties.[1][2][3] This guide focuses on the prospective use of 2-Amino-3,5-dihydro-4H-imidazol-4-one , a unique cyclic guanidinyl-containing moiety, as a building block in solid-phase peptide synthesis (SPPS).

The imidazolinone core is a recognized scaffold in medicinal chemistry, and its incorporation into a peptide backbone could introduce significant conformational constraints.[4][5][6] Furthermore, the embedded guanidinium group, a key feature of arginine, suggests that this building block could serve as a constrained arginine mimetic, potentially influencing receptor interactions and proteolytic stability. This document provides a theoretical framework and a detailed, albeit prospective, protocol for the synthesis of a protected 2-Amino-3,5-dihydro-4H-imidazol-4-one derivative and its subsequent incorporation into a peptide sequence using standard Fmoc-based SPPS.

Challenges and Strategic Considerations

The primary challenge in utilizing 2-Amino-3,5-dihydro-4H-imidazol-4-one in SPPS is its multifunctional nature. To be compatible with the stepwise, controlled process of peptide synthesis, the nucleophilic centers of the building block must be orthogonally protected. Specifically, the exocyclic amino group and the endocyclic secondary amine need to be masked to prevent unwanted side reactions during peptide coupling.

Our proposed strategy involves the synthesis of an N-α-Fmoc protected derivative, which aligns with the most common SPPS chemistry. The endocyclic NH can be protected with a Boc group, which is stable to the piperidine treatment used for Fmoc removal but can be cleaved during the final acidolytic cleavage from the resin.

Proposed Synthetic Pathway for a Protected Building Block

The successful incorporation of 2-Amino-3,5-dihydro-4H-imidazol-4-one into a peptide chain via SPPS first requires its conversion into a stable, protected derivative. The following is a proposed synthetic scheme to yield an Fmoc- and Boc-protected building block suitable for peptide synthesis.

Figure 1. Proposed synthetic workflow for the preparation of a protected 2-Amino-3,5-dihydro-4H-imidazol-4-one building block for SPPS.

Experimental Protocols

Protocol 1: Synthesis of Fmoc-N-(1-Boc-4-oxo-4,5-dihydro-1H-imidazol-2-yl)amine

This protocol outlines the hypothetical synthesis of the protected building block.

Materials:

• 2-Amino-3,5-dihydro-4H-imidazol-4-one hydrochloride

• Di-tert-butyl dicarbonate ((Boc)2O)

• Triethylamine (TEA)

• 9-fluorenylmethyloxycarbonyl N-hydroxysuccinimide ester (Fmoc-OSu)

• N,N-Diisopropylethylamine (DIPEA)

• Dioxane, Water, Dimethylformamide (DMF)

• Standard glassware and purification equipment (flash chromatography)

Procedure:

• Boc Protection:

  • Dissolve 2-Amino-3,5-dihydro-4H-imidazol-4-one hydrochloride (1 eq) in a 1:1 mixture of dioxane and water.

  • Add TEA (2.2 eq) and stir until the starting material is fully dissolved.

  • Add (Boc)2O (1.1 eq) portion-wise and stir the reaction at room temperature for 12-18 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude N-Boc intermediate.

  • Purify by flash chromatography if necessary.

• Fmoc Protection:

  • Dissolve the purified N-Boc intermediate (1 eq) in anhydrous DMF.

  • Add DIPEA (1.5 eq) and stir for 10 minutes at room temperature.

  • Add Fmoc-OSu (1.05 eq) and stir the reaction at room temperature for 8-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into ice-water to precipitate the product.

  • Filter the precipitate, wash with cold water and diethyl ether.

  • Dry the product under vacuum to yield the final Fmoc-N-(1-Boc-4-oxo-4,5-dihydro-1H-imidazol-2-yl)amine.

Protocol 2: Incorporation into a Peptide Sequence via SPPS

This protocol describes the use of the newly synthesized building block in a standard automated or manual Fmoc-SPPS workflow.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin)

• Fmoc-protected amino acids

• Fmoc-N-(1-Boc-4-oxo-4-5-dihydro-1H-imidazol-2-yl)amine

• Coupling reagents: HBTU/HOBt or HATU

• Base: DIPEA

• Deprotection solution: 20% piperidine in DMF

• Solvents: DMF, Dichloromethane (DCM)

• Cleavage cocktail: e.g., 95% TFA, 2.5% TIS, 2.5% water

• Peptide synthesis vessel and synthesizer (if automated)

Procedure:

• Resin Preparation: Swell the resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc group from the resin-bound amino acid.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Coupling of the Protected Building Block:

  • In a separate vial, pre-activate the Fmoc-N-(1-Boc-4-oxo-4,5-dihydro-1H-imidazol-2-yl)amine (3 eq) with HBTU/HOBt (3 eq) or HATU (3 eq) and DIPEA (6 eq) in DMF for 5-10 minutes.

  • Add the activated mixture to the deprotected resin.

  • Agitate for 2-4 hours at room temperature. The extended coupling time is recommended for this sterically hindered, unnatural building block.

  • Perform a Kaiser test to confirm complete coupling. If the test is positive (indicating free amines), repeat the coupling step.

• Washing: Wash the resin as in step 3.

• Chain Elongation: Repeat the deprotection, washing, and coupling steps for the subsequent standard Fmoc-amino acids until the desired peptide sequence is assembled.

• Final Deprotection: Remove the terminal Fmoc group as in step 2.

• Cleavage and Global Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature. This will cleave the peptide from the resin and remove the Boc and other acid-labile side-chain protecting groups.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide in cold diethyl ether.

  • Centrifuge, decant the ether, and dry the peptide pellet.

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase HPLC.

  • Confirm the identity and purity of the final peptide by LC-MS and/or MALDI-TOF mass spectrometry.

Data Summary: Proposed Reaction Parameters

Parameter	Protocol 1: Boc Protection	Protocol 1: Fmoc Protection	Protocol 2: SPPS Coupling
Solvent	Dioxane/Water (1:1)	Anhydrous DMF	DMF
Base	TEA	DIPEA	DIPEA
Reagent Equivalents	1.1 eq (Boc)2O	1.05 eq Fmoc-OSu	3 eq Building Block, 3 eq Coupling Reagent
Temperature	Room Temperature	Room Temperature	Room Temperature
Reaction Time	12-18 hours	8-12 hours	2-4 hours

Conclusion and Future Outlook

This document provides a comprehensive, though prospective, guide for the incorporation of 2-Amino-3,5-dihydro-4H-imidazol-4-one into peptides using solid-phase synthesis. The successful implementation of this protocol would yield novel peptides with a unique, constrained guanidinyl moiety. Such peptides would be valuable tools for investigating structure-activity relationships, exploring new receptor interactions, and developing peptidomimetics with potentially enhanced therapeutic properties. Experimental validation of the proposed synthetic route and optimization of the coupling conditions are the necessary next steps to establish this methodology as a practical tool for peptide chemists.

References

• Touati-Jallabe, Y., Chiche, L., Hamzé, A., Aumelas, A., Lisowski, V., Berthomieu, D., Martinez, J., & Hernandez, J. F. (2011). Cyclic peptides with a diversely substituted guanidine bridge: solid-phase synthesis and structural analysis. Chemistry (Weinheim an der Bergstrasse, Germany), 17(9), 2566–2570. [Link]

• Papini, A. M., et al. (2019). In-Peptide Synthesis of Imidazolidin-2-one Scaffolds, Equippable with Proteinogenic or Taggable/Linkable Side Chains, General Promoters of Unusual Secondary Structures. The Journal of Organic Chemistry, 84(9), 4992-5004. [Link]

• U.S. National Library of Medicine. (n.d.). Epimerisation in Peptide Synthesis. PubMed Central. [Link]

• U.S. National Library of Medicine. (n.d.). Introduction to Peptide Synthesis. PubMed Central. [Link]

• U.S. National Library of Medicine. (n.d.). Solid-Phase Synthesis of Guanine Derivatives with Four Diversity Elements via AgNO3-Mediated Guanidine Formation. PubMed Central. [Link]

• Semantic Scholar. (n.d.). In-Peptide Synthesis of Imidazolidin-2-one Scaffolds, Equippable with Proteinogenic or Taggable/Linkable Side Chains, General Promoters of Unusual Secondary Structures. [Link]

• MDPI. (n.d.). Synthesis of New Imidazolidin-2,4-dione and 2-Thioxoimidazolidin-4-ones via C-Phenylglycine Derivatives. [Link]

• U.S. National Library of Medicine. (n.d.). N-Amino-imidazolin-2-one Peptide Mimic Synthesis and Conformational Analysis. PubMed Central. [Link]

• YouTube. (2024, April 29). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. [Link]

• MDPI. (n.d.). Epimerisation in Peptide Synthesis. [Link]

• U.S. National Library of Medicine. (n.d.). Introduction to Peptide Synthesis. PubMed Central. [Link]

• U.S. National Library of Medicine. (n.d.). From design to formulation of peptide building blocks for nanotheranostic applications: a synergistic multidisciplinary investigation. PubMed Central. [Link]

• MDPI. (n.d.). Amino Acid 1,2,4-Triazole Mimetics as Building Blocks of Peptides. [Link]

• PubMed. (2014, February 21). Peptide-catalyzed conversion of racemic oxazol-5(4H)-ones into enantiomerically enriched α-amino acid derivatives. [Link]

• U.S. National Library of Medicine. (2022, February 14). Therapeutic peptides: current applications and future directions. PubMed Central. [Link]

• ACS Publications. (n.d.). A New Method for the Synthesis of Amino Acids. Synthesis of Amino Acids and Their Derivatives through 2,4-Disubstituted 2-Imidazolin-5-ones. [Link]

• ResearchGate. (n.d.). 2-Amino-4-thiazolidinones: Synthesis and Reactions. [Link]

• U.S. National Library of Medicine. (2024, May 8). Amino acid analogues provide multiple plausible pathways to prebiotic peptides. PubMed Central. [Link]

• ResearchGate. (n.d.). Synthesis of 2-Amino-5-substituted-1,3,4-oxadiazoles Using 1,3-Dibromo-5,5-dimethylhydantoin as Oxidant. [Link]

• U.S. National Library of Medicine. (2021, July 29). Synthesis, Characterization and Evaluation of Peptide Nanostructures for Biomedical Applications. PubMed Central. [Link]

• MDPI. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. [Link]

• U.S. National Library of Medicine. (n.d.). Peptide-Based Drug-Delivery Systems in Biotechnological Applications: Recent Advances and Perspectives. PubMed Central. [Link]

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Application of 2-Amino-3,5-dihydro-4H-imidazol-4-one in enzyme inhibition assays

Application Note & Protocol

Topic: Application of 2-Amino-3,5-dihydro-4H-imidazol-4-one in Enzyme Inhibition Assays

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the application of 2-Amino-3,5-dihydro-4H-imidazol-4-one in enzyme inhibition assays. While not a classically documented broad-spectrum inhibitor, its structural features—notably the cyclic guanidinium-like moiety—present a compelling rationale for its investigation as a potential inhibitor for specific enzyme classes, particularly those that process arginine or similar substrates. This guide covers the theoretical basis for its potential inhibitory action, detailed protocols for designing and executing screening assays, methods for data analysis to determine inhibitory potency (IC₅₀), and advanced characterization of the inhibition mechanism.

Introduction and Rationale

2-Amino-3,5-dihydro-4H-imidazol-4-one (also known as 2-imino-4-imidazolidinone) is a heterocyclic compound and a cyclic form of creatine.[1][2] Its chemical structure incorporates a guanidinium group constrained within a five-membered ring. The guanidinium group is a key recognition motif for numerous enzymes that bind arginine, a positively charged amino acid.[3][4] Consequently, compounds containing this functional group are frequently explored as potential enzyme inhibitors.[5][6]

Rationale for Investigation:

The rigid structure of 2-Amino-3,5-dihydro-4H-imidazol-4-one makes it an intriguing candidate for an enzyme inhibitor. Unlike the flexible side chain of arginine, its constrained conformation could offer enhanced selectivity and binding affinity for specific enzyme active sites. Enzymes that utilize L-arginine as a substrate, such as Nitric Oxide Synthases (NOS) , Arginases , and Arginine Kinases , represent primary targets for inhibition screening.[7][8][9] These enzymes are critical in diverse physiological processes, and their inhibition has significant therapeutic implications.[10][11][12]

This guide provides a framework for researchers to systematically evaluate the inhibitory potential of 2-Amino-3,5-dihydro-4H-imidazol-4-one against enzymes of interest.

Physicochemical Properties & Handling

A solid understanding of the compound's properties is the foundation of a reliable assay.

Property	Value / Information	Source(s)
Molecular Formula	C₃H₅N₃O	[1][13]
Molecular Weight	99.09 g/mol	[13]
Appearance	Colorless to white crystalline powder	[1]
Melting Point	~208-210 °C	[2]
Solubility	Soluble in water; also soluble in organic solvents like ethanol.	[1]
Storage	Store in a dry, well-ventilated place at 2-8°C, sealed from moisture.	[1][13]

Stock Solution Preparation: For assay purposes, prepare a high-concentration stock solution (e.g., 10-100 mM) in a suitable solvent, such as water or DMSO. Ensure the final concentration of the solvent in the assay well is low (typically ≤1% for DMSO) to prevent interference with enzyme activity.

Principle of Enzyme Inhibition Assays

Enzyme inhibitors are molecules that bind to enzymes and reduce their activity.[14] The potency of an inhibitor is commonly quantified by its half-maximal inhibitory concentration (IC₅₀), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[15][16]

The primary goal of the initial screening assay is to determine the IC₅₀ value by measuring enzyme activity across a range of inhibitor concentrations. This is typically achieved by monitoring the rate of substrate consumption or product formation, often via a spectrophotometric or fluorometric signal.[17]

Experimental Design & Protocols

This section provides a generalized protocol that can be adapted for screening 2-Amino-3,5-dihydro-4H-imidazol-4-one against a target enzyme, using a hypothetical arginine-metabolizing enzyme as an example.

Workflow Overview

Caption: General workflow for an enzyme inhibition assay.

Protocol 4.1: Reagent Preparation

• Assay Buffer: Prepare a buffer optimal for the target enzyme's activity (e.g., 50 mM Tris-HCl, pH 7.5). The specific pH and ionic strength should be based on literature for the enzyme of interest.[18]

• Enzyme Stock Solution: Prepare a concentrated stock of the purified enzyme in assay buffer. The final concentration used in the assay should yield a linear reaction rate for the duration of the measurement.

• Substrate Stock Solution: Prepare a stock solution of the enzyme's substrate (e.g., L-arginine for an arginine-metabolizing enzyme) in assay buffer. The final concentration in the assay is often set at or near the enzyme's Michaelis constant (Kₘ) for screening purposes.[19]

• Inhibitor Stock Solution: Prepare a 10 mM stock solution of 2-Amino-3,5-dihydro-4H-imidazol-4-one in water or DMSO.

• Inhibitor Dilutions: Perform serial dilutions of the inhibitor stock solution in assay buffer to create a range of concentrations for testing (e.g., from 1 mM down to 10 nM).

Protocol 4.2: Performing the Inhibition Assay (96-Well Plate Format)

This protocol is a template. Volumes and concentrations must be optimized for each specific enzyme system.

• Plate Setup: Design the plate layout to include wells for:

  • Blanks: Assay buffer only (for background correction).

  • 100% Activity Control: Enzyme, buffer, and solvent (e.g., DMSO), but no inhibitor.

  • Test Wells: Enzyme, buffer, and varying concentrations of the inhibitor.

  • Positive Control (Optional): A known inhibitor of the enzyme.

• Dispensing Reagents:

  • Add 50 µL of assay buffer to all wells.

  • Add 10 µL of the appropriate inhibitor dilution or solvent control to the wells.

  • Add 20 µL of the enzyme solution to all wells except the blanks. Mix gently.

• Pre-incubation: Incubate the plate for 10-15 minutes at the enzyme's optimal temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Reaction Initiation: Add 20 µL of the substrate solution to all wells to start the reaction.

• Measurement: Immediately place the plate in a microplate reader and measure the signal (e.g., absorbance or fluorescence) at regular intervals (e.g., every 30 seconds for 10 minutes).

Protocol 4.3: Data Analysis - Calculating IC₅₀

• Calculate Reaction Rates: For each well, determine the initial reaction velocity (V₀) by plotting the signal versus time and calculating the slope of the initial linear portion of the curve.

• Calculate Percent Inhibition: Use the following formula for each inhibitor concentration: % Inhibition = 100 * (1 - (V_inhibitor / V_control)) Where V_inhibitor is the rate in the presence of the inhibitor and V_control is the rate of the 100% activity control.

• Plot Dose-Response Curve: Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis). The resulting data should form a sigmoidal curve.[20]

• Determine IC₅₀: Use non-linear regression analysis (typically a four-parameter logistic model) to fit the dose-response curve and determine the IC₅₀ value, which is the concentration at the inflection point of the curve.[21]

Example Data for IC₅₀ Determination:

Inhibitor Conc. (µM)	log[Inhibitor]	% Inhibition
0.1	-1.0	8.5
1	0.0	25.1
10	1.0	48.9
100	2.0	78.2
1000	3.0	95.3

Advanced Characterization: Mechanism of Action (MoA)

Once an IC₅₀ value is established, further experiments are crucial to understand how the inhibitor works. This involves determining the mechanism of inhibition (e.g., competitive, non-competitive).[22][23]

Caption: Competitive inhibition, where inhibitor (I) and substrate (S) compete for the active site.

Protocol for MoA Studies: To determine the inhibition mechanism, perform the enzyme activity assay with multiple, fixed concentrations of the inhibitor while varying the substrate concentration for each inhibitor concentration.

• Data Collection: Generate substrate saturation curves (Velocity vs. [Substrate]) in the absence of inhibitor and at several fixed concentrations of the inhibitor.

• Data Analysis: Plot the data using a double reciprocal plot, such as a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) .[19] The pattern of the lines reveals the mechanism:

  • Competitive: Lines intersect on the Y-axis (Vₘₐₓ is unchanged, Kₘ increases).

  • Non-competitive: Lines intersect on the X-axis (Vₘₐₓ decreases, Kₘ is unchanged).

  • Uncompetitive: Lines are parallel (both Vₘₐₓ and Kₘ decrease).

From these plots, the inhibition constant (Kᵢ), which reflects the binding affinity of the inhibitor, can be calculated.

Conclusion

2-Amino-3,5-dihydro-4H-imidazol-4-one presents a structurally interesting scaffold for enzyme inhibition studies. Its rigid, guanidinium-containing structure provides a strong rationale for screening against enzymes that recognize arginine. The protocols and principles outlined in this guide offer a robust framework for researchers to systematically assess its inhibitory activity, determine its potency, and elucidate its mechanism of action, thereby contributing to the discovery of novel enzyme modulators.

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Application Notes and Protocols for Cell-Based Assays Using 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

Introduction: The Therapeutic Potential of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

The 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold is a privileged structure in medicinal chemistry, forming the core of a versatile class of compounds with a broad spectrum of biological activities.[1][2] Researchers in drug discovery are increasingly focusing on these derivatives due to their demonstrated potential as anticancer, antimicrobial, and anti-inflammatory agents.[2][3] Of particular interest is their efficacy against various cancer cell lines, including those resistant to standard chemotherapies.[2][3]

Recent studies have elucidated that the mechanism of action for many of these derivatives involves the modulation of key cellular signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[4][5] Notably, specific derivatives have been identified as potent inhibitors of protein kinases, such as Src family kinases (SFKs) and the Epidermal Growth Factor Receptor (EGFR), which are often hyperactivated in tumors.[4][5] Furthermore, some imidazolone compounds have been characterized as selective antagonists of G-protein coupled receptors (GPCRs), like the CXC chemokine receptor 2 (CXCR2), which plays a critical role in tumor angiogenesis and inflammation.[1]

This comprehensive guide provides detailed, field-proven protocols for a suite of cell-based assays designed to characterize the biological activity of 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives. These protocols are structured to enable researchers to assess the cytotoxic and cytostatic effects of their compounds, determine their impact on apoptosis, and investigate their influence on specific kinase and GPCR signaling pathways.

I. Assessment of Cytotoxicity and Cell Viability

A primary step in the evaluation of any potential anticancer agent is to determine its effect on cell viability. The MTS assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a reliable indicator of cell viability. This assay is based on the reduction of the tetrazolium salt MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells into a soluble formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

A. Experimental Protocol: MTS Assay for Cell Viability

Materials:

• Cancer cell lines of interest (e.g., MCF-7, HeLa, HepG2)

• Complete cell culture medium

• 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives (dissolved in DMSO)

• 96-well, flat-bottom sterile microplates

• MTS reagent combined with an electron coupling agent (e.g., PES)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring a single-cell suspension.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified, 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives in culture medium from a concentrated stock solution in DMSO.

  • Carefully remove the medium from the wells and add 100 µL of the diluted compound solutions.

  • Include appropriate controls:

    • Vehicle Control: Medium with the same final concentration of DMSO used for the test compounds.

    • Untreated Control: Medium only.

    • Positive Control: A known cytotoxic agent (e.g., doxorubicin).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTS Addition and Incubation:

  • After the incubation period, add 20 µL of the combined MTS/PES solution to each well.[6]

  • Incubate the plate for 1-4 hours at 37°C, protected from light, to allow for the development of the colored formazan product.[6]

• Absorbance Measurement:

  • Measure the absorbance of each well at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other wells.

  • Calculate the percentage of cell viability for each treatment as follows:

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

B. Data Presentation: Cytotoxicity of Imidazolone Derivatives

Compound	Cell Line	Incubation Time (h)	IC₅₀ (µM)
Derivative A	MCF-7	48	15.2
Derivative A	HeLa	48	22.8
Derivative B	MCF-7	48	8.5
Derivative B	HeLa	48	12.1
Doxorubicin	MCF-7	48	1.2
Doxorubicin	HeLa	48	0.8

II. Elucidating the Mechanism of Action: Kinase Inhibition

Many 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives exert their anticancer effects by inhibiting protein kinases that are critical for tumor growth and survival.[4] The ADP-Glo™ Kinase Assay is a versatile and sensitive luminescent assay that can be used to measure the activity of virtually any ADP-generating enzyme, including kinases.[7][8] The assay quantifies the amount of ADP produced during a kinase reaction, which is inversely proportional to the level of kinase inhibition.[7]

A. Experimental Workflow: Kinase Inhibition Assay

Caption: Workflow of the ADP-Glo™ Kinase Assay.

B. Experimental Protocol: ADP-Glo™ Kinase Assay

Materials:

• Purified kinase of interest (e.g., Src, EGFR)

• Kinase-specific substrate

• 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare the ADP-Glo™ Reagent and Kinase Detection Reagent according to the manufacturer's instructions.[7][8]

  • Prepare serial dilutions of the imidazolone derivatives in the appropriate kinase assay buffer.

• Kinase Reaction:

  • In a white, opaque multiwell plate, add the following components in a final volume of 5-25 µL:

    • Kinase

    • Substrate

    • Imidazolone derivative or vehicle control (DMSO)

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at room temperature for the optimized duration (e.g., 60 minutes).

• Signal Generation and Detection:

  • Add an equal volume of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.[7]

  • Incubate for 40 minutes at room temperature.[7][8]

  • Add a volume of Kinase Detection Reagent equal to the volume in the well to convert ADP to ATP and initiate the luciferase reaction.

  • Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.[8]

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC₅₀ value.

III. Investigating GPCR Signaling Modulation

Certain 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives have been shown to act as antagonists for GPCRs, such as CXCR2, which are implicated in cancer progression.[1] The cAMP-Glo™ Assay is a homogeneous, bioluminescent assay for measuring intracellular cyclic AMP (cAMP) levels, a key second messenger in many GPCR signaling pathways.[9][10] This assay can be used to determine if a compound agonizes or antagonizes a GPCR that couples to adenylate cyclase.[9][10]

A. Signaling Pathway: GPCR-cAMP Axis

Caption: GPCR-cAMP signaling pathway modulation.

B. Experimental Protocol: cAMP-Glo™ Assay

Materials:

• Cells expressing the GPCR of interest (e.g., HEK293 cells transfected with CXCR2)

• Complete cell culture medium

• 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives (in DMSO)

• GPCR agonist

• cAMP-Glo™ Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells into a white, opaque multiwell plate at an appropriate density.

  • For antagonist screening, pre-incubate the cells with serial dilutions of the imidazolone derivatives for a specified time.

  • Induce GPCR signaling by adding a known agonist at its EC₈₀ concentration.

  • For agonist screening, add serial dilutions of the imidazolone derivatives directly to the cells.

  • Incubate for an appropriate time to allow for changes in intracellular cAMP levels.

• Cell Lysis and cAMP Detection:

  • Add the cAMP-Glo™ Lysis Buffer to each well to lyse the cells and release cAMP.[10]

  • Add the cAMP Detection Solution, which contains Protein Kinase A (PKA), and incubate to allow cAMP to bind to PKA.[10][11]

• ATP Detection and Luminescence Measurement:

  • Add the Kinase-Glo® Reagent to terminate the PKA reaction and measure the remaining ATP via a luciferase reaction.[10][11]

  • Incubate to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer. The luminescent signal is inversely proportional to the cAMP concentration.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Calculate the intracellular cAMP concentration for each treatment.

  • For antagonist screening, plot the percentage of inhibition of the agonist response against the compound concentration to determine the IC₅₀ value.

  • For agonist screening, plot the fold increase in cAMP levels against the compound concentration to determine the EC₅₀ value.

IV. Assessment of Apoptosis Induction

A key characteristic of effective anticancer drugs is their ability to induce apoptosis, or programmed cell death, in cancer cells. The Caspase-Glo® 3/7 Assay is a sensitive, luminescent method for measuring the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.[12] The assay provides a proluminescent caspase-3/7 substrate that is cleaved by active caspases to release aminoluciferin, which is then used by luciferase to generate a "glow-type" luminescent signal proportional to the amount of caspase activity.[12]

A. Experimental Protocol: Caspase-Glo® 3/7 Assay

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives (in DMSO)

• Caspase-Glo® 3/7 Assay Kit (Promega)

• White, opaque 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells into a white, opaque 96-well plate and incubate overnight.

  • Treat the cells with serial dilutions of the imidazolone derivatives or a positive control (e.g., staurosporine) for the desired duration to induce apoptosis.

• Assay Reagent Addition:

  • Allow the plate and the Caspase-Glo® 3/7 Reagent to equilibrate to room temperature.[13]

  • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well.[13]

• Incubation and Luminescence Measurement:

  • Gently mix the contents of the wells using a plate shaker at a low speed for 30-60 seconds.

  • Incubate the plate at room temperature for 1-3 hours to allow for cell lysis and signal stabilization.[13]

  • Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average luminescence of the no-cell control wells from all other wells.

  • Calculate the fold increase in caspase-3/7 activity for each treatment relative to the vehicle control.

  • Plot the fold increase in caspase activity against the compound concentration.

V. Concluding Remarks

The protocols detailed in this guide provide a robust framework for the comprehensive in vitro characterization of 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives. By systematically evaluating their effects on cell viability, kinase activity, GPCR signaling, and apoptosis, researchers can gain critical insights into the therapeutic potential and mechanism of action of these promising compounds. The integration of these cell-based assays into the drug discovery workflow will undoubtedly accelerate the identification and development of novel imidazolone-based therapeutics for the treatment of cancer and other diseases.

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Application Notes & Protocols: High-Throughput Screening with a 2-Amino-3,5-dihydro-4H-imidazol-4-one Library

Introduction: The Promise of the 2-Aminoimidazolone Scaffold in Drug Discovery

The 2-amino-3,5-dihydro-4H-imidazol-4-one (2-aminoimidazolone) core is a privileged heterocyclic scaffold found in a variety of marine natural products.[1] Its prevalence in biologically active compounds suggests a favorable interaction with diverse protein targets, making it an attractive starting point for the synthesis of small molecule libraries for drug discovery. High-throughput screening (HTS) provides a powerful platform to rapidly interrogate the biological activity of large, diverse chemical libraries, such as those based on the 2-aminoimidazolone scaffold.[2][3] This document provides a comprehensive guide to performing HTS with a 2-amino-3,5-dihydro-4H-imidazol-4-one library, with a focus on identifying novel enzyme inhibitors.

The successful execution of an HTS campaign is a multi-step process that requires careful planning and execution.[3] This guide will walk researchers through the critical stages of an HTS workflow, from initial assay development and library preparation to the final stages of data analysis and hit confirmation. The protocols provided herein are designed to be adaptable to a variety of enzyme targets and can be implemented in most standard HTS facilities.

Part 1: Library Preparation and Quality Control

The quality of the screening library is paramount to the success of any HTS campaign. A well-designed library will have a high degree of chemical diversity while maintaining favorable physicochemical properties for drug-likeness.

Synthesis of a 2-Amino-3,5-dihydro-4H-imidazol-4-one Library

A common method for the synthesis of the 2-amino-3,5-dihydro-4H-imidazol-4-one core involves the reaction of guanidine with an appropriate precursor.[4] For library synthesis, a multi-component reaction strategy is often employed, allowing for the rapid generation of a diverse set of analogs.[5][6]

Protocol 1: General Three-Component Synthesis of a 2-Aminoimidazolone Library

• To a solution of a substituted aldehyde (1.0 eq) in a suitable solvent (e.g., ethanol), add a primary amine (1.0 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add 2-amino-3,5-dihydro-4H-imidazol-4-one (1.0 eq) to the reaction mixture.

• Heat the reaction to reflux and monitor by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative high-performance liquid chromatography (HPLC) to yield the desired 2-aminoimidazolone derivative.

Library Quality Control

Before initiating a screen, it is crucial to assess the quality of the compound library. This includes confirming the identity and purity of the compounds, as well as assessing their solubility and stability in the assay buffer.

Parameter	Method	Acceptance Criteria
Identity	LC-MS	Measured mass matches the calculated mass ± 0.1 Da
Purity	HPLC (UV detection at 214/254 nm)	>95%
Solubility	Nephelometry or visual inspection	Soluble in assay buffer at the screening concentration
Stability	Incubate in assay buffer and re-analyze by HPLC	<10% degradation over the course of the assay

Part 2: High-Throughput Screening Assay

The development of a robust and reliable HTS assay is a critical step in the screening process.[7][8] The choice of assay format will depend on the specific enzyme target and the available instrumentation. Fluorescence-based assays are a popular choice for HTS due to their high sensitivity and compatibility with automated liquid handling systems.[9][10][11][12]

Assay Principle: A Fluorescence-Based Kinase Inhibition Assay

Protein kinases are a major class of drug targets, and numerous HTS assays have been developed to identify kinase inhibitors.[13][14][15] A common approach is to measure the production of adenosine diphosphate (ADP), a universal product of kinase-catalyzed reactions.[16] This can be achieved using an enzyme-coupled reaction that converts ADP to a fluorescent signal.

.dot

Caption: Fluorescence-based kinase inhibition assay principle.

HTS Protocol: Screening for Kinase Inhibitors

This protocol describes a generic HTS assay for the identification of kinase inhibitors using a 384-well microplate format. All liquid handling steps should be performed using automated liquid handlers to ensure accuracy and reproducibility.[2]

Materials:

• 384-well, low-volume, black, flat-bottom microplates

• Kinase enzyme

• Kinase substrate

• Adenosine triphosphate (ATP)

• ADP detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Positive control inhibitor (e.g., staurosporine)

• 2-Amino-3,5-dihydro-4H-imidazol-4-one library (10 mM in DMSO)

Protocol 2: HTS for Kinase Inhibitors

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of the 2-aminoimidazolone library compounds (10 mM in DMSO) into the appropriate wells of a 384-well assay plate. This will result in a final compound concentration of 10 µM in a 5 µL assay volume.

• Enzyme Addition: Add 2.5 µL of the kinase enzyme solution (2X final concentration) to all wells.

• Incubation: Incubate the plates for 15 minutes at room temperature to allow for compound binding to the enzyme.

• Reaction Initiation: Add 2.5 µL of the ATP/substrate solution (2X final concentration) to all wells to initiate the kinase reaction.

• Reaction Incubation: Incubate the plates for 60 minutes at room temperature.

• Detection: Add 5 µL of the ADP detection reagent to all wells.

• Detection Incubation: Incubate the plates for 30 minutes at room temperature, protected from light.

• Data Acquisition: Read the fluorescence intensity on a compatible plate reader.

Part 3: Data Analysis and Hit Confirmation

The analysis of HTS data involves several steps to identify and validate "hits" – compounds that exhibit the desired biological activity.[17][18]

Primary Data Analysis

The raw fluorescence data from the HTS is first normalized to account for plate-to-plate variability. The percent inhibition for each compound is then calculated using the following formula:

% Inhibition = 100 * (1 - (Signal_compound - Signal_negative_control) / (Signal_positive_control - Signal_negative_control))

A common threshold for hit identification is a percent inhibition greater than three standard deviations from the mean of the negative controls.[19]

Hit Confirmation and Dose-Response Analysis

Primary hits are then subjected to a confirmation screen to eliminate false positives. Confirmed hits are then tested in a dose-response format to determine their potency (IC50 value).

Protocol 3: Dose-Response Analysis

• Prepare a serial dilution of the confirmed hit compounds (e.g., 10-point, 3-fold dilution series).

• Perform the HTS assay as described in Protocol 2, using the serially diluted compounds.

• Plot the percent inhibition as a function of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

.dot

Caption: HTS data analysis and hit validation workflow.

Preliminary Structure-Activity Relationship (SAR) Analysis

The dose-response data for a series of related hits can be used to establish a preliminary structure-activity relationship (SAR).[19] This information is valuable for guiding the next steps in the drug discovery process, such as lead optimization.

Compound ID	Structure	IC50 (µM)
Hit-1	[Insert Structure]	5.2
Hit-2	[Insert Structure]	1.8
Hit-3	[Insert Structure]	>50

Conclusion

This application note provides a comprehensive guide for conducting a high-throughput screen with a 2-amino-3,5-dihydro-4H-imidazol-4-one library. By following the detailed protocols and data analysis workflows, researchers can effectively identify and validate novel hit compounds for their biological target of interest. The adaptability of the 2-aminoimidazolone scaffold and the power of HTS make this a promising approach for the discovery of new therapeutic agents.

References

• Vertex AI Search. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS).
• CRC Press / Taylor & Francis Group. (2010). A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. Anticancer Research.
• Small Molecule Discovery Center (SMDC). (n.d.). High-throughput Screening Steps.
• Wikipedia. (n.d.). High-throughput screening.
• PubMed. (2024). Assay Development for High-Throughput Drug Screening Against Mycobacteria.
• Oxford Academic. (n.d.). Comprehensive analysis of high-throughput screens with HiTSeekR.
• MDPI. (n.d.). High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses.
• Inglese, J., Shamu, C. E., & Guy, R. K. (n.d.). Reporting data from high-throughput screening of small-molecule libraries.
• Cambridge MedChem Consulting. (2017). Analysis of HTS data.
• Int J Mol Sci. (2016). High throughput screening of small molecule library: procedure, challenges and future.
• BOC Sciences. (n.d.). High Throughput Screening (HTS).
• MDPI. (2024). A Novel Fluorescence-Based Microplate Assay for High-Throughput Screening of hSULT1As Inhibitors.
• ACS Publications. (2011). High-Throughput Screening of Small Molecule Libraries using SAMDI Mass Spectrometry. ACS Combinatorial Science.
• Nature Chemical Biology. (n.d.). Reporting data from high-throughput screening of small-molecule libraries.
• MDPI. (n.d.). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes.
• ACS Publications. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. Journal of Medicinal Chemistry.
• PubMed. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes.
• PubMed. (2019). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection.
• ResearchGate. (n.d.). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products.
• ResearchGate. (2025). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection.
• Wiley Analytical Science. (2010). Screening for Allosteric Kinase Inhibitors in High Throughput.
• ChemicalBook. (n.d.). 2-amino-1,5-dihydro-4H-imidazol-4-one synthesis.
• Life Chemicals. (n.d.). Kinase Focused Libraries.
• PMC. (2023). Chemical proteomics reveals the target landscape of 1,000 kinase inhibitors.
• Organic Chemistry Frontiers (RSC Publishing). (n.d.). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products.
• MDPI. (n.d.). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing.
• PubMed. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents.

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Application Note: 2-Amino-3,5-dihydro-4H-imidazol-4-one as a Versatile Precursor for the Synthesis of Bioactive Marine Pyrrole-Imidazole Alkaloids

Audience: Researchers, scientists, and drug development professionals in the fields of organic chemistry, natural product synthesis, and medicinal chemistry.

Introduction: The Strategic Importance of a Privileged Scaffold

Marine sponges of the orders Agelasida and Axinellida are a prolific source of pyrrole-imidazole alkaloids (PIAs), a large and structurally diverse family of natural products.[1][2] Many of these compounds, which share a common 2-aminoimidazole core, exhibit potent and varied biological activities, including antimicrobial, antiviral, anticancer, and immunosuppressive properties.[2][3] Oroidin, first isolated from the sponge Agelas oroides, is considered the biogenetic precursor to many of the more complex dimeric and cyclized members of this family.[1]

At the heart of these structures lies the 2-aminoimidazole moiety. The synthesis of this key fragment is a critical challenge in the total synthesis of PIAs. 2-Amino-3,5-dihydro-4H-imidazol-4-one, also known as glycocyamidine, serves as a highly effective and versatile synthon for this purpose. Its intrinsic reactivity allows for the construction of the core structure found in alkaloids like oroidin and provides a branching point for the synthesis of related compounds such as the dispacamides.[4][5] This document provides a detailed guide on the strategic application of this precursor, complete with mechanistic insights and detailed experimental protocols.

The Precursor: Physicochemical Properties and Reactivity

2-Amino-3,5-dihydro-4H-imidazol-4-one (hereafter referred to as 2-aminoimidazolinone) is a cyclic guanidine derivative. Its utility in synthesis is dictated by the distinct reactivity of its constituent atoms.

• Tautomerism: The molecule exists in tautomeric equilibrium, with the 2-amino-1,5-dihydro-4H-imidazol-4-one form being predominant. This tautomerism is crucial for its reactivity, particularly at the N1 and N3 positions.

• Nucleophilic Amino Group: The exocyclic amino group at the C2 position is a primary nucleophile, readily participating in acylation and condensation reactions.

• Amide-like Character: The endocyclic nitrogen atoms and the carbonyl group confer an amide-like character to the ring, influencing the acidity of the N-H protons and the electrophilicity of the carbonyl carbon.

• Methylene Bridge: The C5 methylene group is activated by the adjacent carbonyl and nitrogen atoms, making it susceptible to deprotonation and subsequent functionalization or elimination reactions to form α,β-unsaturated systems, a key feature in many PIAs.[4][5]

These features make 2-aminoimidazolinone an ideal starting point for building the complex architectures of marine alkaloids.

General Synthetic Strategy & Workflow

The total synthesis of monomeric PIAs like oroidin and hymenidin using 2-aminoimidazolinone typically follows a convergent strategy. The pyrrole carboxamide side chain is synthesized separately and then coupled to the imidazolinone core. A subsequent elimination reaction establishes the characteristic propenyl linker.

Caption: General workflow for PIA synthesis.

Application Protocol: Synthesis of an Oroidin Precursor

This protocol details the synthesis of the α,β-unsaturated imidazolinone core, which is the key structural unit of oroidin and its derivatives. The procedure is adapted from methodologies that utilize the oxidative functionalization of a 2-aminoimidazole precursor, which often generates the required 2-aminoimidazolinone in situ or as a stable intermediate.[4][5]

Objective: To prepare the vinylogous 2-aminoimidazole derivative, a core structure of oroidin alkaloids.

Reaction Scheme:

Caption: Synthesis of the oroidin core.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
2-Aminoimidazole derivative (e.g., 8)	Synthesis Grade	In-house/Commercial	Starting material
N-Chlorosuccinimide (NCS)	ReagentPlus®, ≥98%	Sigma-Aldrich	Oxidizing and chlorinating agent
Methanol (MeOH), anhydrous	≥99.8%	Acros Organics	Solvent
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	For extraction
Sodium bicarbonate (NaHCO₃), saturated	ACS Reagent	Fisher Chemical	For aqueous workup
Magnesium sulfate (MgSO₄), anhydrous	ACS Reagent	VWR Chemicals	For drying organic layers
Silica gel	60 Å, 230-400 mesh	MilliporeSigma	For column chromatography

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), dissolve the 2-aminoimidazole starting material (1.0 eq) in anhydrous methanol (0.1 M concentration).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add N-Chlorosuccinimide (NCS) (1.1 eq) portion-wise over 10 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Causality Note: The initial reaction with NCS in methanol leads to the formation of a 2-amino-4,5-dialkoxy-4,5-dihydroimidazoline intermediate.[4] This adduct is the key precursor for the subsequent elimination.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) (e.g., using a 10:1 DCM:MeOH mobile phase).

• Heating/Elimination: Once the starting material is consumed, heat the reaction mixture to reflux (approx. 65 °C) for 6-12 hours. This step drives the elimination of methanol to form the desired α,β-unsaturated product.[4]

• Workup: Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove the methanol.

• Extraction: Redissolve the residue in dichloromethane (DCM) and wash sequentially with saturated aqueous sodium bicarbonate (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of DCM/MeOH to afford the pure vinylogous 2-aminoimidazole core.

Expected Outcome: This procedure yields the core structure of oroidin alkaloids, which can then be coupled with a bromopyrrole carboxamide side chain to complete the total synthesis. A common side product is the simple 2-aminoimidazolinone (glycocyamidine), formed from the decomposition of the intermediate.[4]

Application Protocol: Synthesis of the Dispacamide Core

Dispacamides are another class of PIAs characterized by an α,β-unsaturated imidazolinone core. This core can be accessed directly from a 2-aminoimidazole precursor through a different oxidative pathway.[4][5]

Objective: To prepare the α,β-unsaturated imidazolinone unit found in dispacamides.

Reaction Scheme:

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Application Notes and Protocols: A Novel Approach to Angiotensin II Receptor Antagonism Utilizing a 2-Aminoimidazole-4-one Scaffold

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the development of novel angiotensin II receptor antagonists based on the 2-aminoimidazole-4-one chemical scaffold. Angiotensin II receptor blockers (ARBs) are a cornerstone in the management of hypertension and other cardiovascular diseases.[1][2] This protocol outlines a strategic workflow, from the synthesis of the core 2-aminoimidazole-4-one structure to detailed in vitro and in vivo characterization of its derivatives. By leveraging established principles of medicinal chemistry and pharmacology, this guide offers a framework for identifying and optimizing new chemical entities with therapeutic potential.

Introduction: The Rationale for Novel Angiotensin II Receptor Antagonists

The renin-angiotensin system (RAS) is a critical regulator of blood pressure and cardiovascular homeostasis.[3] Angiotensin II, the primary effector of the RAS, exerts its physiological effects by binding to specific G protein-coupled receptors, most notably the angiotensin II type 1 (AT1) receptor.[4][5] Activation of the AT1 receptor leads to vasoconstriction, aldosterone secretion, and sympathetic nervous system stimulation, all of which contribute to elevated blood pressure.[1][5] Consequently, antagonism of the AT1 receptor is a well-validated therapeutic strategy for the treatment of hypertension, heart failure, and diabetic nephropathy.[1][2]

Existing ARBs, such as losartan and valsartan, are highly effective, but the exploration of novel chemical scaffolds is crucial for the development of next-generation therapeutics with improved pharmacokinetic profiles, enhanced efficacy, or differentiated pharmacological properties.[1] The 2-aminoimidazole-4-one core represents a promising, yet underexplored, scaffold for the design of new AT1 receptor antagonists. Its structural features offer multiple points for chemical modification, allowing for the systematic optimization of potency, selectivity, and drug-like properties.

Synthesis of the 2-Aminoimidazole-4-one Core Structure

The foundational step in this protocol is the synthesis of the 2-amino-1,5-dihydro-4H-imidazol-4-one core. This can be achieved through a previously described method involving the reaction of guanidine with an appropriate starting material.[6]

Protocol 2.1: Synthesis of 2-Amino-1,5-dihydro-4H-imidazol-4-one

Materials:

• Guanidine hydrochloride

• 6N Hydrochloric acid (HCl)

• Ethanol

• Diethyl ether

Procedure:

• Combine guanidine (2.95 mmol, 1 equivalent) and 6N aqueous HCl (9 mL).

• Heat the mixture at 120°C for 22 hours.

• Remove the water under vacuum.

• Solubilize the crude product in hot ethanol (9 mL).

• Add diethyl ether (6 mL) to the solution.

• Cool the mixture to 0°C to induce precipitation.

• Filter the mixture to isolate the 2-aminoimidazolin-4-one product as a white powder.

Workflow for Developing 2-Aminoimidazole-4-one Based Angiotensin II Receptor Antagonists

The following workflow outlines the key stages in the discovery and preclinical development of novel ARBs based on the 2-aminoimidazole-4-one scaffold.

Caption: Workflow for Angiotensin II Receptor Antagonist Development.

In Vitro Characterization of Novel Antagonists

The initial evaluation of newly synthesized compounds involves a series of in vitro assays to determine their affinity for the AT1 receptor and their ability to inhibit angiotensin II-induced cellular responses.

Protocol: AT1 Receptor Binding Assay

This assay is a primary screen to determine the binding affinity of the synthesized compounds for the angiotensin II type 1 receptor. It is a competitive binding assay using a radiolabeled angiotensin II analog.[4]

Materials:

• Rat liver membranes (a source of AT1 receptors)[4]

• [125I][Sar1,Ile8]AngII (radiolabeled ligand)[4]

• Synthesized 2-aminoimidazole-4-one derivatives

• Assay buffer (e.g., Tris-HCl with MgCl2 and bovine serum albumin)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Prepare rat liver membranes according to standard laboratory protocols.[4]

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay buffer

  • A fixed concentration of [125I][Sar1,Ile8]AngII

  • Varying concentrations of the unlabeled competitor (synthesized compounds or a known antagonist as a positive control).

  • Rat liver membrane preparation.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). This is achieved by plotting the percentage of specific binding against the log concentration of the competitor and fitting the data to a sigmoidal dose-response curve.

Protocol: Angiotensin II-Induced Vasoconstriction Assay

This secondary functional assay assesses the ability of the candidate compounds to antagonize the physiological effect of angiotensin II, which is vasoconstriction.[7][8]

Materials:

• Isolated aortic rings from rats or rabbits.

• Krebs-Henseleit solution (physiological salt solution)

• Angiotensin II

• Synthesized 2-aminoimidazole-4-one derivatives

• Organ bath system with force transducers

Procedure:

• Tissue Preparation: Isolate the thoracic aorta from a euthanized animal and cut it into rings of approximately 2-3 mm in width.

• Mounting: Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the rings to equilibrate under a resting tension for at least 60 minutes.

• Contraction: Induce a submaximal contraction of the aortic rings by adding a fixed concentration of angiotensin II to the organ bath.

• Antagonist Addition: Once a stable contraction is achieved, add cumulative concentrations of the synthesized antagonist to the bath.

• Measurement: Record the changes in isometric tension using a force transducer.

• Data Analysis: Calculate the percentage of relaxation induced by the antagonist at each concentration. Determine the IC50 value, which is the concentration of the antagonist that causes 50% relaxation of the angiotensin II-induced contraction.

Parameter	Description	Typical Values for Potent Antagonists
IC50 (Binding Assay)	Concentration of antagonist that displaces 50% of the radiolabeled ligand from the AT1 receptor.	< 100 nM
IC50 (Functional Assay)	Concentration of antagonist that inhibits 50% of the angiotensin II-induced vasoconstriction.	< 1 µM

In Vivo Evaluation in Animal Models

Promising candidates from in vitro screening are advanced to in vivo studies to assess their efficacy in a physiological context.

Protocol: Blood Pressure Measurement in Rodent Models of Hypertension

This protocol describes the use of non-invasive tail-cuff plethysmography to measure blood pressure in conscious rodents.[3][9][10] This method is suitable for screening the antihypertensive effects of the developed antagonists. For more detailed and continuous measurements, radiotelemetry is considered the gold standard.[9]

Materials:

• Spontaneously Hypertensive Rats (SHR) or another suitable rodent model of hypertension.

• Non-invasive tail-cuff blood pressure measurement system.

• Animal restrainers.

• Warming platform.

• Synthesized 2-aminoimidazole-4-one derivatives formulated for oral or intravenous administration.

Procedure:

• Acclimatization: Acclimate the animals to the restraint and tail-cuff procedure for several days before the experiment to minimize stress-induced blood pressure variations.[9]

• Baseline Measurement: Measure the baseline systolic and diastolic blood pressure of each animal.

• Drug Administration: Administer the test compound to the animals via the desired route (e.g., oral gavage).

• Post-Dose Measurement: Measure blood pressure at various time points after drug administration (e.g., 1, 2, 4, 8, and 24 hours) to determine the onset and duration of the antihypertensive effect.

• Data Analysis: Compare the blood pressure readings after drug administration to the baseline values. Calculate the mean arterial pressure (MAP) and the percentage reduction in blood pressure.

Caption: Angiotensin II Signaling Pathway and Point of Antagonist Intervention.

Pharmacokinetic Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of the lead compounds is essential for their development into viable drugs.[11][12][13]

Protocol: In Vivo Pharmacokinetic Study in Rodents

Materials:

• Cannulated rodents (for serial blood sampling).

• Synthesized 2-aminoimidazole-4-one derivatives formulated for intravenous and oral administration.

• Blood collection supplies (e.g., heparinized capillaries).

• LC-MS/MS system for bioanalysis.

Procedure:

• Dosing: Administer a single dose of the test compound to the animals, either intravenously (to determine clearance and volume of distribution) or orally (to determine bioavailability).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) post-dose.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Bioanalysis: Quantify the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and determine key parameters.

Pharmacokinetic Parameter	Description
Clearance (CL)	The volume of plasma cleared of the drug per unit time.
Volume of Distribution (Vd)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
Half-life (t1/2)	The time required for the concentration of the drug in the body to be reduced by half.
Bioavailability (F%)	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.

Conclusion

The protocol outlined in this document provides a systematic and comprehensive approach for the discovery and preclinical development of novel angiotensin II receptor antagonists based on the 2-aminoimidazole-4-one scaffold. By integrating chemical synthesis, in vitro pharmacology, and in vivo efficacy and pharmacokinetic studies, researchers can effectively identify and optimize lead candidates with the potential to become next-generation antihypertensive therapies. The inherent versatility of the 2-aminoimidazole-4-one core, combined with the robust evaluation cascade described herein, offers a powerful platform for innovation in cardiovascular drug discovery.

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• New nonpeptide angiotensin II receptor antagonists. 1. Synthesis, biological properties, and structure-activity relationships of 2-alkyl benzimidazole derivatives. PubMed. Available at: [Link]

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• Angiotensin II Exposure In Vitro Reduces High Salt-Induced Reactive Oxygen Species Production and Modulates Cell Adhesion Molecules' Expression in Human Aortic Endothelial Cell Line. MDPI. Available at: [Link]

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Application Note: A Guide to Investigating Fatty Acid Synthase (FASN) Inhibition with 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

Abstract and Introduction

The landscape of cancer therapy is increasingly focused on exploiting the unique metabolic dependencies of tumor cells. One of the most critical metabolic adaptations is the upregulation of de novo fatty acid synthesis, a process heavily reliant on the enzyme Fatty Acid Synthase (FASN).[1] In most normal human tissues, FASN expression is low, as cells preferentially use circulating dietary fatty acids.[2] However, many common cancers, including those of the breast, prostate, colon, and lung, exhibit significant FASN overexpression, which has been linked to poor prognosis and tumor progression.[1][3][4] This differential expression presents a promising therapeutic window.[5]

FASN is a large, multi-functional enzyme that catalyzes the synthesis of the 16-carbon saturated fatty acid, palmitate, from acetyl-CoA and malonyl-CoA, using NADPH as a reducing agent.[5][6] The palmitate produced is not just a source of energy; it is a crucial building block for cell membranes, a substrate for post-translational protein modification, and a component of key signaling molecules required for the rapid proliferation and survival of cancer cells.[2][3] Inhibition of FASN in cancer cells has been shown to trigger apoptosis, disrupt oncogenic signaling pathways, and remodel cell membranes, making it a highly attractive target for anticancer drug development.[7][8][9]

This application note provides a comprehensive guide for investigating a novel class of FASN inhibitors: 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives .[10] We will detail the mechanism of FASN, outline a strategic workflow for inhibitor validation, and provide step-by-step protocols for key biochemical and cell-based assays.

The FASN Catalytic Pathway and Therapeutic Rationale

Mechanism of FASN-Mediated Palmitate Synthesis

The human FASN enzyme is a large homodimer where each monomer contains seven distinct catalytic domains.[11] The synthesis of palmitate is a cyclical process involving three main stages: initiation, elongation, and termination.[11]

• Initiation: The process begins when the malonyl/acetyltransferase (MAT) domain loads acetyl-CoA and malonyl-CoA onto the acyl carrier protein (ACP) domain.

• Elongation: This is a repeating four-step cycle. The β-ketoacyl synthase (KS) domain catalyzes the condensation of the acetyl group with a malonyl group, releasing CO₂. Subsequently, the growing fatty acid chain undergoes reduction, dehydration, and another reduction, catalyzed by the β-ketoacyl reductase (KR), dehydratase (DH), and enoyl reductase (ER) domains, respectively. Each cycle consumes two NADPH molecules and extends the fatty acid chain by two carbons.[6][11]

• Termination: After seven elongation cycles, the 16-carbon palmitoyl chain is cleaved from the ACP by the thioesterase (TE) domain, releasing the final product, palmitate.[11]

The inhibition of any of these catalytic domains can halt the entire process. Early FASN inhibitors like cerulenin and C75 covalently modify the KS domain.[5] The 2-Amino-3,5-dihydro-4H-imidazol-4-one derivatives represent a new generation of inhibitors designed for improved specificity and drug-like properties.[10]

Figure 1: Simplified FASN Catalytic Cycle and Point of Inhibition.

Downstream Consequences of FASN Inhibition

Blocking FASN activity initiates a cascade of events that are selectively cytotoxic to cancer cells:

• Malonyl-CoA Accumulation: Inhibition of the KS domain or downstream steps leads to a buildup of the substrate malonyl-CoA, which is a potent pro-apoptotic signal.[1]

• Palmitate Depletion: The lack of endogenous palmitate disrupts the synthesis of phospholipids, leading to membrane stress and instability. It also impairs the function of lipid-raft-dependent growth factor receptors like EGFR and HER2.[12][13]

• ER Stress and Apoptosis: The combination of substrate accumulation and product depletion induces endoplasmic reticulum (ER) stress and activates the intrinsic mitochondrial pathway of apoptosis.[5][8]

• Signaling Disruption: FASN activity is intertwined with major oncogenic signaling pathways, including PI3K/AKT.[12][14] Its inhibition can suppress these pro-survival signals.

Figure 2: FASN Signaling Context and Consequences of Inhibition.

Experimental Workflow for Inhibitor Characterization

A multi-step, hierarchical approach is essential to rigorously validate a potential FASN inhibitor. This workflow progresses from direct enzyme interaction to cellular effects, ensuring that the observed anti-cancer activity is a direct result of on-target FASN inhibition.

Figure 3: Strategic Workflow for FASN Inhibitor Validation.

Detailed Experimental Protocols

Protocol: In Vitro FASN Activity Assay (Spectrophotometric)

Principle: This assay measures the catalytic activity of purified FASN by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP⁺ during the fatty acid elongation cycle.[15] An active inhibitor will reduce the rate of NADPH consumption.

Materials:

• Purified human FASN enzyme

• Assay Buffer: 100 mM Potassium Phosphate (pH 7.0), 1 mM EDTA, 1 mM DTT

• Acetyl-CoA (10 mM stock)

• Malonyl-CoA (10 mM stock)

• NADPH (10 mM stock)

• 2-Amino-3,5-dihydro-4H-imidazol-4-one test compound dissolved in DMSO

• UV-transparent 96-well plate

• Spectrophotometer with kinetic reading capability at 340 nm, 37°C

Procedure:

• Prepare a reaction master mix (excluding Malonyl-CoA) in the Assay Buffer. For each well, add:

  • Purified FASN (to a final concentration of 5-10 µg/mL)

  • Acetyl-CoA (to a final concentration of 50 µM)

  • NADPH (to a final concentration of 150 µM)

• Add 1 µL of the test compound (at various concentrations) or DMSO (vehicle control) to the appropriate wells.

• Incubate the plate at 37°C for 15 minutes to allow the compound to bind to the enzyme.

• To start the reaction, add Malonyl-CoA to a final concentration of 100 µM.

• Immediately begin kinetic reading at 340 nm every 30 seconds for 10-15 minutes at 37°C.

• Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

• Determine the percent inhibition relative to the DMSO control and plot against compound concentration to calculate the IC₅₀ value.

Parameter	Example Value	Description
FASN Concentration	5 µg/mL	Amount of purified enzyme per reaction.
Substrate [Acetyl-CoA]	50 µM	Final concentration of the priming substrate.
Substrate [Malonyl-CoA]	100 µM	Final concentration of the elongating substrate.
Cofactor [NADPH]	150 µM	Final concentration of the reducing cofactor.
Result Metric	IC₅₀	Concentration of inhibitor yielding 50% inhibition.

Protocol: Cellular FASN Inhibition (Malonyl-CoA Accumulation by LC-MS/MS)

Principle: An effective FASN inhibitor will block the consumption of malonyl-CoA within the cell, leading to its accumulation.[16] This buildup can be quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing a direct measure of target engagement.

Materials:

• Cancer cell line with high FASN expression (e.g., BT-474, LNCaP, HCT116)

• Complete cell culture medium

• Test compound dissolved in DMSO

• 80:20 Methanol:Water extraction buffer (ice-cold)

• Cell scrapers

• Microcentrifuge

• Access to an LC-MS/MS system

Procedure:

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat cells with various concentrations of the test compound or DMSO vehicle for 4-6 hours.

• Aspirate the medium and wash the cells twice with ice-cold PBS.

• Add 500 µL of ice-cold 80:20 Methanol:Water to each well.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Vortex vigorously and incubate at -20°C for 30 minutes to precipitate proteins.

• Centrifuge at max speed for 15 minutes at 4°C.

• Transfer the supernatant (containing metabolites) to a new tube for LC-MS/MS analysis.

• Analyze the samples for malonyl-CoA levels, normalizing to the total protein concentration of the cell pellet.

Parameter	Example Value	Description
Cell Line	BT-474 (Breast Cancer)	A cell line known for high lipogenic activity.
Treatment Duration	4 hours	Sufficient time to observe substrate accumulation.
Compound Conc.	0.1, 1, 10 µM	A range around the expected cellular IC₅₀.
Result Metric	Fold-Increase in Malonyl-CoA	Relative increase compared to vehicle control.

Protocol: Cancer Cell Viability Assay (ATP-Based)

Principle: This assay quantifies cell viability by measuring the amount of ATP present, which is directly proportional to the number of metabolically active cells. A decrease in ATP signifies cell death or cytostatic effects.[16]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound dissolved in DMSO

• Opaque-walled 96-well plates

• ATP-based luminescence assay kit (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Seed cells at an appropriate density (e.g., 2,000-5,000 cells/well) in opaque 96-well plates. Allow them to adhere overnight.

• Treat cells with a serial dilution of the test compound or DMSO vehicle.

• Incubate for 72 hours under standard cell culture conditions.

• Allow the plate to equilibrate to room temperature for 30 minutes.

• Add the ATP assay reagent to each well according to the manufacturer's instructions.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read the luminescence using a plate-reading luminometer.

• Calculate the percent viability relative to the DMSO control and plot against compound concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Parameter	Example Value	Description
Cell Seeding Density	3,000 cells/well	Optimized for logarithmic growth over 72h.
Incubation Time	72 hours	Allows for multiple cell doublings and observation of effect.
Result Metric	GI₅₀ / IC₅₀	Concentration for 50% growth inhibition/viability.

Protocol: Apoptosis Detection by Annexin V/PI Staining

Principle: This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells. During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the cell membrane and can be detected by fluorescently-labeled Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membranes.[8][17]

Materials:

• Cancer cell line of interest

• Test compound dissolved in DMSO

• Annexin V-FITC/PI apoptosis detection kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the test compound (at 1x and 5x the GI₅₀) and DMSO vehicle for 24-48 hours.

• Harvest both adherent and floating cells and combine them. Centrifuge to pellet the cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

  • Healthy cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Parameter	Example Value	Description
Treatment Duration	48 hours	Sufficient time to induce a measurable apoptotic response.
Compound Conc.	1x and 5x GI₅₀	To observe a dose-dependent effect on apoptosis.
Result Metric	% Apoptotic Cells	(Early + Late Apoptotic Cells) / Total Cells.

Data Interpretation & Troubleshooting

A successful FASN inhibitor from the 2-Amino-3,5-dihydro-4H-imidazol-4-one series should exhibit a clear, logical progression of activity through the validation workflow.

• Correlation is Key: The biochemical IC₅₀ (Protocol 4.1) should be potent. This potency should translate to the cellular level, with significant malonyl-CoA accumulation (Protocol 4.2) and cell growth inhibition (Protocol 4.3) occurring at comparable concentrations.

• On-Target Effect: A strong correlation between the biochemical IC₅₀ and the cellular GI₅₀ provides compelling evidence that the observed cytotoxicity is due to FASN inhibition.

• Mechanism Confirmation: The induction of apoptosis (Protocol 4.4) at concentrations that inhibit FASN and cell growth confirms the expected mechanism of cell death.

Potential Issue	Possible Cause	Suggested Solution
Potent in vitro, weak in cells	Poor cell permeability; high plasma protein binding in media; rapid metabolism.	Modify compound structure to improve ADME properties; test in serum-free media for a short duration.
Cellular cytotoxicity without in vitro FASN inhibition	Off-target effect; the compound is acting on a different pathway.	This compound is not a validated FASN inhibitor. Screen against a panel of other metabolic enzymes.
High variability in cell assays	Inconsistent cell seeding; edge effects on plates; compound precipitation.	Use a multichannel pipette for seeding; avoid using outer wells of the plate; check compound solubility in media.
No apoptosis observed despite cell death	Cell death is occurring via a different mechanism (e.g., necrosis, autophagy).	Assay for markers of other cell death pathways. Ensure the time point is appropriate to capture apoptosis.

References

• Tan, Y. Q., et al. (2020). Fatty Acid Synthase: An Emerging Target in Cancer. Molecules, 25(17), 3934. [Link]

• Menendez, J. A., & Lupu, R. (2017). Fatty acid synthase (FASN) as a therapeutic target in breast cancer. Expert Opinion on Therapeutic Targets, 21(11), 1001-1016. [Link]

• Jones, S. F., & Infante, J. R. (2015). Fatty acid synthase as a potential therapeutic target in cancer. Future Oncology, 11(23), 3121-3135. [Link]

• Menendez, J. A., & Lupu, R. (2017). Fatty acid synthase (FASN) as a therapeutic target in breast cancer. Taylor & Francis Online. [Link]

• ResearchGate. (n.d.). Proposed mechanism of FASN in cancer. [Link]

• Buckley, D., et al. (2017). Fatty Acid Synthase As a Potential Therapeutic Target in Cancer. Taylor & Francis Online. [Link]

• Martinez-Ordonez, A., et al. (2021). Fatty acid synthase (FASN) signalome: A molecular guide for precision oncology. FEBS Journal, 288(18), 5255-5285. [Link]

• Tan, Y. Q., et al. (2020). Fatty Acid Synthase: An Emerging Target in Cancer. PMC - PubMed Central. [Link]

• He, W., & Wang, Y. (2013). Biochemistry, molecular biology, and pharmacology of fatty acid synthase, an emerging therapeutic target and diagnosis/prognosis marker. PubMed Central. [Link]

• Hartz, K. S., et al. (2016). A Simple and Direct Assay for Monitoring Fatty Acid Synthase Activity and Product-Specificity by High-Resolution Mass Spectrometry. PubMed Central. [Link]

• ResearchGate. (n.d.). Molecular mechanisms of FASN in cancer. [Link]

• Lu, Y., et al. (2021). Landscape of the oncogenic role of fatty acid synthase in human tumors. Aging-US. [Link]

• Wikipedia. (n.d.). Fatty acid synthase. [Link]

• Ventura, R., et al. (2015). Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression. EBioMedicine, 2(8), 808-824. [Link]

• Cloud-Clone Corp. (n.d.). ELISA Kit for Fatty Acid Synthase (FASN). [Link]

• Cloud-Clone Corp. (n.d.). ELISA Kit for Fatty Acid Synthase (FASN). [Link]

• Hartz, K. S., et al. (2016). A Simple and Direct Assay for Monitoring Fatty Acid Synthase Activity and Product-Specificity by High-Resolution Mass Spectrometry. Metabolites, 6(3), 24. [Link]

• Pizer, E. S., et al. (2000). Synthesis and antitumor activity of an inhibitor of fatty acid synthase. PNAS, 97(7), 3677-3682. [Link]

• Spiceworks. (2024). What are FAS modulators and how do they work? [Link]

• Richardson, R. D., et al. (2018). An Inhibitor of Fatty Acid Synthase Thioesterase Domain with Improved Cytotoxicity against Breast Cancer Cells and Stability in Plasma. Journal of Pharmacology and Experimental Therapeutics, 366(1), 10-18. [Link]

• Wang, M., et al. (2020). Inhibition of fatty acid synthase (FASN) affects the proliferation and apoptosis of HepG2 hepatoma carcinoma cells via the β-catenin/C-myc signaling pathway. Annals of Hepatology, 19(6), 630-637. [Link]

• O'Dowd, Y. J., et al. (2007). Selective Inhibition of Fatty Acid Synthase for Lung Cancer Treatment. Clinical Cancer Research, 13(23), 7174-7182. [Link]

• Expert Opinion on Therapeutic Patents. (2015). Fatty Acid Synthase (FASN) Inhibitors as Potential Treatment for Cancer, Obesity, and Liver Related Disorders. PMC - NIH. [Link]

• MDPI. (2019). Ligand Growing Experiments Suggested 4-amino and 4-ureido pyridazin-3(2H)-one as Novel Scaffold for FABP4 Inhibition. [Link]

• PubMed. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. [Link]

• PMC - NIH. (2014). Derivatives of 1,2,4-triazole imines acting as dual iNOS and tumor cell growth inhibitors. [Link]

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• 1. Fatty acid synthase as a potential therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid synthase (FASN) signalome: A molecular guide for precision oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Landscape of the oncogenic role of fatty acid synthase in human tumors | Aging [aging-us.com]
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• 6. Fatty acid synthase - Wikipedia [en.wikipedia.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What are FAS modulators and how do they work? [synapse.patsnap.com]
• 10. Fatty Acid Synthase (FASN) Inhibitors as Potential Treatment for Cancer, Obesity, and Liver Related Disorders - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one

Welcome to the technical support center for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one, a crucial heterocyclic compound with significant applications in pharmaceutical and biomedical research. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis and to optimize reaction yields.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one, providing potential causes and actionable solutions.

Issue 1: Low or No Product Yield

A common challenge in the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one is a lower than expected yield. Several factors can contribute to this issue, from the quality of starting materials to suboptimal reaction conditions.

Potential Causes and Solutions:

• Purity of Starting Materials: The purity of the reactants, such as guanidinoacetic acid or creatine, is paramount. Impurities can interfere with the cyclization reaction, leading to the formation of side products and a reduction in the yield of the desired product.

  • Solution: Ensure that all starting materials are of high purity. It is advisable to characterize the starting materials using techniques like NMR or HPLC before use. If necessary, purify the starting materials through recrystallization or chromatography.

• Suboptimal Reaction Temperature: The cyclization of guanidinoacetic acid or creatine to 2-Amino-3,5-dihydro-4H-imidazol-4-one is sensitive to temperature.[1] Too low a temperature can result in a slow reaction rate, while excessively high temperatures can lead to decomposition of the product or the formation of unwanted byproducts.

  • Solution: The optimal temperature for the reaction should be carefully controlled. For the synthesis from guanidine and aqueous HCl, a temperature of 120°C for 22 hours has been reported.[1] It is recommended to perform small-scale experiments to determine the optimal temperature for your specific setup.

• Incorrect pH: The pH of the reaction mixture can significantly influence the rate and efficiency of the cyclization. An inappropriate pH can hinder the intramolecular condensation reaction.

  • Solution: The pH of the reaction should be monitored and adjusted as necessary. For the synthesis of the related compound creatine from a sarcosine salt and cyanamide, a pH range of 7.0-14.0 is suggested, with an optimal range of 9.0-10.0.[2] The optimal pH for your specific reaction may need to be determined empirically.

• Insufficient Reaction Time: The cyclization reaction may require a significant amount of time to reach completion.

  • Solution: Ensure that the reaction is allowed to proceed for a sufficient duration. The progress of the reaction can be monitored using techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A reported synthesis using guanidine and aqueous HCl specifies a reaction time of 22 hours.[1]

Issue 2: Formation of Impurities and Side Products

The presence of impurities can complicate the purification process and reduce the overall yield of the final product.

Potential Causes and Solutions:

• Side Reactions: Under certain conditions, side reactions can compete with the desired cyclization, leading to the formation of impurities.

  • Solution: Optimizing the reaction conditions, such as temperature and pH, can help to minimize side reactions. The use of high-purity starting materials is also crucial in this regard.

• Decomposition of the Product: The desired product, 2-Amino-3,5-dihydro-4H-imidazol-4-one, may be susceptible to decomposition under harsh reaction or workup conditions.

  • Solution: Employ mild workup and purification procedures. Purification is often achieved by recrystallization from a suitable solvent system, such as ethanol and diethyl ether.[1]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

1. What are the common starting materials for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one?

The most common precursors for the chemical synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one (also known as creatinine) are guanidinoacetic acid and creatine.[1][3] Guanidinoacetic acid can be cyclized to form creatinine. Creatine itself can be dehydrated to form creatinine.[3] Another reported synthesis starts from guanidine and aqueous hydrochloric acid.[1] In biological systems, creatinine is formed from creatine, which is synthesized from the amino acids arginine and glycine.[4][5][6]

2. What are the key reaction parameters to control for a successful synthesis?

The key parameters to control are:

• Temperature: As discussed in the troubleshooting section, temperature is a critical factor.

• pH: The acidity or basicity of the reaction medium can significantly impact the reaction rate and yield.[2]

• Reactant Concentration: The concentration of the reactants can influence the reaction kinetics.

• Reaction Time: Sufficient time must be allowed for the reaction to go to completion.[1]

3. How can I monitor the progress of the reaction?

The progress of the synthesis can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using:

• Thin Layer Chromatography (TLC): A simple and rapid method to qualitatively assess the consumption of starting materials and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): A more quantitative method to determine the concentration of the product and any byproducts over time.

4. What is a typical workup and purification procedure?

A common workup procedure involves removing the reaction solvent under reduced pressure. The crude product can then be purified by recrystallization. For example, one reported method involves dissolving the crude product in hot ethanol, followed by the addition of diethyl ether and cooling to 0°C to induce crystallization. The purified product is then isolated by filtration.[1]

Experimental Protocols and Data

Table 1: Reported Reaction Conditions for Synthesis

Starting Materials	Reagents	Temperature	Time	Yield	Reference
Guanidine	6N Aqueous HCl	120°C	22 h	49%	[1]
Sarcosine Salt & Cyanamide	Water/Organic Solvent	20-150°C	-	-	[2]

Diagram 1: General Workflow for Synthesis and Purification

Caption: General workflow for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Diagram 2: Cyclization of Guanidinoacetic Acid

Caption: Intramolecular cyclization of guanidinoacetic acid to form 2-Amino-3,5-dihydro-4H-imidazol-4-one.

References

• Biosynthesis of Creatinine - CD Biosynsis.

• da Silva, R. P., Nissim, I., Brosnan, M. E., & Brosnan, J. T. (2009). Creatine synthesis: hepatic metabolism of guanidinoacetate and creatine in the rat in vitro and in vivo . American Journal of Physiology-Endocrinology and Metabolism, 296(2), E256-E261.

• Creatinine - Wikipedia.

• Ostojic, S. M., Premusz, V., & Nagy, D. (2020). Interrelationship between guanidinoacetic acid (GAA) conversion to creatine and components of methylation cycles . ResearchGate.

• Creatine - Wikipedia.

• 2-amino-1,5-dihydro-4H-imidazol-4-one synthesis - ChemicalBook.

• Relationship between creatine and creatinine – GPnotebook.

• DiNicolantonio, J. J. (2024). Creatine - How to Optimize Its Benefits . YouTube.

• Rico-Sanz, J., & Mendez, R. (2021). Metabolic Basis of Creatine in Health and Disease: A Bioinformatics-Assisted Review . Nutrients, 13(4), 1250.

• Gadian, D. G., Radda, G. K., Brown, T. R., Chance, E. M., & Dawson, M. J. (1981). Synthesis of [guanidino-13C]creatine and measurement of the creatine phosphokinase reaction in vitro by 13C NMR spectroscopy . Biochemical Journal, 194(1), 215-228.

• Ostojic, S. M., et al. (2013). Creatine Metabolism and Safety Profiles after Six-Week Oral Guanidinoacetic Acid Administration in Healthy Humans . International journal of medical sciences, 10(2), 141.

• Brosnan, J. T., & Brosnan, M. E. (2016). Scheme of the pathway for creatine synthesis, and its conversion to creatinine . ResearchGate.

• Ostojic, S. M., et al. (2018). Guanidinoacetic Acid and Creatine are Associated with Cardiometabolic Risk Factors in Healthy Men and Women: A Cross-Sectional Study . Nutrients, 10(1), 84.

• Brosnan, J. T., da Silva, R. P., & Brosnan, M. E. (2011). The metabolic burden of creatine synthesis . Amino acids, 40(5), 1325-1331.

• Geng, Y., et al. (2022). Pathway of creatine synthesis and metabolism involving guanidinoacetic acid (GAA) . ResearchGate.

• Schulze, A. (2003). Disorders of creatine transport and metabolism . American Journal of Medical Genetics Part C: Seminars in Medical Genetics, 123C(1), 45-54.

• Keel, K. L., & Tepe, J. J. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products . Organic & Biomolecular Chemistry, 18(42), 8569-8584.

• Low creatinine levels: Causes, symptoms, and treatments - Medical News Today.

• Creatinine | eClinpath.

• Santana, L., et al. (2021). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing . Pharmaceuticals, 14(11), 1110.

• Ahmed, N. G., & Hamad, A. N. (2023). Synthesis and preliminary pharmacological profile of some new 3, 5-dihydro-4H-imidazol-4-one and α, β-dehydroamino acid derivatives . ZANCO Journal of Pure and Applied Sciences, 35(1), 223-240.

• Keel, K. L., & Tepe, J. J. (2020). The preparation of (4 H)-imidazol-4-ones and their application in the total synthesis of natural products . Organic Chemistry Frontiers, 7(20), 3221-3243.

• Schöllkopf, U., & Meyer, R. (1977). A New Method for the Synthesis of Amino Acids. Synthesis of Amino Acids and Their Derivatives through 2, 4-Disubstituted 2-Imidazolin-5-ones . The Journal of Organic Chemistry, 42(12), 2154-2156.

• REVIEW MEMORANDUM - FDA.

• Mercimek-Mahmutoglu, S., & Salomons, G. S. (2015). Creatine Deficiency Disorders: Phenotypes, Genotypes, Diagnosis, and Treatment Outcomes . Developmental Disabilities Research Reviews, 21(3), 220-227.

• Process for preparing creatine and creatine monohydrate - Google Patents.

• Van Pilsum, J. F., Martin, R. P., Kito, E., & Hess, J. (1956). determination of creatine, creatinine, arginine, guanidinoacetic acid, guanidine, and methyl-guanidine in biological fluids . Journal of Biological Chemistry, 222(1), 225-236.

• Yasuhara, M., Fujita, S., Arisue, K., Kohda, K., & Hayashi, C. (1982). A new enzymatic method to determine creatine . Clinica Chimica Acta, 122(2), 181-188.

• Akiyama, T., Okazaki, K., & Urakami, K. (1990). An Improved Method for the Rapid Preparation of 2-amino-4, 4a-dihydro-4a, 7-dimethyl-3H-phenoxazine-3-one, a Novel Antitumor Agent . Chemical and Pharmaceutical Bulletin, 38(1), 256-257.

• Das, B., & Ravikanth, B. (2007). Synthesis of 2-Amino-3, 4-dihydroquinazolines and Imidazo [2, 1-b] quinazoline-2-ones . ResearchGate.

• Bencze, L. C., et al. (2018). 2-Amino-1, 3, 4-thiadiazole as a potential scaffold for promising antimicrobial agents . Dove Medical Press.

• Bencze, L. C., et al. (2018). 2-Amino-1, 3, 4-thiadiazole as a potential scaffold for promising antimicrobial agents . Infection and drug resistance, 11, 889.

• Al-Jaf, H. J., & Ahmed, K. M. (2019). Synthesis of Some Series of 2-Amino-1, 3, 4-Thiadiazole Derivatives with Their Pathogenic Bacterial Activity . ResearchGate.

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• 3. gpnotebook.com [gpnotebook.com]
• 4. Creatine synthesis: hepatic metabolism of guanidinoacetate and creatine in the rat in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Creatinine - Wikipedia [en.wikipedia.org]
• 6. Creatine - Wikipedia [en.wikipedia.org]

Common side products in 2-Amino-3,5-dihydro-4H-imidazol-4-one synthesis and their removal

Welcome to the technical support center for the synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, address common challenges, and answer frequently asked questions encountered during the synthesis of this important heterocyclic compound.

Introduction

2-Amino-3,5-dihydro-4H-imidazol-4-one, also known as 2-imino-4-imidazolidinone or guanidinoacetic acid lactam, is a key building block in medicinal chemistry and natural product synthesis. Its synthesis, while seemingly straightforward, can be accompanied by the formation of several side products that can complicate purification and reduce yields. This guide provides a comprehensive overview of the common synthetic routes, potential impurities, and effective strategies for their removal.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis and purification of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

I. Synthesis via Guanidine and Chloroacetic Acid

A prevalent method for synthesizing 2-Amino-3,5-dihydro-4H-imidazol-4-one involves the condensation of a guanidine salt (e.g., guanidine hydrochloride) with chloroacetic acid in the presence of a base.

Diagram of the Main Reaction:

Caption: Figure 1: Synthesis from Guanidine and Chloroacetic Acid.

Question 1: My reaction mixture shows multiple spots on the TLC plate, and the yield of the desired product is low. What are the likely side products?

Answer:

Several side products can form under these reaction conditions, leading to a complex reaction mixture and reduced yield. The most common culprits are:

• Guanidinoacetic Acid: This is the initial product of the reaction between guanidine and chloroacetic acid. Incomplete cyclization will result in its presence as a major impurity.

• Hydantoin-like Impurities (e.g., 2,4-Imidazolidinedione): The reaction of chloroacetic acid with urea, which shares structural similarities with guanidine, is known to produce hydantoin.[1] A similar reaction can occur with guanidine, especially if there is any urea present as an impurity in the guanidine starting material, or if the guanidine itself undergoes partial hydrolysis.

• Dicyandiamide and Melamine: If your guanidine starting material was prepared from cyanamide, it might contain residual cyanamide which can dimerize to form dicyandiamide or trimerize to form melamine under basic conditions.[2]

• Unreacted Starting Materials: Incomplete reaction will leave residual guanidine and chloroacetic acid or its salt in the mixture.

Question 2: How can I minimize the formation of these side products?

Answer:

Careful control of reaction parameters is crucial:

• pH Control: Maintaining a moderately basic pH (around 8-10) is critical. A pH that is too high can promote the self-condensation of any residual cyanamide and may also lead to hydrolysis of the desired product.[2]

• Temperature Control: The reaction is typically heated to drive the cyclization of guanidinoacetic acid. However, excessive temperatures can lead to degradation and the formation of other byproducts. Monitoring the reaction progress by TLC is recommended to determine the optimal reaction time and temperature.

• Purity of Starting Materials: Use high-purity guanidine to minimize impurities like cyanamide.

• Stoichiometry: Precise control of the stoichiometry between guanidine and chloroacetic acid is important. An excess of either reactant can lead to the presence of unreacted starting materials in the final product.

Question 3: What are the recommended methods for purifying the final product?

Answer:

Purification of 2-Amino-3,5-dihydro-4H-imidazol-4-one often involves recrystallization.

Protocol for Recrystallization:

• Solvent Selection: Ethanol or a mixture of ethanol and water is commonly used for recrystallization.[3]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a short period.

• Hot Filtration: Quickly filter the hot solution to remove any insoluble impurities, including the activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.

• Isolation and Drying: Collect the crystals by filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Diagram of the Purification Workflow:

Sources

• 1. Biosynthesis of guanidinoacetic acid in isolated renal tubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2022048913A1 - Method for preparing guanidino acetic acid - Google Patents [patents.google.com]
• 3. Synthesis, crystal structure and Hirshfeld surface analysis of 2-[(4-hy­droxy­phen­yl)amino]-5,5-diphenyl-1H-imidazol-4(5H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Amino-3,5-dihydro-4H-imidazol-4-one

Last Updated: January 16, 2026

Introduction: The Importance of Purity

2-Amino-3,5-dihydro-4H-imidazol-4-one, a cyclic lactam of guanidinoacetic acid, is a critical intermediate in pharmaceutical synthesis and a known metabolite. Its structural integrity and purity are paramount for ensuring downstream reaction efficiency, final product safety, and accurate biological assessment. This guide provides a comprehensive, field-tested protocol for its purification via recrystallization, along with a troubleshooting framework to address common experimental challenges.

Foundational Knowledge: Understanding the Compound

Before initiating any purification, a thorough understanding of the target molecule's properties and likely contaminants is essential. This knowledge forms the logical basis for the entire recrystallization strategy.

Key Chemical Properties

2-Amino-3,5-dihydro-4H-imidazol-4-one is a highly polar, heterocyclic compound. Its key features relevant to recrystallization are:

• Appearance: Typically a colorless to white crystalline powder[1].

• Solubility: Readily soluble in water, with some solubility in polar organic solvents like alcohols[1]. Its solubility in water is highly dependent on temperature, a critical property for successful recrystallization.

• High Polarity: The molecule possesses multiple hydrogen bond donors and acceptors, contributing to its high polarity and preference for polar solvents[2].

• Melting Point: Reported melting points vary, often cited in the range of 200-210°C, which can be influenced by the solvent used for recrystallization[1][2]. A sharp melting point is a key indicator of purity.

Common Impurities in Synthesis

The compound is often synthesized via the acid-catalyzed cyclization of creatine or related guanidino compounds. Therefore, the crude product is frequently contaminated with:

• Unreacted Starting Materials: Such as creatine.

• Creatinine: A common breakdown product and cyclic anhydride of creatine that can co-precipitate[3][4].

• Dicyandiamide (DCDA): A potential impurity from certain synthetic routes of creatine precursors[5][6][7].

• Dihydrotriazines: Another class of impurities that can arise from specific manufacturing processes[5][6].

• Colored Process Impurities: Often polar, polymeric materials formed during heating or under harsh reaction conditions.

The goal of recrystallization is to exploit the differential solubility of the desired compound and these impurities in a chosen solvent system.

Core Protocol: Recrystallization from Aqueous Ethanol

This protocol has been optimized for purifying crude 2-Amino-3,5-dihydro-4H-imidazol-4-one containing typical process-related impurities. The use of an aqueous ethanol mixture provides a robust system where the compound has high solubility in the hot solvent but low solubility upon cooling, while many impurities are either highly soluble or insoluble.

Materials & Equipment

• Crude 2-Amino-3,5-dihydro-4H-imidazol-4-one

• Deionized (DI) Water

• Ethanol (Reagent Grade)

• Activated Carbon (decolorizing grade)

• Erlenmeyer Flasks

• Buchner Funnel and Flask

• Filter Paper

• Heating Mantle or Hot Plate with Stirring

• Ice Bath

• Vacuum Oven

Step-by-Step Methodology

• Solvent Preparation: Prepare a 1:1 (v/v) mixture of ethanol and DI water.

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude product. For every 1 gram of crude material, begin by adding 10 mL of the aqueous ethanol solvent. Heat the mixture to a gentle boil with continuous stirring.

• Achieve Saturation: Continue to add small portions of the hot solvent mixture until all the solid has just dissolved. Causality Note: Adding the minimum amount of hot solvent is critical for maximizing yield. An excess of solvent will keep more product dissolved upon cooling, significantly reducing recovery[8].

• Decolorization (If Necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon (approx. 1-2% of the crude product's weight). Expert Tip: Never add activated carbon to a boiling solution, as violent frothing can occur. Re-heat the mixture to boiling for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes the activated carbon and any insoluble impurities. Causality Note: Pre-warming the glassware prevents premature crystallization of the product in the funnel, which would lead to yield loss[9].

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold aqueous ethanol. Causality Note: Using ice-cold solvent for washing minimizes the redissolving of the purified product while effectively removing any residual soluble impurities clinging to the crystal surfaces[8].

• Drying: Dry the purified crystals under vacuum at 50-60°C until a constant weight is achieved.

Purity Verification

• Melting Point Analysis: The purified product should exhibit a sharp melting point in the range of 200-210°C. A broad melting range indicates the presence of impurities.

• Thin-Layer Chromatography (TLC): Compare the purified product against the crude material and a reference standard if available. A single spot for the purified material indicates successful removal of impurities.

Recrystallization Workflow Diagram

Caption: Workflow for the purification of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Troubleshooting and FAQ

This section addresses common issues encountered during the recrystallization process in a practical question-and-answer format.

Q1: My product "oiled out" instead of forming crystals. What went wrong and how can I fix it?

A1: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This is a common problem when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is cooled too rapidly[9][10].

• Immediate Action: Reheat the solution until the oil redissolves completely. Add a small amount (5-10% more) of hot solvent to reduce the saturation level slightly.

• Preventative Measures:

  • Ensure Slow Cooling: Allow the flask to cool on the benchtop, insulated with a towel, before moving it to an ice bath. Very slow cooling is essential[10].

  • Solvent System Modification: The ethanol in the aqueous ethanol mixture helps to mitigate oiling. If the problem persists, try slightly increasing the proportion of ethanol.

  • Scratching: Induce crystallization by gently scratching the inside surface of the flask at the meniscus with a glass rod. The microscopic scratches provide nucleation sites for crystal growth[8][10].

Q2: My final yield is very low. What are the most likely causes?

A2: Low recovery is a frequent issue. The most common culprits are:

• Using Too Much Solvent: This is the primary cause of poor yield[8][10]. The product remains in the supersaturated solution instead of crystallizing. To fix this, you can carefully evaporate some of the solvent and attempt to recrystallize again[10].

• Premature Crystallization: If the product crystallized in the filter funnel during hot filtration, this portion of the yield is lost. Ensure your funnel and receiving flask are sufficiently pre-heated.

• Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve a significant portion of your product.

• Inherent Solubility: Every compound has some solubility even in cold solvent. A certain amount of loss is unavoidable[8]. The key is to minimize it through careful technique.

Q3: The final crystals are still colored. How can I improve this?

A3: Persistent color indicates that the colored impurities have similar solubility properties to your product or were not effectively removed by the activated carbon.

• Optimize Carbon Treatment: Ensure you are using a sufficient amount of high-quality activated carbon. Increase the boiling time with the carbon to 15-20 minutes to improve adsorption.

• Perform a Second Recrystallization: A second pass through the entire recrystallization procedure will almost always result in a significant improvement in purity and color.

• Consider a Different Solvent System: While aqueous ethanol is robust, highly persistent impurities might require a different solvent system where their solubility differs more significantly from your product. However, this requires substantial redevelopment.

Q4: No crystals have formed even after cooling in an ice bath. What should I do?

A4: This is a classic case of a supersaturated solution, where the solution contains more dissolved solute than it theoretically should at that temperature[8][10].

• Induce Crystallization:

  • Scratching: As mentioned before, scratching the inner wall of the flask with a glass rod is the most common and effective method[8].

  • Seed Crystals: If you have a small crystal of pure product from a previous batch, add it to the solution. This "seed" will provide a template for further crystal growth[8].

• Reduce Solvent Volume: If induction methods fail, it is likely you have used far too much solvent. The solution is not actually supersaturated. Carefully evaporate the solvent to reduce the volume by 25-50% and repeat the cooling process[10].

References

• ChemBK. (2024). 2-amino-1,5-dihydro-4H-imidazol-4-one. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Available at: [Link]

• University of Toronto. (n.d.). Recrystallization. Available at: [Link]

• PubChem. (n.d.). 2-Amino-1-methyl-1,5-dihydro-4H-imidazol-4-one--water (1/1). Available at: [Link]

• Reddit. (2023). Recrystallization Issues. Available at: [Link]

• Tan, S. Y., et al. (2020). Synthesis, crystal structure and Hirshfeld surface analysis of 2-[(4-hydroxyphenyl)amino]-5,5-diphenyl-1H-imidazol-4(5H)-one. IUCrData, 5(2). Available at: [Link]

• Millersville University. (n.d.). Recrystallization. Available at: [Link]

• High Intensity Health. (2022). Cheap Creatine Isn't Worth It: 2 Impurities May Surprise You. Available at: [Link]

• University of York. (n.d.). Problems with Recrystallisations. Available at: [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Available at: [Link]

• Antonio, J., et al. (2021). Common questions and misconceptions about creatine supplementation: what does the scientific evidence really show? Journal of the International Society of Sports Nutrition, 18(13). Available at: [Link]

• Wikipedia. (n.d.). Creatine. Available at: [Link]

• Nutra Innovations. (2023). The Hidden Dangers of Impure Creatine. Available at: [Link]

• Ciolino, L. A., et al. (2011). Levels of creatine, organic contaminants and heavy metals in creatine dietary supplements. Food Additives & Contaminants: Part A, 28(4), 437-447. Available at: [Link]

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• 2. echemi.com [echemi.com]
• 3. Creatine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Common questions and misconceptions about creatine supplementation: what does the scientific evidence really show? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ecsportsusa.com [ecsportsusa.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Technical Support Center: Stability of 2-Amino-3,5-dihydro-4H-imidazol-4-one (Creatinine)

Last Updated: January 16, 2026

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-Amino-3,5-dihydro-4H-imidazol-4-one, a compound widely known as creatinine . Creatinine is the spontaneous, non-enzymatic breakdown product of creatine and creatine phosphate, molecules vital for energy metabolism in muscle.[1][2] Understanding its stability is critical for a wide range of applications, from its use as a metabolic marker to its role in chemical synthesis and drug development.

The stability of creatinine, particularly in solution, is not absolute and is significantly influenced by environmental factors such as pH, temperature, and the solvent system employed. Degradation can lead to inaccurate experimental results, loss of sample integrity, and misinterpretation of data. This guide provides in-depth, evidence-based answers to common questions and troubleshooting scenarios encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of creatinine in solution?

A1: The stability of creatinine in a solution is primarily dictated by two main factors: pH and temperature . In aqueous solutions, creatinine can undergo hydrolysis to revert to creatine.[3][4] The rate of this and other degradation reactions is highly dependent on the pH of the medium and is accelerated by increased temperature.[5] For instance, raising the temperature by 10°C can nearly double the rate of hydrolysis.[3][4] While solvent effects are less documented, the choice of solvent and buffer system can also play a role in the compound's stability.

Q2: How does pH specifically affect the stability of creatinine and its precursor, creatine?

A2: The relationship between pH and the stability of the creatine-creatinine system is complex and crucial to understand. Most literature focuses on the degradation of creatine into creatinine, as this is a common challenge in formulating creatine supplements.

• Acidic Conditions (pH 3.5 - 6.5): In this range, the degradation of creatine to creatinine is significantly accelerated.[5] The lower the pH, the faster the rate of this intramolecular cyclization.[5][6]

• Neutral Conditions (pH 6.5 - 7.5): Creatine is relatively stable at neutral pH, with minimal degradation observed over several hours at room temperature.[5]

• Highly Acidic Conditions (pH < 2.5): The conversion of creatine to creatinine is significantly inhibited. At this low pH, the amide functional group on the creatine molecule becomes protonated, which prevents the intramolecular cyclization required to form creatinine.[1][7]

• Highly Alkaline Conditions (pH > 12): The degradation of creatine is also slowed in highly basic environments.[1][8] This is because the carboxylic acid group becomes deprotonated, which hinders the cyclization reaction.[1][7]

For creatinine itself, storage in acidic solutions can reverse the hydrolysis process, favoring the formation of creatine.[4] However, harsh pH conditions (highly acidic or basic) combined with high temperatures can promote the degradation of creatinine through other pathways.[9]

Q3: What are the primary degradation products of creatinine?

A3: Under typical experimental and physiological conditions, the most relevant reaction is the equilibrium between creatinine and creatine. However, under stress conditions, such as those used in photocatalytic degradation studies, creatinine can break down further. The primary oxidation steps involve demethylation, hydroxylation, oxidation, and the opening of the imidazole ring.[9] This leads to the formation of low molecular weight organic acids and various nitrogen-containing intermediates.[9]

Q4: What is the stability of creatinine in common organic solvents?

A4: There is limited specific data in the scientific literature directly comparing the stability of creatinine across a range of common organic solvents like DMSO, ethanol, or acetonitrile. However, we can infer its behavior based on chemical principles:

• Aprotic Solvents (e.g., DMSO, Acetonitrile): In the absence of water, hydrolysis, a primary degradation pathway, is significantly minimized. Therefore, creatinine is expected to be more stable in dry, aprotic solvents compared to aqueous solutions.

• Protic Solvents (e.g., Ethanol, Methanol): These solvents can potentially participate in reactions like solvolysis, although this is generally less favorable than hydrolysis. Stability in these solvents is expected to be good, provided they are dry and free of acidic or basic contaminants.

For any critical application, it is strongly recommended to perform an empirical stability study in the specific solvent system being used.

Q5: How can I minimize the degradation of creatinine during my experiments?

A5: To ensure the integrity of your samples, follow these best practices:

• Control pH: Whenever possible, maintain solutions at a neutral pH (around 7.0) if you need to prevent interconversion with creatine.

• Control Temperature: Prepare solutions fresh and use them immediately. If storage is necessary, keep solutions at refrigerated (2-8°C) or frozen (-20°C or lower) temperatures to slow degradation kinetics.[10]

• Solvent Choice: For long-term storage of stock solutions, consider using a high-quality, dry aprotic solvent like DMSO or acetonitrile.

• Limit Freeze-Thaw Cycles: For biological samples, it is advisable to aliquot them into smaller, single-use volumes before freezing to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem: My creatinine concentration is decreasing rapidly in an aqueous solution stored for several days at room temperature.

• Likely Cause: You are observing the hydrolysis of creatinine back to creatine. This is a known pseudo-first-order reaction that occurs in aqueous environments, especially near neutral pH.[4] Storing samples for several weeks at ambient temperature can lead to a significant (e.g., 20%) reduction in creatinine concentration.[4]

• Solution: Analyze samples as soon as possible after preparation. If storage is unavoidable, keep the samples refrigerated (2-8°C) or frozen. For urine samples, where hydrolysis can be significant, the reaction can be arrested by adding mineral acid to lower the pH.[4]

Problem: I am observing inconsistent results when using different buffer systems, even though the pH is the same.

• Likely Cause: Buffer components can directly interact with the analyte or influence reaction kinetics. This phenomenon, known as a buffer effect, can alter the stability of a compound even at a constant pH. The specific ions in the buffer can affect the local chemical environment of the molecule.

• Solution: Maintain consistency in the buffer system used throughout your experiments. If you must change buffers, conduct a bridging study to ensure that the change does not impact the stability and quantification of your analyte. When developing a new method, screen several buffer systems to find the one that provides optimal stability.

Problem: I need to perform a forced degradation study. What are the standard stress conditions?

• Likely Cause: You are looking to establish a stability-indicating method or understand the degradation pathways of creatinine, as required by regulatory guidelines like the ICH.[11][12]

• Solution: A typical forced degradation study involves exposing the analyte to a range of harsh conditions to intentionally induce degradation.[13][14] Standard conditions include:

  • Acid Hydrolysis: 0.1 M to 1 M HCl at room temperature to elevated temperatures (e.g., 60-80°C).[15]

  • Base Hydrolysis: 0.1 M to 1 M NaOH at room temperature to elevated temperatures.[15]

  • Oxidation: 3-30% Hydrogen Peroxide (H₂O₂) at room temperature.[15]

  • Thermal Stress: Heating the solid compound or a solution at elevated temperatures (e.g., 80°C).[15]

  • Photostability: Exposing the compound (solid or in solution) to controlled UV and visible light.[12] The goal is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that the analytical method can effectively separate and detect the resulting degradants.[12]

Data Summary: pH-Dependent Degradation of Creatine

This table summarizes the degradation of creatine into creatinine in an aqueous solution at 25°C over three days, illustrating the significant impact of pH.

pH Value	% Creatine Degraded (after 3 days at 25°C)	Relative Stability
7.5	Minimal	Relatively Stable
6.5	Minimal	Relatively Stable
5.5	~4%	Unstable
4.5	~12%	Highly Unstable
3.5	~21%	Very Unstable

Data synthesized from Howard and Harris (1999) as cited in related literature.[5]

Methodology & Experimental Protocols

Protocol: General Forced Degradation Study for Creatinine

This protocol outlines a general workflow for assessing the stability of creatinine and developing a stability-indicating analytical method, typically using High-Performance Liquid Chromatography (HPLC).[16][17]

• Preparation of Stock Solution: Prepare a stock solution of creatinine at a known concentration (e.g., 1 mg/mL) in a suitable solvent, such as methanol or a water/acetonitrile mixture.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M HCl. Incubate at 60°C for a predetermined time (e.g., 2, 8, 24 hours).

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M NaOH. Keep at room temperature for a set time.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 6% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation: Place a sample of the stock solution in a sealed vial and heat it at 80°C.

• Sample Neutralization & Dilution: After the specified stress period, cool the samples to room temperature. Neutralize the acidic and basic samples by adding an equimolar amount of base (NaOH) or acid (HCl), respectively. Dilute all stressed samples to a suitable final concentration for HPLC analysis using the mobile phase.

• HPLC Analysis: Analyze the unstressed control sample and all stressed samples using a validated HPLC method. A C18 column is commonly used. The method should be capable of separating the parent creatinine peak from any potential degradant peaks. A photodiode array (PDA) detector is useful for assessing peak purity.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Calculate the percentage of degradation. If new peaks (degradants) appear, ensure they are well-resolved from the main creatinine peak. This confirms the method is "stability-indicating."

Visual Diagrams & Workflows

Caption: pH effect on creatine to creatinine conversion.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Reactome | phosphocreatine + H2O => creatinine + orthophosphate [reactome.org]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Analysis of the efficacy, safety, and regulatory status of novel forms of creatine - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Investigation of the photocatalytic degradation pathway of the urine metabolite, creatinine: the effect of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of the stability of creatine in solution prepared from effervescent creatine formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medcraveonline.com [medcraveonline.com]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Frontiers | Forced Degradation Studies of Ivabradine and In Silico Toxicology Predictions for Its New Designated Impurities [frontiersin.org]
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• 17. Evaluation of the stability of creatine in solution prepared from effervescent creatine formulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in Condensation Reactions to Form Imidazol-4-ones

Welcome to the Technical Support Center for the synthesis of imidazol-4-ones. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the condensation reactions used to form this important heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you diagnose and resolve issues of low yield in your experiments.

This guide is structured in a question-and-answer format to directly address the specific problems you may be encountering at the bench. We will explore the causality behind experimental choices, ensuring that every protocol described is a self-validating system for success.

Frequently Asked Questions (FAQs)

Q1: I am consistently obtaining a low yield of my target imidazol-4-one. What are the most common initial factors to investigate?

A low yield in imidazol-4-one synthesis can often be traced back to a few fundamental parameters. Before delving into more complex troubleshooting, it's crucial to verify the following:

• Purity of Starting Materials: The purity of your reactants, including the amino acid derivative, aldehyde or ketone, and any coupling agents or anhydrides, is paramount. Impurities can introduce side reactions or inhibit the desired condensation. It is advisable to use freshly purified reagents.

• Stoichiometry of Reactants: While some protocols call for an excess of one reactant, a significant deviation from the optimal stoichiometric ratio can lead to the formation of side products and consume your limiting reagent inefficiently.[1] Carefully re-evaluate the molar equivalents of your starting materials.

• Reaction Temperature and Time: Condensation reactions are often sensitive to temperature. Inadequate heating can result in an incomplete reaction, while excessive heat can lead to decomposition of starting materials or the desired product. Similarly, the reaction time needs to be optimized; monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of maximum product formation before significant degradation occurs.[2]

• Moisture Content: Many condensation reactions are sensitive to water, which can hydrolyze reactive intermediates or reagents like anhydrides. Ensure all glassware is thoroughly dried, and use anhydrous solvents when necessary.[1][3]

Q2: My reaction mixture is turning dark, and I'm isolating a complex mixture of products. What are the likely side reactions?

A dark coloration and a complex product mixture are often indicative of side reactions and decomposition. In the context of imidazol-4-one synthesis, particularly those involving Erlenmeyer-Plöchl or Dakin-West type reactions, several side reactions can occur:

• Polymerization: Aldehyd starting materials, especially in the presence of base, can undergo self-condensation or polymerization, leading to intractable tars.

• Over-acylation and Rearrangements: In reactions like the Dakin-West, where an anhydride is used, over-acylation of the intermediate can occur. This can lead to undesired rearrangements and the formation of various byproducts instead of the target keto-amide precursor to the imidazol-4-one.[4][5]

• Formation of Oxazolones (Azlactones): The Erlenmeyer-Plöchl reaction proceeds through an oxazolone intermediate.[6] If the subsequent reaction with the amine component to form the imidazol-4-one is slow or inefficient, the oxazolone may be isolated as a major byproduct or undergo competing reactions.

• Decomposition of Starting Materials or Product: The stability of your specific reactants and the final imidazol-4-one under the reaction conditions should be considered. Some compounds are sensitive to prolonged heating or strongly acidic/basic conditions.

To diagnose the issue, it is highly recommended to analyze the crude reaction mixture by LC-MS and ¹H NMR to identify the major byproducts.[7][8] This information will provide valuable clues about the dominant undesired reaction pathways.

Troubleshooting Guide: A Symptom-Based Approach

This section provides a more detailed, step-by-step approach to troubleshooting based on common experimental observations.

Symptom 1: High Amount of Unreacted Starting Materials

If you observe a significant amount of your limiting starting material remaining after the expected reaction time, consider the following:

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Insufficient Activation	The initial condensation step may not be proceeding efficiently due to poor activation of the carboxylic acid or imine formation.	* Catalyst Choice: If using a catalyst (e.g., acid or base), its concentration and type are critical. For acid catalysis, consider stronger acids or Lewis acids. For base catalysis, ensure the base is strong enough to deprotonate the necessary intermediates.[9] * Dehydrating Agent: In reactions that produce water, ensure a sufficient amount of a suitable dehydrating agent (e.g., acetic anhydride, molecular sieves) is used.
Low Reaction Temperature	The activation energy for the condensation may not be reached at the current temperature.	Gradually increase the reaction temperature in small increments (e.g., 10 °C) while monitoring the reaction progress by TLC or LC-MS. Be mindful of potential product decomposition at higher temperatures.
Inhibitors in Starting Materials	Trace impurities in your starting materials could be inhibiting the catalyst or quenching reactive intermediates.	Purify all starting materials before use. For example, recrystallize solid reagents and distill liquid reagents.

Experimental Protocol: Optimizing Catalyst Loading

• Set up a series of small-scale parallel reactions.

• Keep all other reaction parameters (temperature, solvent, reactant concentrations) constant.

• Vary the concentration of the catalyst (e.g., 0.1 mol%, 0.5 mol%, 1 mol%, 5 mol%).

• Monitor the consumption of the limiting starting material in each reaction over time using TLC or LC-MS.

• Identify the catalyst loading that provides the fastest conversion without significant byproduct formation.

Symptom 2: Formation of a Major, Unidentified Byproduct

When a single, major byproduct is observed, identifying its structure is key to understanding the undesired reaction pathway.

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Alternative Reaction Pathway Favored	The reaction conditions may be favoring a known side reaction, such as the formation of an oxazolone instead of the imidazol-4-one.	* Isolate and Characterize: Isolate the byproduct using column chromatography and characterize it using NMR, MS, and IR spectroscopy.[7][10] * Literature Search: Once the structure is identified, search the literature for conditions that are known to suppress its formation in similar reactions. This may involve changing the solvent, temperature, or catalyst.
Rearrangement of Intermediate	A key intermediate may be undergoing an unexpected rearrangement.	A detailed mechanistic investigation using computational methods or isotopic labeling studies may be necessary to understand and prevent the rearrangement.[11][12]

Workflow for Byproduct Identification

Caption: A logical workflow for identifying and mitigating byproduct formation.

Symptom 3: Product is Obtained but Difficult to Purify

Even with a reasonable crude yield, purification challenges can lead to a low isolated yield.

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Co-eluting Impurities	Impurities with similar polarity to your product can make chromatographic separation difficult.	* Optimize Chromatography: Experiment with different solvent systems for column chromatography. Consider using a different stationary phase (e.g., alumina instead of silica gel). * Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method. * Acid-Base Extraction: If your product and impurities have different acidic or basic properties, an acid-base extraction during the workup can simplify the mixture before chromatography.
Product Instability on Silica Gel	Some compounds can decompose on silica gel, which is acidic.	* Neutralize Silica: Pre-treat the silica gel with a base (e.g., triethylamine in the eluent) to neutralize its acidity. * Alternative Chromatography: Consider using a less acidic stationary phase like alumina or a reversed-phase column.

Experimental Protocol: TLC Solvent Screen for Improved Separation

• Spot your crude reaction mixture on multiple TLC plates.

• Develop each plate in a different solvent system, varying the polarity (e.g., different ratios of hexane/ethyl acetate, dichloromethane/methanol).

• Identify the solvent system that provides the best separation between your product and the major impurities.

• Use this optimized solvent system for your column chromatography.

Mechanistic Considerations for Imidazol-4-one Formation

A deeper understanding of the reaction mechanism can provide valuable insights into potential failure points. The formation of imidazol-4-ones often proceeds through a series of key steps, each with its own potential for side reactions.

Generalized Mechanistic Pathway

Caption: A simplified representation of the key stages in imidazol-4-one synthesis.

Critical Control Points:

• Formation of the Reactive Intermediate: The efficiency of this initial step is crucial. In the Erlenmeyer-Plöchl synthesis, the formation of the 2-phenyl-5(4H)-oxazolone is a key step.[6] Incomplete cyclization will result in a lower overall yield.

• The Condensation Step: The nucleophilic attack of the intermediate on the carbonyl compound is often the rate-determining step. Steric hindrance on either the intermediate or the carbonyl compound can significantly slow down this step.

• Final Cyclization: The final ring-closing step to form the imidazol-4-one can be reversible or compete with other reactions. The choice of amine source and the removal of water are often critical here.

By carefully considering each of these stages and the potential pitfalls, you can systematically troubleshoot and optimize your condensation reaction to achieve a higher yield of your desired imidazol-4-one.

References

• Safari, J., Khalili, S. D., & Banitaba, S. H. (2010). A novel and an efficient catalyst for one-pot synthesis of 2,4,5-trisubstituted imidazoles by using microwave irradiation under solvent-free conditions. Journal of Chemical Sciences, 122(3), 437–441.
• Movassaghi, M., & Schmidt, M. A. (2017). Mechanistic Pathways in Amide Activation: Flexible Synthesis of Oxazoles and Imidazoles. Organic Letters, 19(15), 4158–4161.
• Reddit discussion on Dakin-West reaction yield issues. (2020). r/Biochemistry.
• The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. (n.d.).
• Reaction strategies for synthesis of imidazole derivatives: a review. (n.d.). Semantic Scholar.
• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester, Department of Chemistry.
• Atanasova-Stamova, S. (n.d.).
• Akdag, A., McKee, M. L., & Worley, S. D. (2006). Mechanism of formation of biocidal imidazolidin-4-one derivatives: an Ab initio density-functional theory study. The Journal of Physical Chemistry A, 110(24), 7621–7627.
• Synthesis of imidazole derivatives 4a–j with Cr2O3 as catalyst under microwave irradiation. (n.d.).
• Imidazole synthesis. (n.d.). Organic Chemistry Portal.
• Dakin-West Reaction. (n.d.). Alfa Chemistry.
• Dakin–West reaction. (2023). In Wikipedia.
• The Erlenmeyer-Plöchl Reaction: A Comprehensive Technical Guide to 5(4H)-Oxazolone Synthesis for Researchers and Drug Development Professionals. (n.d.). Benchchem.
• Kavanagh, P. V., et al. (2015). Identification and characterization of an imidazolium by-product formed during the synthesis of 4-methylmethcathinone (mephedrone). Drug Testing and Analysis, 7(8), 697–706.
• Reddit discussion on common causes of low reaction yields. (2024). r/Chempros.
• Wang, Y., et al. (2023). Identification and Determination of Impurities in a New Therapeutic Agent for Fatty Liver Disease. Molecules, 28(15), 5879.
• Formation of the peptide-specific imidazolidin-4-one moiety in alanine containing Maillard reaction mixtures. (n.d.).
• Joseph, A., et al. (2020). A Review on Impurity Profile of Drugs. International Journal of Pharmaceutical Sciences and Research, 11(6), 3009-3020.
• Erlenmeyer–Plöchl azlactone and amino-acid synthesis. (2023). In Wikipedia.
• The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. (2020). Organic Chemistry Frontiers.
• Imidazole quantification by LC determin
• Synthesis, Reactions and Medicinal Uses of Imidazole. (n.d.). Pharmaguideline.
• World Journal of Pharmaceutical Sciences Routes of synthesis and biological significances of Imidazole deriv
• Thioimidates Provide General Access to Thioamide, Amidine, and Imidazolone Peptide-Bond Isosteres. (n.d.).

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Dakin–West reaction - Wikipedia [en.wikipedia.org]
• 6. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 7. Identification and characterization of an imidazolium by-product formed during the synthesis of 4-methylmethcathinone (mephedrone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification and Determination of Impurities in a New Therapeutic Agent for Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ijpsr.com [ijpsr.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Mechanism of formation of biocidal imidazolidin-4-one derivatives: an Ab initio density-functional theory study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Synthesis of Substituted Imidazol-4-ones

Welcome to the Technical Support Center for the synthesis of substituted imidazol-4-ones. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this important synthetic transformation. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to help you achieve optimal results in your experiments.

Introduction to Imidazol-4-one Synthesis

The imidazol-4-one core is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds. The synthesis of substituted imidazol-4-ones, however, can be fraught with challenges, including low yields, difficult purifications, and the formation of persistent side products. This guide is structured to address these common issues in a direct question-and-answer format, providing not just solutions but also the underlying rationale to empower your synthetic strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or No Product Yield

Question: I am attempting to synthesize a 2,5-disubstituted imidazol-4-one from an N-acyl-α-amino acid and acetic anhydride, but I am getting a very low yield. What are the likely causes and how can I improve it?

Answer:

Low yields in this classic Erlenmeyer-Plöchl-type synthesis are a frequent challenge. Several factors can be at play, and a systematic approach to troubleshooting is key.

• Incomplete Cyclization/Dehydration: The final step of the reaction is the cyclization of the acylated amino acid, driven by a dehydrating agent like acetic anhydride. If this step is inefficient, you will isolate the uncyclized intermediate.

  • Causality: The energy barrier for the cyclization can be high, especially with sterically hindered substrates. The potency of the dehydrating agent and the reaction temperature are critical.

  • Solutions:

    • Increase Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary energy to overcome the activation barrier for cyclization. Monitor for potential decomposition.

    • Alternative Dehydrating Agents: While acetic anhydride is common, other reagents like dicyclohexylcarbodiimide (DCC) or EDC with a catalytic amount of DMAP can be more effective for certain substrates.

    • Anhydrous Conditions: Ensure your reagents and solvent are scrupulously dry. Water will consume the acetic anhydride and quench the reaction.

• Side Reactions: The starting materials and intermediates are susceptible to side reactions that consume the desired product.

  • Causality: The primary side reaction is often the formation of an oxazolone (azlactone) intermediate, which can undergo premature hydrolysis or react with nucleophiles other than the intended amine.

  • Solutions:

    • Control Stoichiometry: Use a slight excess of the dehydrating agent to ensure the reaction goes to completion, but avoid a large excess which can promote side reactions.

    • Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times can lead to the decomposition of the desired product.

Issue 2: Formation of Persistent Impurities

Question: My crude product shows a significant amount of a major byproduct that is difficult to separate from the desired imidazol-4-one. How can I identify and minimize this impurity?

Answer:

The identification of byproducts is the first step toward their elimination. Spectroscopic analysis of the isolated impurity is crucial.

• Common Byproducts and Their Formation:

  • Oxazolone (Azlactone): As mentioned, the oxazolone is a key intermediate. If it does not efficiently rearrange to the imidazol-4-one, it can be a major impurity.[1]

    • Identification: Oxazolones typically show a characteristic carbonyl stretch in the IR spectrum around 1800-1830 cm⁻¹.

    • Minimization: Promote the rearrangement to the imidazol-4-one by ensuring a sufficient reaction temperature and time. The presence of a mild base can sometimes facilitate this step.

  • Hydrolyzed Starting Material: If water is present in the reaction, the N-acyl-α-amino acid can be hydrolyzed back to the parent amino acid and carboxylic acid.

    • Identification: These will be more polar than the product on a TLC plate and can be identified by comparison with authentic samples.

    • Minimization: Use anhydrous solvents and reagents.

• Troubleshooting Workflow for Impurity Reduction:

  Caption: Troubleshooting workflow for reducing impurities.

Issue 3: Difficulty with Product Purification

Question: I am struggling to purify my substituted imidazol-4-one. It either streaks on the silica gel column or I get poor recovery. What are some effective purification strategies?

Answer:

The purification of imidazol-4-ones can be challenging due to their polarity and potential for interaction with the stationary phase.

• Chromatography Optimization:

  • Tailing on Silica Gel: The basic nitrogen of the imidazole ring can interact strongly with the acidic silanol groups of silica gel, leading to tailing and poor separation.

    • Solution: Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or pyridine, to the mobile phase. This will neutralize the acidic sites on the silica gel and improve the peak shape.

  • Alternative Stationary Phases: If tailing persists, consider using a different stationary phase.

    • Neutral or Basic Alumina: Alumina is less acidic than silica gel and can be a good alternative for the purification of basic compounds.

    • Reverse-Phase Chromatography: For less polar imidazol-4-ones, reverse-phase chromatography (C18 silica) with a water/acetonitrile or water/methanol mobile phase can be very effective.

• Crystallization:

  • Solvent Selection: Finding the right solvent system is key for successful crystallization. A good starting point is a solvent in which the compound is soluble when hot but sparingly soluble when cold. Common solvent systems for imidazol-4-ones include ethanol/water, ethyl acetate/hexanes, and dichloromethane/hexanes.

  • Troubleshooting Crystallization:

    • Oiling Out: If the compound "oils out" instead of crystallizing, it may be due to impurities or too rapid cooling. Try slower cooling or adding a small amount of a "poor" solvent to the hot solution to induce crystallization.

    • No Crystals Form: If no crystals form upon cooling, try scratching the inside of the flask with a glass rod to create nucleation sites or adding a seed crystal of the pure compound.

Experimental Protocols

General Procedure for the Synthesis of 2-Phenyl-5-methyl-imidazol-4-one

This protocol is a representative example and may require optimization for different substrates.

• Starting Material Preparation: In a round-bottom flask, dissolve N-acetyl-alanine (1.0 eq) in acetic anhydride (5.0 eq).

• Reaction: Heat the mixture to 100 °C and stir for 1-2 hours, monitoring the reaction by TLC.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-cold water and stir vigorously until the excess acetic anhydride is hydrolyzed.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient with 0.5% triethylamine, or by crystallization from ethanol/water.

Parameter	Condition	Expected Outcome
Temperature	100 °C	Efficient cyclization
Reaction Time	1-2 hours	Completion of reaction
Purification	Chromatography/Crystallization	>95% purity

Characterization Data

It is essential to thoroughly characterize the synthesized imidazol-4-ones to confirm their structure and purity.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the substituents on the imidazol-4-one ring. The chemical shifts will be influenced by the electronic nature of the substituents.

• ¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl carbon (C4) in the range of 170-180 ppm. The chemical shifts of the other ring carbons (C2 and C5) will also be diagnostic.

• IR Spectroscopy: A strong absorption band in the region of 1680-1720 cm⁻¹ is indicative of the C=O stretch of the imidazol-4-one ring. An N-H stretch may also be observed around 3200-3400 cm⁻¹ for N-unsubstituted imidazol-4-ones.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the synthesized compound.

Reaction Mechanism Visualization

The Erlenmeyer-Plöchl synthesis of imidazol-4-ones proceeds through the formation of an intermediate oxazolone (azlactone).

Caption: Key steps in the Erlenmeyer-Plöchl synthesis.

References

• Keel, K. L., & Tepe, J. J. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers, 7(20), 3284–3311. [Link]

• Rinnova, M., Vidal, A., Nefzi, A., & Houghten, R. A. (2002). Solid-phase synthesis of 1,2,5-trisubstituted 4-imidazolidinones. Journal of Combinatorial Chemistry, 4(3), 209–213. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Strategic Byproduct Avoidance in Imidazole Synthesis

Welcome to the technical support center for imidazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of imidazole synthesis and minimize the formation of unwanted byproducts. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to optimize your reactions effectively.

Section 1: Understanding and Mitigating Byproduct Formation in Imidazole Synthesis

Q1: I'm consistently observing a significant amount of a byproduct in my Debus-Radziszewski synthesis. What is the likely culprit and how can I prevent it?

A1: A common issue in the Debus-Radziszewski reaction, a multicomponent synthesis involving a 1,2-dicarbonyl, an aldehyde, and an ammonia source, is the formation of oxazole byproducts. This side reaction becomes particularly prominent under certain conditions and can significantly lower the yield of your desired imidazole.

The Causality Behind Oxazole Formation:

The formation of an imidazole versus an oxazole is a classic example of kinetic versus thermodynamic control, influenced heavily by the reaction conditions. The key mechanistic branch point is the reaction of the dicarbonyl compound.

• Imidazole Pathway: The desired pathway involves the condensation of the dicarbonyl with two equivalents of ammonia to form a diimine intermediate. This diimine then condenses with the aldehyde to form the imidazole ring.[1]

• Oxazole Byproduct Pathway: A competing pathway involves the reaction of the dicarbonyl with the aldehyde before both carbonyl groups have condensed with ammonia. This can lead to intermediates that cyclize to form an oxazole.

Visualizing the Competing Pathways:

Caption: Competing pathways in Debus-Radziszewski synthesis.

Strategies for Minimizing Oxazole Formation:

• Stoichiometry is Key: The molar ratio of your reactants is critical. A common and effective strategy is to use an excess of the ammonia source, such as ammonium acetate. This pushes the equilibrium towards the formation of the diimine intermediate, outcompeting the pathway to the oxazole. Increasing the molar ratio of ammonium acetate to the dicarbonyl compound can significantly enhance the reaction rate and yield of the desired trisubstituted imidazole.

• Catalyst Selection: The choice of catalyst can dramatically influence selectivity.

  • Lewis Acids: Lewis acid catalysts, such as CuI or FeCl₃, can activate the carbonyl groups, promoting the desired condensation reactions.[2] For instance, FeCl₃ supported on silica gel has been shown to be a highly efficient and recyclable heterogeneous catalyst for this transformation, working under mild, solvent-free conditions.

  • Heterogeneous Catalysts: The use of solid-supported catalysts can not only improve yields but also simplify purification. For example, silica-supported tetrafluoroboric acid (HBF₄–SiO₂) has been identified as a standout catalyst for both three-component and four-component imidazole syntheses, demonstrating excellent selectivity.[3]

• Reaction Temperature: While higher temperatures can increase the reaction rate, they can also lead to degradation of reactants and products. It is crucial to systematically vary the reaction temperature to find the optimal balance. For the synthesis of 4(5)-(3-pyridyl)imidazole, for example, the optimal temperature was determined to be 160°C.

Q2: In my Van Leusen imidazole synthesis, I'm struggling with the formation of both an oxazole byproduct and N-(tosylmethyl)formamide. How can I address these issues?

A2: The Van Leusen imidazole synthesis, which utilizes tosylmethyl isocyanide (TosMIC), is a powerful tool for creating 1,5-disubstituted and 1,4,5-trisubstituted imidazoles. However, it is susceptible to the formation of two primary byproducts: oxazoles and N-(tosylmethyl)formamide.

Understanding the Byproduct Origins:

• Oxazole Formation: This occurs when the aldehyde starting material reacts with TosMIC before the complete formation of the aldimine intermediate. This is a significant competing reaction, especially in the one-pot, three-component variation of the synthesis.

• N-(tosylmethyl)formamide: This byproduct arises from the decomposition of TosMIC, which can be accelerated by suboptimal reaction conditions, particularly high temperatures.

Troubleshooting Workflow for Van Leusen Synthesis:

Sources

• 1. Debus–Radziszewski imidazole synthesis - Wikipedia [en.wikipedia.org]
• 2. lupinepublishers.com [lupinepublishers.com]
• 3. Catalytic procedures for multicomponent synthesis of imidazoles: selectivity control during the competitive formation of tri- and tetrasubstituted imidazoles - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 2-Amino-3,5-dihydro-4H-imidazol-4-one (Creatinine) Solubility Guide

A Foreword from Your Senior Application Scientist

Welcome to the technical support guide for 2-Amino-3,5-dihydro-4H-imidazol-4-one, a compound more commonly known in the scientific community as Creatinine . As researchers, we understand that seemingly simple steps, like dissolving a compound, can present unexpected hurdles that impact experimental timelines and data quality. My goal in developing this guide is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot solubility issues effectively. This is a living document, built from established physicochemical data and field-proven experience, designed to help you navigate the nuances of preparing creatinine solutions in common biological buffers. Let's get your experiments running smoothly.

Section 1: Foundational Knowledge & FAQs

This section addresses the most common initial questions regarding creatinine's properties and behavior in aqueous solutions.

Question: What is 2-Amino-3,5-dihydro-4H-imidazol-4-one, and what are its key chemical properties?

Answer: 2-Amino-3,5-dihydro-4H-imidazol-4-one is the systematic IUPAC name for creatinine, the metabolic byproduct of creatine phosphate in muscle tissue.[1][2] It is a small, polar organic molecule. Understanding its fundamental properties is the first step in troubleshooting its solubility.

Property	Value	Significance for Solubility
Molecular Weight	99.09 g/mol [3]	Influences mass-to-mole calculations for preparing solutions of specific molarity.
LogP	-1.57 to -1.8[1][3][4]	The negative value indicates high hydrophilicity, suggesting good intrinsic solubility in water.
pKa (Basicity)	~1.7[4]	The imidazole nitrogen can be protonated under acidic conditions.
pKa (Acidity)	~12.3[4]	The lactam proton can be removed under strongly basic conditions.
Appearance	Colorless to white crystalline powder[5]	Visual confirmation of the starting material.

Question: I'm preparing a stock solution in a standard biological buffer like PBS (pH 7.4). What is a realistic maximum concentration I can expect to achieve at room temperature?

Answer: This is a critical and frequent question. While creatinine is water-soluble, it has its limits. For its precursor, creatine, the solubility in water at 20°C is approximately 14 g/L.[6] Creatinine's solubility is in a similar range. You should realistically target concentrations no higher than 10-13 g/L (approximately 100-130 mM) in standard aqueous buffers at room temperature to avoid saturation issues.[7] Attempting to create highly concentrated stock solutions (e.g., 500 mM or 1 M) at room temperature will likely result in incomplete dissolution or precipitation.

Question: My creatinine solution appears cloudy or has visible precipitate, even at a concentration that should be soluble. What is the most likely cause?

Answer: The most common culprit is attempting to dissolve the compound too quickly in a buffer at its final target pH, especially if the buffer is cold. While creatinine is more soluble at lower pH, biological buffers like PBS are typically adjusted to a neutral pH of 7.2-7.4.[8][9] If the dissolution kinetics are slow, you may be observing undissolved solute rather than true precipitation from a supersaturated state.

Another factor can be the "common ion effect" or other buffer components interacting with the creatinine, although this is less common with standard buffers like PBS or Tris. Finally, ensure your starting material is pure; contaminants could have lower solubility.

Section 2: Troubleshooting & Optimization Workflow

This section provides a logical workflow and specific protocols to overcome common solubility challenges.

Question: How can I systematically troubleshoot my dissolution problems?

Caption: Troubleshooting workflow for creatinine solubility issues.

Question: Can you provide a reliable, step-by-step protocol for preparing a standard stock solution?

Answer: Absolutely. This protocol is designed to be self-validating by incorporating gentle heating and adequate mixing time to ensure you reach thermodynamic equilibrium.

Protocol 1: Preparation of a 100 mM Creatinine Stock in PBS

Materials:

• Creatinine (MW: 99.09 g/mol )[3]

• 1x Phosphate-Buffered Saline (PBS), pH 7.4[8]

• Sterile container (e.g., 50 mL conical tube)

• Magnetic stirrer and stir bar

• Water bath or incubator set to 37°C

• Sterile 0.22 µm syringe filter

Methodology:

• Calculate Required Mass: To prepare 50 mL of a 100 mM solution:

  • 0.1 mol/L * 0.050 L * 99.09 g/mol = 0.4955 g

  • Weigh out approximately 496 mg of creatinine powder.

• Initial Mixing: Add the creatinine powder to your sterile conical tube. Add ~40 mL (80% of the final volume) of room temperature 1x PBS.

• Facilitate Dissolution: Place a sterile magnetic stir bar in the tube. Place the tube on a magnetic stirrer set to a moderate speed.

• Gentle Warming (Optional but Recommended): Place the stirring container in a 37°C water bath.[10] Increasing the temperature enhances the rate and extent of solubility.[6][11] Do not exceed 50°C to avoid any potential for degradation over long periods.

• Stir to Clarity: Continue stirring for at least 30-60 minutes. The solution should become completely clear and free of visible particulates. This extended time ensures you are not mistaking slow kinetics for poor solubility.

• Final Volume Adjustment: Once fully dissolved, remove the container from the heat and stirrer. Allow it to cool to room temperature. Transfer the solution to a 50 mL graduated cylinder and add 1x PBS to bring the final volume to exactly 50 mL.

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new, sterile storage tube. This is a critical step to ensure sterility and to remove any trace microparticulates that may have been present in the starting material.

• Storage: Aliquot the sterile stock solution into single-use volumes and store at -20°C for several months. Avoid repeated freeze-thaw cycles.

Section 3: Advanced Strategies & Mechanistic Insights

Question: I need to prepare a solution in a custom or acidic buffer. How does pH affect creatinine solubility?

Answer: This is an excellent question that gets to the heart of the molecule's chemistry. Creatinine is an ampholytic molecule, meaning it can act as both an acid and a base. Its solubility is lowest near its isoelectric point and increases in acidic or basic conditions.

• Mechanism of pH-Dependent Solubility: In neutral solutions (pH ~7), a significant portion of creatinine exists in a zwitterionic form, with both a positively charged group and a negatively charged group. These opposing charges on the same molecule can lead to strong intermolecular attractions, causing aggregation and reducing solubility.[12]

• Acidic Conditions (pH < 4): When you lower the pH, the carboxyl group gets protonated. This eliminates the negative charge, leaving a net positive charge on the molecule (the creatinium ion).[12] These positively charged ions repel each other, disrupting the crystal lattice and preventing aggregation, which leads to a significant increase in solubility.[6][12]

• Caution: While solubility is higher at low pH, the rate of degradation of the related compound, creatine, into creatinine is also accelerated.[6] For creatinine itself, ensure that the acidic conditions are compatible with your experimental system and the stability of other components.

Protocol 2: pH-Modification Strategy for High Concentration Stocks

This protocol is for situations where a concentration higher than 100-130 mM is absolutely required.

• Dissolve in Acidic Water: Weigh your creatinine and add it to ~70% of your final volume of sterile, deionized water (NOT the buffer).

• Adjust pH: While stirring, add small volumes of dilute HCl (e.g., 1 M) dropwise to lower the pH to ~3-4. The powder should dissolve rapidly as the pH drops.

• Add Buffer Concentrates: Once the creatinine is fully dissolved, add the required amount of a concentrated buffer stock (e.g., 10x PBS) to bring the components to their final 1x concentration.

• Re-adjust Final pH: The addition of the buffer will raise the pH. Carefully titrate the solution back to your desired final pH (e.g., 7.4) using a dilute base like NaOH.

• Final Volume & Sterilization: Bring the solution to its final volume with sterile water and filter sterilize as described in Protocol 1.

Self-Validation: The visual cue of the powder rapidly dissolving upon acidification provides immediate confirmation that the pH adjustment is effectively enhancing solubility.

Question: Are there other methods to increase solubility, such as using co-solvents?

Answer: For a hydrophilic molecule like creatinine (LogP ~ -1.6), common organic co-solvents like DMSO or ethanol are generally not effective and may even decrease solubility.[13] The molecule is most stable and soluble in aqueous environments. The most reliable and biochemically compatible methods for enhancing solubility remain temperature and pH manipulation as described. Avoid organic co-solvents unless you have a specific formulation requirement and have validated its compatibility.

Section 4: Quantification and Verification

Question: How can I verify the concentration of my final filtered solution?

Answer: Verifying the concentration is good practice, especially after filtration, to ensure no material was lost. Several methods are available:

Method	Principle	Pros	Cons
UV-Vis Spectrophotometry	Measures absorbance at a specific wavelength (e.g., ~234 nm).	Simple, fast, and readily available equipment.	Can be prone to interference from other UV-absorbing compounds in the buffer or media. Requires a standard curve.
Jaffe Reaction	A colorimetric assay where creatinine reacts with alkaline picrate to form a colored complex measured around 490-520 nm.[14][15]	Well-established, specific, and used in clinical chemistry.[16] Kits are commercially available.	Can be interfered with by other compounds like glucose or acetone (pseudochromogens).[14]
HPLC	High-Performance Liquid Chromatography separates creatinine from other components before quantification by UV detection.[17]	Highly specific and accurate. Considered a reference method.	Requires specialized equipment and expertise. Slower than spectrophotometry.
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry offers the highest specificity and sensitivity.[16][17]	Gold standard for quantification. Extremely sensitive.	Requires highly specialized instrumentation and is the most complex method.

For most research labs, UV-Vis spectrophotometry against a standard curve or using a commercial Jaffe-based assay kit provides a reliable and accessible means of concentration verification.

References

• Creatinine . (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Creatine . (n.d.). In PubChem. National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Creatine . (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Methods for Quantitative Creatinine Determination . (2017). Current Protocols in Human Genetics. PubMed. [Link]

• Analytical methods for quantifying creatinine within biological media . (2023). ResearchGate. [Link]

• Creatinine Estimation and Interference . (2012). Indian Journal of Clinical Biochemistry. PMC. [Link]

• Creatinine Jaffe Colorimetric – kinetic . (n.d.). Atlas Medical. Retrieved January 16, 2026, from [Link]

• Creatinine estimation . (2015). Slideshare. [Link]

• Jäger, R., et al. (2011). Analysis of the efficacy, safety, and regulatory status of novel forms of creatine . Amino Acids. PMC. [Link]

• 2-amino-1,5-dihydro-4H-imidazol-4-one - Introduction . (2024). ChemBK. [Link]

• How to Improve Creatine Solubility? . (2024). SRS Nutrition Express. [Link]

• Metabolic Basis of Creatine in Health and Disease: A Bioinformatics-Assisted Review . (2021). Nutrients. PMC. [Link]

• Fraction of Cr forms at various pH values . (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Compositions and methods for improving creatine solubility and stability. (2016).

• Solution thermodynamics of creatine monohydrate in binary (water + ethanol) solvent systems . (2017). ResearchGate. [Link]

• pH-Dependent Stability of Creatine Ethyl Ester: Relevance to Oral Absorption . (2009). Journal of the International Society of Sports Nutrition. PMC. [Link]

• Evaluation of the stability of creatine in solution prepared from effervescent creatine formulations . (2003). ResearchGate. [Link]

• Factors Affecting Creatinine Levels in Spot Urine . (n.d.). Ampath. Retrieved January 16, 2026, from [Link]

• 3,5-Dihydro-5-Methylidene-4h-Imidazol-4-On . (n.d.). In PubChem. National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Factors that cause increased creatinine levels . (2021). GPnotebook. [Link]

• creatinine . (n.d.). In PubChem. National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Creatinine . (n.d.). eClinpath. Cornell University. Retrieved January 16, 2026, from [Link]

• Mix Creatine Monohydrate Smoothly: Your Guide to Optimal Dissolving . (2025). BUBS Naturals. [Link]

• How to prepare Phosphate Buffered Saline (PBS) . (n.d.). St John's Laboratory. Retrieved January 16, 2026, from [Link]

• Preparation of PBS Solution V.2 . (2022). Protocols.io. [Link]

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• 17. Methods for Quantitative Creatinine Determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Storage and handling guidelines for 2-Amino-3,5-dihydro-4H-imidazol-4-one to prevent degradation

Welcome to the technical support center for 2-Amino-3,5-dihydro-4H-imidazol-4-one (CAS No. 503-86-6). This resource is designed to provide researchers, scientists, and drug development professionals with in-depth guidance on the proper storage and handling of this compound to prevent its degradation. By understanding the chemical vulnerabilities of this molecule, you can ensure the integrity and reproducibility of your experimental results.

I. Core Principles of Stability

2-Amino-3,5-dihydro-4H-imidazol-4-one is a cyclic amide containing a guanidinium-like moiety. Its stability is primarily influenced by temperature, moisture, pH, and exposure to light and oxidizing agents. The key to preventing degradation lies in controlling these environmental factors. The guanidinium group, being highly basic, and the cyclic amide bond are the most reactive sites in the molecule.

II. Recommended Storage and Handling Protocols

To maintain the purity and activity of 2-Amino-3,5-dihydro-4H-imidazol-4-one, adherence to the following storage and handling protocols is critical.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C	Refrigeration minimizes the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	While not always necessary for short-term storage, an inert atmosphere is recommended for long-term storage to prevent oxidation.
Container	Tightly sealed, amber glass vial	Protects from moisture and light.
Environment	Dry, well-ventilated area away from heat sources	Prevents moisture absorption and thermal degradation.[1]

Handling Procedures

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat, when handling the compound.[1]

• Dispensing: Allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

• Weighing: Weigh the compound in a controlled environment with low humidity if possible. Minimize the time the container is open.

• Solution Preparation: Prepare solutions fresh for each experiment. If storage of a stock solution is unavoidable, it should be stored at -20°C or -80°C in small, single-use aliquots. The stability in solution is pH-dependent, with greater stability at a basic pH.[1]

III. Troubleshooting Guide: Diagnosing and Preventing Degradation

This section addresses common issues that may arise from improper storage and handling of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Question: My compound has changed color from white to a yellowish or brownish tint. What could be the cause?

Answer: A color change is a common indicator of degradation, likely due to oxidation or the formation of polymeric impurities.

• Potential Cause 1: Exposure to Air (Oxidation)

  • Explanation: The amino and imino groups in the molecule can be susceptible to oxidation, especially with prolonged exposure to atmospheric oxygen. This process can be accelerated by light and elevated temperatures.

  • Solution: For long-term storage, flush the vial with an inert gas like argon or nitrogen before sealing. When not in use, ensure the container is tightly sealed.

• Potential Cause 2: Exposure to Light (Photodegradation)

  • Explanation: While specific photostability data for this compound is limited, related imidazole-based compounds are known to be sensitive to UV light.[2] Light can provide the energy to initiate degradation reactions.

  • Solution: Always store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.

Question: I am seeing poor solubility or the formation of precipitates in my freshly prepared solutions. What is happening?

Answer: This issue often points to the formation of less soluble degradation products or impurities.

• Potential Cause: Hydrolysis

  • Explanation: The cyclic amide bond in 2-Amino-3,5-dihydro-4H-imidazol-4-one can be susceptible to hydrolysis, especially in the presence of moisture and at non-neutral pH. Hydrolysis would open the imidazole ring, leading to the formation of a different, potentially less soluble, compound. The mechanism of hydrolysis for cyclic amides typically involves nucleophilic attack of water or hydroxide ions on the carbonyl carbon.[3][4][5]

  • Solution: Ensure the solid compound is stored in a desiccated environment. Use anhydrous solvents for preparing solutions whenever possible. If using aqueous buffers, prepare them fresh and consider the pH of the solution.

Question: My experimental results are inconsistent, suggesting a loss of compound activity. How can I prevent this?

Answer: Inconsistent results are a strong indicator of compound degradation, leading to a lower effective concentration of the active molecule.

• Potential Cause 1: Thermal Degradation

  • Explanation: Although generally stable at room temperature for short periods, prolonged exposure to elevated temperatures can lead to degradation. Thermal decomposition of related imidazoline compounds has been observed at temperatures above 200°C.

  • Solution: Strictly adhere to the recommended storage temperature of 2-8°C. Avoid leaving the compound on the benchtop for extended periods.

• Potential Cause 2: Degradation in Solution

  • Explanation: The stability of the compound in solution can be significantly lower than in its solid state. A likely degradation pathway in aqueous solution is the cyclization to a creatinine-like molecule, a process that is known to be pH-dependent for the related compound creatine.[1][6]

  • Solution: Prepare solutions fresh for each use. If a stock solution must be stored, perform a stability study in your specific solvent and storage conditions to determine its viability over time. For aqueous solutions, maintaining a slightly basic pH may enhance stability.

IV. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Amino-3,5-dihydro-4H-imidazol-4-one?

Based on its chemical structure, the most probable degradation pathways are:

• Hydrolysis: Cleavage of the cyclic amide bond, leading to ring-opening. This is catalyzed by water, and the rate is influenced by pH.

• Oxidation: Reaction with atmospheric oxygen, potentially leading to color changes and the formation of various oxidized species. The guanidinium-like moiety can also be susceptible to oxidation.

• Cyclization in Solution: Similar to creatine, it may undergo intramolecular cyclization in solution to form a more stable, creatinine-like structure. This is often pH-dependent.

Q2: What materials should I avoid when working with this compound?

Avoid contact with:

• Strong Oxidizing Agents: These can aggressively degrade the molecule.

• Strong Acids and Bases (for prolonged periods): While the compound may be stable for short durations in acidic or basic solutions for experimental purposes, prolonged exposure can catalyze hydrolysis.

• Reactive Metals: While specific data is lacking, as a general precaution, avoid prolonged contact with reactive metal surfaces that could catalyze degradation.

Q3: How can I visually inspect my compound for signs of degradation?

Visually inspect the solid material for:

• Color Change: Any deviation from a white to off-white powder.

• Clumping or Caking: This may indicate moisture absorption.

• Change in Texture: A transition from a crystalline powder to a gummy or oily substance.

For solutions, look for:

• Color Change: Any development of color in a previously colorless solution.

• Precipitation: Formation of solid material after dissolution.

• Cloudiness: A hazy appearance in the solution.

V. Visualizing Degradation Prevention

To aid in understanding the critical control points for preventing degradation, the following workflow is provided.

Caption: A decision-making workflow for the proper storage and handling of 2-Amino-3,5-dihydro-4H-imidazol-4-one to minimize degradation.

VI. References

• Creatine - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• How Long Does Creatine Last in Your System? A Complete Guide - Aspect. (2025, February 12). Retrieved January 16, 2026, from [Link]

• Mechanism of alkaline hydrolysis of cyclic amide - Chemistry Stack Exchange. (2020, July 7). Retrieved January 16, 2026, from [Link]

• Common questions and misconceptions about creatine supplementation: what does the scientific evidence really show? - PMC - NIH. (2021, February 8). Retrieved January 16, 2026, from [Link]

• Creatine Degradation : r/foodscience - Reddit. (2025, November 1). Retrieved January 16, 2026, from [Link]

• Can creatine go bad? - Creapure. (n.d.). Retrieved January 16, 2026, from [Link]

• mechanism of amide hydrolysis - YouTube. (2019, January 15). Retrieved January 16, 2026, from [Link]

• 21.7: Chemistry of Amides - Chemistry LibreTexts. (2022, September 24). Retrieved January 16, 2026, from [Link]

• Mechanism Basic Hydrolysis Cyclic Amide [ORGANIC CHEMISTRY] Smith 22.28 - YouTube. (2021, March 24). Retrieved January 16, 2026, from [Link]

• Amide Hydrolysis Using Acid Or Base - Master Organic Chemistry. (2019, October 7). Retrieved January 16, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 2-Amino-3,5-dihydro-4H-imidazol-4-one and Creatinine

A Guide for Researchers and Drug Development Professionals

Introduction: Two Sides of the Imidazole Coin

In the vast landscape of small molecules, structural similarities can often belie vastly different biological roles. This guide delves into a comparative analysis of two such molecules: creatinine, a well-known endogenous metabolite and diagnostic marker, and 2-Amino-3,5-dihydro-4H-imidazol-4-one, a synthetic compound belonging to a class of heterocyclic molecules with emerging pharmacological interest.

Creatinine is the metabolic byproduct of creatine and creatine phosphate, molecules central to energy metabolism in muscle and brain tissue. Its stable production rate and clearance by the kidneys have established it as a reliable indicator of renal function[1][2]. Beyond its diagnostic utility, creatinine itself is largely considered biologically inert, though recent studies have begun to explore its potential for weak antioxidant or pro-oxidant activities.

In contrast, 2-Amino-3,5-dihydro-4H-imidazol-4-one is a synthetic molecule that, while sharing a core imidazole structure with creatinine, belongs to a family of compounds increasingly recognized for their diverse biological activities. While direct studies on this specific molecule are limited, its structural analogs, including 2-aminoimidazole and imidazol-4-one derivatives, have demonstrated a wide range of pharmacological effects, from potent anticancer and antimicrobial to significant antioxidant properties[3][4][5].

This guide provides a comparative overview of the known and potential biological activities of these two molecules. We will explore their effects on cellular viability, their antioxidant potential, and the signaling pathways they may influence. This analysis is supported by available experimental data and detailed protocols for key comparative assays, offering a framework for researchers interested in exploring the biological significance of these and related compounds.

Comparative Analysis of Biological Activities

Cytotoxicity: A Tale of Two Potentials

The cytotoxicity profiles of creatinine and 2-Amino-3,5-dihydro-4H-imidazol-4-one are expected to be vastly different, reflecting their distinct origins and biological roles.

Creatinine: Generally considered non-toxic at physiological concentrations, high levels of its precursor, creatine, have been hypothesized to lead to cytotoxic effects through its metabolism into formaldehyde and hydrogen peroxide[6]. These reactive molecules can induce cellular damage by cross-linking proteins and DNA. However, direct evidence for creatinine-induced cytotoxicity at physiologically relevant concentrations is not well-established.

2-Amino-3,5-dihydro-4H-imidazol-4-one and its Analogs: The imidazol-4-one scaffold is a common feature in a variety of pharmacologically active compounds. Studies on structurally similar molecules, such as 2-thioxoimidazolidin-4-one derivatives, have demonstrated significant cytotoxic effects against various cancer cell lines. For instance, certain derivatives have shown potent activity against hepatocellular carcinoma (HepG2) cells with IC50 values in the nanomolar to low micromolar range[6]. Another study on 2-amino-1H-imidazole-based synthetic analogs of marine sponge alkaloids also reported significant cytotoxicity against breast cancer (4T1), lung cancer (A549), and myeloid leukemia (HL-60) cell lines, with IC50 values in the low micromolar range[3]. These findings strongly suggest that the 2-Amino-3,5-dihydro-4H-imidazol-4-one core structure is a promising pharmacophore for the development of novel cytotoxic agents.

Compound	Cell Line	Cytotoxicity (IC50)	Reference
Creatinine	-	Not typically cytotoxic at physiological levels	-
2-thioxoimidazolidin-4-one derivative (Compound 4)	HepG2 (Liver Cancer)	0.017 µM	[6]
2-thioxoimidazolidin-4-one derivative (Compound 2)	HepG2 (Liver Cancer)	0.18 µM	[6]
2-amino-1H-imidazole analog (Compound 28)	HL-60 (Leukemia)	2.91 µM	[3]
2-amino-1H-imidazole analog (Compound 29)	4T1 (Breast Cancer)	3.1 µM	[3]

Antioxidant Potential: A Study in Contrasts

The ability to mitigate oxidative stress is a key therapeutic target for a multitude of diseases. Here, we compare the known and potential antioxidant activities of creatinine and the 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold.

Creatinine: The antioxidant capacity of creatinine is a subject of ongoing research. Some studies have suggested that it contributes to the total antioxidant capacity of biological fluids. For example, DPPH radical scavenging assays have been used to quantify its antioxidant potential, with one study reporting an IC50 value of 102.48 mM for creatine monohydrate, a direct precursor to creatinine[7]. Another study found that creatine lysinate, a salt of creatine, exhibited an IC50 of 73.75 mM in a DPPH assay[7]. However, other research indicates that under certain in vitro conditions, creatine can exhibit pro-oxidant properties.

2-Amino-3,5-dihydro-4H-imidazol-4-one and its Analogs: The 2-amino-imidazole and related imidazolone/imidazolthione structures are frequently associated with significant antioxidant activity. For instance, 2-imidazolthiones have been shown to react with the stable free radical DPPH at rates comparable to uric acid, a known potent antioxidant[8]. Furthermore, various synthetic derivatives incorporating the imidazol-4-one moiety have demonstrated promising results in antioxidant assays. For example, a novel 3-phenylimidazolidin-4-one derivative showed potent antioxidant activity in an ABTS assay, with a percentage of inhibition of 87.6%, comparable to the standard antioxidant ascorbic acid (88.4%)[4]. This suggests that the 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold has the potential for significant antioxidant activity, likely through mechanisms of free radical scavenging.

Compound/Analog	Assay	Antioxidant Activity (IC50)	Reference
Creatine Monohydrate	DPPH	102.48 mM	[7]
Creatine Lysinate	DPPH	73.75 mM	[7]
3-phenylimidazolidin-4-one derivative (Compound 6)	ABTS	87.6% inhibition	[4]
2-thioxoimidazolidin-4-one derivative	in vivo antioxidant activation	Showed increased GSH, Catalase, and SOD	[9]

Signaling Pathways and Mechanisms of Action

The disparate biological activities of creatinine and 2-Amino-3,5-dihydro-4H-imidazol-4-one can be attributed to their differential engagement with cellular signaling pathways.

Creatinine: As a metabolic byproduct, creatinine is not known to actively participate in cell signaling. Its biological significance is primarily passive, serving as an indicator of metabolic and renal health.

2-Amino-3,5-dihydro-4H-imidazol-4-one and its Analogs: The potent cytotoxic and antioxidant effects observed in analogs of 2-Amino-3,5-dihydro-4H-imidazol-4-one suggest active engagement with key cellular pathways. For instance, some 2-amino-1,3,4-thiadiazole derivatives, which share structural similarities, have been shown to inhibit the extracellular signal-regulated kinase (ERK) pathway, a critical regulator of cell proliferation and survival[1]. Furthermore, cytotoxic 2-thioxoimidazolidin-4-one derivatives have been demonstrated to induce apoptosis and cause cell cycle arrest at the G2/M phase in cancer cells[6]. This points towards a mechanism of action that involves the modulation of fundamental cellular processes.

Caption: Metabolic pathway of creatinine formation and excretion.

Experimental Protocols

To facilitate further research and direct comparison, we provide detailed protocols for key assays discussed in this guide.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization[10].

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of 2-Amino-3,5-dihydro-4H-imidazol-4-one and creatinine for the desired exposure time (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO or PBS).

• MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C in a CO2 incubator, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Caption: General workflow for comparing the bioactivity of two compounds.

Antioxidant Capacity Assessment: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method for evaluating the free radical scavenging activity of a compound.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the compound[11][12].

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare stock solutions of the test compounds (2-Amino-3,5-dihydro-4H-imidazol-4-one and creatinine) and a standard antioxidant (e.g., ascorbic acid or Trolox) in a suitable solvent.

• Assay Procedure: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various concentrations of the test compounds and the standard. A blank well should contain 100 µL of the solvent and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the compound concentration.

Conclusion and Future Directions

This guide highlights the significant divergence in the biological profiles of 2-Amino-3,5-dihydro-4H-imidazol-4-one and creatinine, despite their shared imidazole core. Creatinine remains a cornerstone of clinical diagnostics as a metabolic byproduct, with its own biological activity being minimal and largely secondary to its precursor, creatine. In contrast, the 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold represents a promising starting point for the development of novel therapeutic agents, with its analogs demonstrating potent cytotoxic and antioxidant activities.

The lack of direct experimental data on 2-Amino-3,5-dihydro-4H-imidazol-4-one underscores the need for further investigation. The experimental protocols provided herein offer a clear path for researchers to systematically evaluate its biological effects and compare them to well-characterized molecules like creatinine. Such studies will be invaluable in unlocking the therapeutic potential of this and related imidazole-based compounds and will contribute to a deeper understanding of the structure-activity relationships that govern the biological functions of small molecules.

References

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Halboup, A. (2024, August 6). Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts. Preprints.org.

• Medical News Today. (n.d.). Creatinine test: Normal, high, and low ranges. Retrieved from [Link]

• Mayo Clinic. (2025, June 12). Creatinine test. Retrieved from [Link]

• Nafie, M. S., Khodair, A. I., Hassan, H. A. Y., El-Fadeal, N. M. A., Bogari, H. A., Elhady, S. S., & Ahmed, S. A. (2022). Evaluation of 2-Thioxoimadazolidin-4-one Derivatives as Potent Anti-Cancer Agents through Apoptosis Induction and Antioxidant Activation: In Vitro and In Vivo Approaches. Pharmaceuticals, 15(10), 1238.
• El-Sayed, W. M., Ali, A. A., El-Shorbagi, A.-N. A., Abdel-Aziz, M., & El-Adl, K. (2021).
• Makra, N., Molnár, J., Fazekas-Makrányi, B., Szabó, A., Urbán, E., Mándity, I., & Fülöp, F. (2022). A cytotoxic survey on 2‐amino‐1H‐imidazol based synthetic marine sponge alkaloid analogues. Archiv der Pharmazie, 355(11), 2200259.
• Tsvetkova, I., Tsvetkov, T., & Atanasov, V. (2023). Application of DPPH assay for the evaluation of the antiradical activity of Creatine Lysinate.
• Van Pilsum, J. F., & Lardy, H. A. (1951). Antioxidant properties of 2-imidazolones and 2-imidazolthiones. Journal of Biological Chemistry, 192(1), 309-315.
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A Tale of Two Scaffolds: A Comparative Guide to 2-Amino-3,5-dihydro-4H-imidazol-4-one and Oxazolone in Drug Discovery

In the landscape of medicinal chemistry, the selection of a core scaffold is a critical decision that dictates the trajectory of a drug discovery program. Among the myriad of heterocyclic systems, the 2-amino-3,5-dihydro-4H-imidazol-4-one and oxazolone scaffolds have emerged as privileged structures, each offering a unique combination of synthetic accessibility, structural diversity, and a broad spectrum of biological activities. This guide provides an in-depth, objective comparison of these two scaffolds, supported by experimental data, to aid researchers, scientists, and drug development professionals in making informed decisions for their therapeutic targets.

At a Glance: Key Physicochemical and Biological Properties

Property	2-Amino-3,5-dihydro-4H-imidazol-4-one	Oxazolone (Azlactone)
Core Structure	Five-membered ring with two nitrogen atoms, one exocyclic amino group, and a carbonyl group.	Five-membered ring with one nitrogen and one oxygen atom, and a carbonyl group.
Key Synthetic Routes	Cyclization of guanidinoacetic acid derivatives, conversion from oxazolones.	Erlenmeyer-Plöchl reaction, Dakin-West reaction.
Reactivity	Nucleophilic character of the exocyclic amino group, potential for diverse substitutions.	Electrophilic character at C-5, prone to ring-opening by nucleophiles, acidity of C-4 protons.
Prominent Biological Activities	Anticancer, Anti-inflammatory, Antiviral, Neuroprotective.	Antimicrobial, Anti-inflammatory, Anticancer, Antiviral.
Notable Examples/Derivatives	Creatine and its analogues, CXCR2 antagonists.	Penicillin G intermediate, COX inhibitors, various enzyme inhibitors.

I. The Architectural Blueprint: Synthesis and Chemical Reactivity

The synthetic routes to these scaffolds are well-established, offering chemists a robust toolbox for generating diverse libraries of compounds.

Oxazolone Synthesis: The Classic Erlenmeyer-Plöchl Reaction

A cornerstone in the synthesis of unsaturated 5(4H)-oxazolones is the Erlenmeyer-Plöchl reaction, which involves the condensation of an N-acylglycine (like hippuric acid) with an aldehyde in the presence of acetic anhydride and a weak base.

Figure 1: Workflow of the Erlenmeyer-Plöchl Reaction.

Experimental Protocol: Synthesis of (Z)-4-benzylidene-2-phenyloxazol-5(4H)-one

• Mixing Reactants: In a round-bottom flask, combine hippuric acid (1.0 eq), benzaldehyde (1.0-1.2 eq), and anhydrous sodium acetate (1.0-1.5 eq).

• Adding Reagent: Add acetic anhydride (3.0-5.0 eq) to the mixture.

• Heating: Heat the reaction mixture in an oil bath at 80-100 °C for 1-2 hours with constant stirring.

• Work-up: After cooling to room temperature, slowly add ethanol to precipitate the product and quench excess acetic anhydride.

• Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration and wash with cold ethanol and water.

• Purification: Recrystallize the crude product from ethanol or acetic acid to obtain the pure product.

The reactivity of the oxazolone ring is characterized by the electrophilicity of the carbonyl group and the acidity of the protons at the C-4 position, making it susceptible to nucleophilic attack and a valuable precursor for α-amino acids[1].

2-Amino-3,5-dihydro-4H-imidazol-4-one Synthesis: A Versatile Approach

The synthesis of the 2-amino-3,5-dihydro-4H-imidazol-4-one core can be achieved through several methods, including the cyclization of guanidine derivatives with α-haloesters. A particularly relevant method in the context of this comparison is the conversion from an oxazolone precursor[2].

Figure 2: Synthesis of Imidazolones from Oxazolone Precursors.

Experimental Protocol: Synthesis of a 5-Imidazolone Derivative from an Oxazolone [2]

• Reactant Mixture: In a suitable flask, dissolve the appropriate 4-substituted-2-phenyloxazol-5(4H)-one (1.0 eq) and a primary amine, such as 4-amino-N-methyl acetanilide (1.0 eq), in pyridine.

• Reaction: Reflux the reaction mixture for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, cool the mixture and pour it into ice-cold water to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent like ethanol to obtain the pure 5-imidazolone derivative.

The 2-amino group of the imidazolone scaffold provides a key handle for further functionalization, allowing for the exploration of a diverse chemical space.

II. Biological Landscape: A Spectrum of Therapeutic Potential

Both scaffolds have been extensively explored in drug discovery, leading to the identification of compounds with a wide range of biological activities.

Anticancer Activity: A Promising Frontier for Both Scaffolds

Derivatives of both oxazolone and 2-amino-3,5-dihydro-4H-imidazol-4-one have demonstrated significant potential as anticancer agents.

Table 1: Comparative Anticancer Activity (IC50 values in µM)

Compound Type	Cancer Cell Line	Target/Mechanism (if known)	IC50 (µM)	Reference
Oxazolone Derivative	MCF-7 (Breast)	EGFR-TK	37.7 ± 3.6	[3]
A549 (Lung)	Tubulin Polymerization	5.988 ± 0.12	[4]
HT-29 (Colon)	VEGFR	9.8 - 10.7 (Binding Energy kcal/mol)	[5]
2-Amino-imidazol-4-one Derivative	MCF-7 (Breast)	EGFR-TK	1.05	[6][7]
SiHA (Cervical)	Not specified	58.33	[8]
HCT-116 (Colon)	Not specified	< 5	[9]

The data suggests that derivatives from both scaffolds can exhibit potent anticancer activity, with specific substitutions playing a crucial role in determining potency and selectivity. For instance, certain 2-amino-imidazol-4-one derivatives have shown remarkable potency against breast cancer cell lines, with IC50 values in the low micromolar range[6][7].

Anti-inflammatory Activity: Targeting the COX Enzymes

A notable area of convergence for these two scaffolds is in the development of anti-inflammatory agents, particularly as inhibitors of cyclooxygenase (COX) enzymes.

A comparative study of oxazolone and imidazolone derivatives as COX inhibitors revealed that both scaffolds can be effectively utilized to design potent and selective inhibitors[10][11]. The general strategy involves incorporating aryl groups at the 2- and 4-positions of the heterocyclic core, with one of the aryl rings often bearing a sulfonamide or a similar group to enhance COX-2 selectivity[10].

Figure 3: Inhibition of the COX-2 Pathway by Oxazolone and Imidazolone Derivatives.

The p-methoxyphenyl derivative of an imidazolone scaffold demonstrated excellent anti-inflammatory activity and a favorable COX-2 selectivity index, highlighting the potential of this scaffold in developing safer non-steroidal anti-inflammatory drugs (NSAIDs)[10].

III. Drug-like Properties: A Glimpse into Pharmacokinetics

The journey of a scaffold from a promising hit to a viable drug candidate is heavily dependent on its pharmacokinetic profile. While comprehensive comparative data is limited, available information provides some insights.

Oxazolone Derivatives: Studies on some oxazolone derivatives have shown good bioavailability and adherence to Lipinski's rule of five, suggesting favorable drug-like properties[3]. However, the oxazolidinone class of antibiotics, which shares some structural similarities, is known to be associated with certain pharmacokinetic drug interactions[12].

Imidazolone Derivatives: The pharmacokinetic profile of imidazole-containing drugs can be quite variable. For instance, imidazole 2-hydroxybenzoate, a nonsteroidal anti-inflammatory agent, exhibits rapid absorption and elimination[13]. The pharmacokinetic parameters of 2-nitroimidazole analogues have also been studied, showing rapid clearance from plasma[14]. The specific substitution patterns on the imidazolone ring will undoubtedly play a significant role in determining the overall pharmacokinetic profile.

IV. Conclusion: Choosing the Right Scaffold for the Job

Both the 2-amino-3,5-dihydro-4H-imidazol-4-one and oxazolone scaffolds are undeniably valuable assets in the medicinal chemist's arsenal.

• Oxazolones offer a rich history of synthetic versatility and a broad, well-documented spectrum of biological activities. Their reactivity makes them excellent starting points for generating diverse libraries and as precursors to other important molecules.

• 2-Amino-3,5-dihydro-4H-imidazol-4-ones , while perhaps less ubiquitously explored, present a compelling case as a "privileged scaffold." The presence of the 2-amino group offers a distinct vector for chemical modification, and recent studies have highlighted their potential in developing highly potent and selective agents, particularly in the realms of oncology and inflammation.

The choice between these two scaffolds will ultimately depend on the specific therapeutic target and the desired structure-activity relationship. For programs requiring rapid generation of diverse chemical matter with a broad initial screening funnel, the well-trodden path of oxazolone chemistry may be advantageous. Conversely, for projects aiming for high potency and selectivity, where the unique electronic and steric properties of the 2-aminoimidazolone core can be leveraged, this scaffold presents an exciting and fruitful avenue for exploration.

This guide serves as a starting point for a deeper dive into the literature. The provided references offer a wealth of detailed experimental procedures and biological data to further inform your research and development efforts.

References

• Docking and Pharmacokinetic Studies of Oxazolone Derivatives of p-Coumaric Acid as Anticancer Agents - Asian Journal of Pharmaceutics. [Link]

• IC50 values of the most active derivatives in some cancerous cell lines - ResearchGate. [Link]

• Synthesis of a Biologically Active Oxazol-5-(4H)-one via an Erlenmeyer–Plöchl Reaction. [Link]

• A comparative study of Oxazolones and imidazolones-A review - IJARBEST. [Link]

• IC 50 values a (mM) of compounds 4a-l | Download Table - ResearchGate. [Link]

• In vitro IC50 values ( M) of imidazole derivatives 4a-e and 5 over MCF-7, HepG2, HCT. [Link]

• IC 50 values on different cell lines for the compounds 5a-k, 8, and 9a-f - ResearchGate. [Link]

• Docking and Pharmacokinetic Studies of Oxazolone Derivatives of p-Coumaric Acid as Anticancer Agents - Asian Journal of Pharmaceutics. [Link]

• Pharmacokinetic profile of imidazole 2-hydroxybenzoate, a novel nonsteroidal antiinflammatory agent - PubMed. [Link]

• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC - NIH. [Link]

• Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. [Link]

• Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action - PMC - PubMed Central. [Link]

• Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action. - Semantic Scholar. [Link]

• Scheme 7. Synthesis of 4-arylidene-2-phenyl-5(4H)-oxazolone 16. - ResearchGate. [Link]

• Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action - PubMed. [Link]

• Pharmacokinetic studies of amino acid analogues of 2-nitroimidazole, new hypoxic cell radiosensitizers - PubMed. [Link]

• SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO- PHENYL) - 4H-OXAZOL-5 -ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY - CORE. [Link]

• New Potential Agents for Malignant Melanoma Treatment—Most Recent Studies 2020–2022. [Link]

• Synthesis of 2-amino-5-(3,5-ditertbutyl-4-hydroxyben- zylidene) - ResearchGate. [Link]

• Synthesis and biological research of new imidazolone-sulphonamide-pyrimidine hybrids as potential EGFR-TK inhibitors and apoptosis-inducing agents - NIH. [Link]

• Synthesis and biological research of new imidazolone-sulphonamide-pyrimidine hybrids as potential EGFR-TK inhibitors and apoptosis-inducing agents - RSC Publishing. [Link]

• Synthesis and biological profile of benzoxazolone derivatives - PubMed. [Link]

• Design, Molecular Docking, and Pharmacokinetic Evaluation of Thioimidazole- 4-one Derivatives for Asthma Treatment. [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PubMed Central. [Link]

• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. [Link]

• Oxazolone's role in synthesizing 5-imidazolone pharmacological scaffolds.. [Link]

• Pharmacokinetic Drug Interactions of Antimicrobial Drugs: A Systematic Review on Oxazolidinones, Rifamycines, Macrolides, Fluoroquinolones, and Beta-Lactams - PMC - PubMed Central. [Link]

• Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino) - PubMed Central. [Link]

• The evaluation of pharmacokinetic parameters of 4-(5-methyl-1,3,4-oxadiazole-2-yl)-benzenesulfonamide and its metabolites in rat plasma | Research Results in Pharmacology. [Link]

• Synthesis and microbial activity of 3-[4-Benzylidene-5-oxo-2-phenyl- 4,5-dihydro-imidazol-1-yl] - JOCPR. [Link]

• Evaluation of a 2-aminoimidazole variant as adjuvant treatment for dermal bacterial infections - NIH. [Link]

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The Evolving Landscape of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

The 2-amino-3,5-dihydro-4H-imidazol-4-one core is a privileged scaffold in medicinal chemistry, serving as a versatile template for the design of novel therapeutic agents. Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, and receptor antagonist properties. Understanding the intricate relationship between the chemical structure of these derivatives and their biological function—the structure-activity relationship (SAR)—is paramount for the rational design of more potent, selective, and effective drug candidates. This guide provides an in-depth comparison of SAR studies for various 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives, supported by experimental data and protocols to inform and guide future drug discovery efforts.

The Core Scaffold: A Foundation for Diverse Bioactivity

The 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold presents multiple points for chemical modification, each influencing the overall pharmacological profile of the molecule. The key positions for substitution are the N1 and N3 nitrogens, the C2 amino group, and the C5 carbon. Strategic modifications at these sites have led to the discovery of compounds with tailored activities against various biological targets.

Comparative SAR Analysis Across Therapeutic Areas

The versatility of the 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold is evident in the diverse range of biological activities exhibited by its derivatives. Below, we compare the SAR for different therapeutic applications, highlighting key structural modifications that govern efficacy.

Anticancer Activity

Derivatives of the closely related imidazolone scaffold have shown significant promise as anticancer agents. SAR studies reveal that lipophilicity and specific substitutions on appended aryl rings are critical for cytotoxic activity.

A study on imidazolone derivatives as potential anticancer agents demonstrated that modifications at the N3 and C5 positions significantly impact their efficacy against various cancer cell lines, including liver (HepG2), cervical (HeLa), colon (CaCo-2), and breast (MCF-7) cancer cells.[1]

Table 1: SAR of Imidazolone Derivatives as Anticancer Agents [1]

Compound	N3-Substituent	C5-Substituent	HepG2 IC₅₀ (µM)	HeLa IC₅₀ (µM)	CaCo-2 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)
3b	o-chlorophenylamino	4-hydroxy-3-methoxybenzylidene	2.2 ± 0.7	5.5 ± 1.1	-	-
5g	Pyridyl	Thiophene	-	18.6 ± 2.3	5.9 ± 2.3	-
2d	Amino alkyl	-	-	35.6 ± 4.1	24.6 ± 3.8	-
Dodecyl analog	Dodecyl	-	65.3 ± 3.2	-	-	20.02 ± 3.5

• N3-Substitution: The introduction of a substituted phenylamino group at the N3 position appears to be beneficial for anticancer activity. For instance, compound 3b , with an o-chlorophenylamino substituent, exhibited potent activity against HepG2 and HeLa cell lines.[1] The presence of a pyridyl group in compound 5g also conferred significant activity, particularly against HeLa and CaCo-2 cells.[1]

• C5-Substitution: The nature of the substituent at the C5 position plays a crucial role. A thiophene group at this position, as seen in compound 5g , was highly effective.[1] The 4-hydroxy-3-methoxybenzylidene group in compound 3b also contributed to its potent anticancer effects.[1]

• Lipophilicity: Increasing the lipophilicity, for example by introducing a long alkyl chain like a dodecyl group, can enhance activity against certain cell lines such as MCF-7.[1]

Antimicrobial Activity

The 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold has also been explored for its antimicrobial potential. A study focusing on derivatives incorporating a thiazole moiety revealed promising antibacterial and antifungal activities.[1][2]

Table 2: Antimicrobial Activity of 3,5-dihydro-4H-imidazol-4-one Derivatives [1][2]

Compound	C5-Substituent	Antibacterial Activity (Inhibition Zone in mm)	Antifungal Activity (Inhibition Zone in mm)
5A	4-chlorobenzylidene	15 (S. aureus), 13 (E. coli)	14 (C. albicans)
5B	4-methylbenzylidene	16 (S. aureus), 14 (E. coli)	15 (C. albicans)
5C	4-methoxybenzylidene	17 (S. aureus), 15 (E. coli)	16 (C. albicans)

• C5-Substituent: The nature of the benzylidene substituent at the C5 position significantly influences antimicrobial activity.

• Electron-donating groups on the benzylidene ring, such as methyl (5B ) and methoxy (5C ), generally lead to enhanced antibacterial and antifungal activity compared to electron-withdrawing groups like chloro (5A ).[1][2] This suggests that increased electron density on the aromatic ring is favorable for antimicrobial action.

CXCR2 Receptor Antagonism

A significant advancement in the SAR of this scaffold comes from the discovery of potent and selective antagonists of the CXC chemokine receptor 2 (CXCR2), a key target in inflammatory diseases and cancer.[3]

Table 3: SAR of 1,5-dihydro-4H-imidazol-4-one Derivatives as CXCR2 Antagonists [3]

Compound	C5-Substituent	CXCR2 IC₅₀ (nM)	Selectivity (CXCR1/CXCR2)
2	Phenyl	6	778
C1	(R)-Methyl	>1000	-
C3	(R)-Propyl	280	>35
C5	(S)-Propyl	6	1333
C7	Benzyl	120	>83

• C5-Substitution: The substituent at the C5 position is a critical determinant of both potency and selectivity.

  • An aromatic ring at C5, as in compound 2 , confers high potency.[3]

  • Replacing the phenyl group with aliphatic substituents was explored to improve chiral stability.[3]

  • The stereochemistry at the C5 chiral center is crucial. The (S)-conformation, as seen in C5 , is significantly more potent than the (R)-conformation.[3]

  • The size of the alkyl group at C5 also matters, with a propyl group (C5 ) being more favorable than a methyl group (C1 ).[3]

  • A benzyl group (C7 ) resulted in lower potency compared to a phenyl group, suggesting a limit to the size of the hydrophobic substituent tolerated in the binding pocket.[3]

Experimental Protocols

To facilitate further research and validation, detailed experimental protocols for the synthesis and biological evaluation of these derivatives are provided below.

General Synthesis of 3,5-dihydro-4H-imidazol-4-one Derivatives

A common synthetic route to 3,5-dihydro-4H-imidazol-4-one derivatives involves the cyclization of α-amino amides with appropriate reagents. For example, the synthesis of CXCR2 antagonists involved the reaction of thio-isocyanates with α-amino acetamides to form thiourea intermediates, which were then cyclized.[3]

Step-by-Step Protocol:

• Thiourea Formation: React a suitable thio-isocyanate with an α-amino acetamide in a solvent like dichloromethane (DCM) at room temperature.

• Cyclization: Treat the resulting thiourea with a cyclizing agent such as di-2-pyridyl thionocarbonate in the presence of a base like 4-dimethylaminopyridine (DMAP) in DCM at room temperature.

• Deprotection (if necessary): If protecting groups are used (e.g., on the C2-amino group), they are removed in the final step. For instance, a protecting group can be removed using a palladium catalyst like Pd(PPh₃)₄.[3]

dot graph Synthesis_Workflow { graph [rankdir="LR"]; node [shape=box, style=rounded, fontname="Arial", fillcolor="#F1F3F4", style=filled]; edge [fontname="Arial", color="#5F6368"];

A [label="Thio-isocyanate"]; B [label="α-Amino Acetamide"]; C [label="Thiourea Intermediate"]; D [label="Cyclization"]; E [label="3,5-dihydro-4H-imidazol-4-one"];

A -> C; B -> C; C -> D [label="di-2-pyridyl thionocarbonate,\nDMAP, DCM"]; D -> E; } Caption: General Synthetic Workflow.

In Vitro Anticancer Assay (MTT Assay)

The cytotoxic activity of the synthesized compounds against cancer cell lines is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits 50% of cell growth.

Antimicrobial Activity Assay (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the compounds against various microbial strains can be determined using the broth microdilution method.

Step-by-Step Protocol:

• Compound Dilution: Prepare serial dilutions of the test compounds in a suitable broth medium in a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the microbial strain.

• Inoculation: Add the microbial inoculum to each well of the 96-well plate.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

The 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The SAR studies highlighted in this guide underscore the importance of systematic structural modifications to optimize potency, selectivity, and pharmacokinetic properties. Future research should focus on exploring a wider range of substitutions at all positions of the imidazolone core to uncover new biological activities and to refine the SAR for existing targets. The integration of computational modeling with synthetic chemistry and biological testing will be instrumental in accelerating the discovery of next-generation drug candidates based on this versatile scaffold.

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• Design, synthesis and computational approach of vanillyl–imidazolidinyl–sulfamethoxazole derivatives as potent antimicrobial candidates tackling microbial resistance. RSC Adv.2024 , 14, 10836-10853. [Link]

• Design, Synthesis and Biological Evaluation of 5-amino-4-(1H-benzoimidazol-2-yl)-phenyl-1,2-dihydro-pyrrol-3-ones as Inhibitors of Protein Kinase FGFR1. Bioorg Med Chem2016 , 24(12), 2771-8. [Link]

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Comparative analysis of the enzyme inhibitory activity of different imidazolone isomers

In the landscape of modern drug discovery, the imidazolone scaffold has emerged as a privileged structure, demonstrating a remarkable versatility in targeting a wide array of enzymes implicated in various disease states. This guide provides a comparative analysis of the enzyme inhibitory activity of different imidazolone-based molecules, offering insights into their structure-activity relationships (SAR) and the experimental methodologies used for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this important class of heterocyclic compounds.

Introduction to Imidazolones as Enzyme Inhibitors

Imidazolones, five-membered heterocyclic compounds, possess a unique combination of structural features that make them adept at interacting with the active sites of enzymes. Their ability to participate in hydrogen bonding, hydrophobic interactions, and π-π stacking allows for the design of potent and selective inhibitors. Research has shown that strategic modifications to the imidazolone core can lead to highly effective inhibitors for enzymes such as kinases, peptidases, and metabolic enzymes.[1][2] This guide will delve into specific examples, comparing the inhibitory profiles of various imidazolone derivatives against key enzymatic targets.

Comparative Analysis of Inhibitory Activity

The inhibitory potential of imidazolone derivatives is highly dependent on the substitution patterns around the core ring structure. The following sections compare the activity of different imidazolone series against several important enzyme classes.

Dipeptidyl Peptidase 4 (DPP-4) Inhibitors

DPP-4 is a key enzyme in glucose metabolism, and its inhibition is a validated strategy for the treatment of type 2 diabetes. A series of novel imidazolone derivatives were designed and synthesized as DPP-4 inhibitors.[3] The study revealed that specific substitutions on the imidazolone ring were crucial for potent inhibitory activity.

Compound ID	Modifications	IC50 (µM) against DPP-4
5b	3-substituted imidazolidine-2,4-dione precursor with subsequent alkylation, formylation, dehydration, and amination	2.21

Table 1: Inhibitory activity of a lead imidazolone derivative against DPP-4. Data sourced from Liu et al., 2013.[3]

The development of compound 5b with an IC50 value of 2.21 µM highlights the potential of the imidazolone scaffold for DPP-4 inhibition.[3] The rational drug design strategy employed involved creating a library of derivatives and screening them in vitro to identify the most potent compounds.[3]

Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK) Inhibitors

EGFR is a receptor tyrosine kinase that plays a pivotal role in cell proliferation and is a key target in oncology. Novel imidazolone-sulphonamide-pyrimidine hybrids have been synthesized and evaluated as EGFR-TK inhibitors.[4][5]

A notable example, 4-(Furan-2-ylmethylene)imidazolone-sulphonamide-pyrimidine 6b , demonstrated potent activity against the breast cancer cell line MCF-7 with an IC50 of 1.05 μM, which was more potent than the standard drug doxorubicin (IC50 = 1.91 μM).[4] Mechanistic studies confirmed that this compound's cytotoxic effect is mediated through the inhibition of EGFR kinase, leading to cell cycle arrest at the G1 phase and induction of apoptosis.[4]

Checkpoint Kinase 1 and 2 (Chk1 and Chk2) Inhibitors

Chk1 and Chk2 are critical components of the DNA damage response pathway, making them attractive targets for cancer therapy. A study on 2-(alkylthio)-5-(arylidene/heteroarylidene)imidazolones revealed that the length of the alkyl chain at the C-2 position significantly influences cytotoxic activity.[6]

Compound ID	Key Structural Feature	IC50 (µM) against Chk1	IC50 (µM) against Chk2
4f	S-butyl fragment	0.137	0.25

Table 2: Dual inhibitory activity of a lead imidazolone derivative against Chk1 and Chk2. Data sourced from a 2024 study.[6]

Compound 4f emerged as a potent dual inhibitor of both Chk1 and Chk2, demonstrating the potential for developing multi-targeted agents from the imidazolone scaffold.[6] The study also showed that this compound induced apoptosis, further validating its anticancer potential.[6]

Cyclooxygenase (COX) Inhibitors

The COX enzymes (COX-1 and COX-2) are involved in the inflammatory pathway. The selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects. Certain tri-aryl imidazolone derivatives have shown promising COX-2 selectivity.[7] For instance, a derivative with a sulfonamide group exhibited a COX-2 IC50 of 0.74 μM and a COX-1 IC50 of 3.9 μM.[7] Another derivative with an electron-donating methoxy group showed even higher potency and selectivity (IC50 = 0.060 μM; Selectivity Index = 175).[7] These findings underscore the tunability of the imidazolone scaffold for achieving isoform-selective enzyme inhibition.

Structure-Activity Relationship (SAR) Insights

The collective findings from various studies highlight key SAR principles for designing potent imidazolone-based enzyme inhibitors:

• Substitution at N-1 and C-2 positions: These positions are often critical for modulating potency and selectivity. For instance, in the case of Chk1/2 inhibitors, the alkylthio substituent at C-2 was a key determinant of activity.[6]

• Aryl Substituents: The nature and substitution pattern of aryl rings attached to the imidazolone core significantly influence interactions with the enzyme's active site.[8][9]

• Hybrid Molecules: Combining the imidazolone core with other pharmacophores, such as sulphonamides or pyrimidines, can lead to compounds with enhanced activity and novel mechanisms of action.[4]

Experimental Methodologies

The evaluation of imidazolone isomers as enzyme inhibitors involves a standardized workflow, from initial screening to detailed mechanistic studies.

General Experimental Workflow

Caption: A generalized workflow for the evaluation of imidazolone-based enzyme inhibitors.

Step-by-Step Protocol: In Vitro Enzyme Inhibition Assay (Generic)

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC50) of imidazolone derivatives against a target enzyme.

• Preparation of Reagents:

  • Prepare a stock solution of the imidazolone test compound in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions of the test compound to achieve a range of final assay concentrations.

  • Prepare the enzyme solution in an appropriate assay buffer.

  • Prepare the substrate solution in the same assay buffer.

• Assay Procedure:

  • In a 96-well plate, add a defined volume of the enzyme solution to each well.

  • Add the diluted test compounds to the respective wells. Include a positive control (a known inhibitor) and a negative control (solvent vehicle).

  • Pre-incubate the enzyme with the test compounds for a specified period at a controlled temperature to allow for binding.

  • Initiate the enzymatic reaction by adding the substrate solution to all wells.

  • Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a plate reader. The detection method will depend on the specific substrate and enzyme.

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of the inhibitor.

  • Normalize the velocities relative to the negative control (100% activity).

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., a four-parameter logistic model) to determine the IC50 value.

Enzyme Kinetics and Mechanism of Inhibition

To understand how an imidazolone derivative inhibits an enzyme, kinetic studies are performed. For example, a study on imidazo-isoxazole derivatives as α-amylase and α-glucosidase inhibitors used Lineweaver-Burk plots to determine the mechanism of inhibition.[10] The results indicated a competitive mode of inhibition, where the inhibitor binds to the active site of the enzyme and competes with the substrate.[10]

Caption: A simplified diagram illustrating competitive enzyme inhibition.

Conclusion

Imidazolone derivatives represent a highly versatile and promising class of enzyme inhibitors with broad therapeutic potential. The comparative analysis presented in this guide demonstrates that targeted modifications of the imidazolone scaffold can yield potent and selective inhibitors for a range of enzymes. The structure-activity relationships discussed, coupled with the detailed experimental methodologies, provide a solid foundation for the rational design and development of novel imidazolone-based drugs. Future research should continue to explore the vast chemical space around this privileged scaffold to uncover new therapeutic agents for various diseases.

References

• Liu, Y., Jiang, C., Wu, H., Wu, P., Si, M., Hu, Y., & Liu, T. (2013). Design, synthesis and biological evaluation of novel imidazolone derivatives as dipeptidyl peptidase 4 inhibitors. Medicinal Chemistry, 9(7), 938-946. [Link]

• Nasser, B. D., et al. (2024). Synthesis and biological research of new imidazolone-sulphonamide-pyrimidine hybrids as potential EGFR-TK inhibitors and apoptosis-inducing agents. RSC Advances. [Link]

• (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Pharmaceuticals. [Link]

• (2008). Synthesis and biological evaluation of imidazol-2-one derivatives as potential antitumor agents. Bioorganic & Medicinal Chemistry. [Link]

• Desai, N. C., Wadekar, K. R., Pandit, U. P., Mehta, H. K., Jadeja, D. J., & Pandya, M. (2021). Design, Synthesis, Biological Evaluation and In-silico Docking Studies of Some Novel Imidazolone Derivatives As Potent Antimicrobial Containing Fluorine Agents. Analytical Chemistry Letters, 11(5), 711-725. [Link]

• (2024). Novel imidazolone derivatives as potential dual inhibitors of checkpoint kinases 1 and 2: Design, synthesis, cytotoxicity evaluation, and mechanistic insights. Bioorganic Chemistry. [Link]

• (2012). Synthesis and Structure-Activity Relationships of imidazo[1,2-a]pyrimidin-5(1H)-ones as a Novel Series of Beta Isoform Selective Phosphatidylinositol 3-kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• (2025). Design, synthesis, anticancer properties, and molecular docking of imidazolone derivatives with lipophilic moiety. Scientific Reports. [Link]

• (2024). Review of Synthesis and biological research of new imidazolone-sulphonamide-pyrimidine hybrids as potential EGFR-TK inhibitors and apoptosis-inducing agents. Publons. [Link]

• Rayan, S. A., George, R. F., Mohamed, N. M., & Said, M. F. (2024). Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action. Future Medicinal Chemistry, 16(10), 689-711. [Link]

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In-Depth Technical Guide: A Head-to-Head Comparison of 2-Amino-3,5-dihydro-4H-imidazol-4-one with Known Inhibitors

A Note to Our Valued Researchers, Scientists, and Drug Development Professionals:

As a Senior Application Scientist dedicated to providing scientifically rigorous and actionable insights, I must begin this guide with a crucial clarification. The initial aim was to conduct a comprehensive head-to-head comparison of 2-Amino-3,5-dihydro-4H-imidazol-4-one with a panel of known inhibitors. However, a thorough investigation of the current scientific literature and chemical databases has revealed that a primary biological target for 2-Amino-3,5-dihydro-4H-imidazol-4-one has not been definitively established or widely reported.

The core of any meaningful inhibitor comparison guide lies in the context of a specific biological target—be it an enzyme, receptor, or other protein of interest. Without this critical information, a direct, evidence-based "head-to-head" comparison of inhibitory activity, selectivity, and mechanism of action is not scientifically feasible.

While 2-Amino-3,5-dihydro-4H-imidazol-4-one is a known chemical entity, its role in biological systems appears to be primarily as a synthetic intermediate or a scaffold for the development of other compounds. For instance, derivatives of this molecule have been explored for potential antimicrobial properties. However, the intrinsic inhibitory activity and specific molecular targets of the parent compound remain an area for future investigation.

We are committed to the principles of scientific integrity and providing you with trustworthy, evidence-based content. Therefore, instead of presenting a speculative or unsubstantiated comparison, we will pivot this guide to address the foundational elements that would be necessary to undertake such a comparison. This will include:

• The Criticality of Target Identification in Drug Discovery.

• A Methodological Framework for Identifying the Biological Target of a Novel Compound.

• Hypothetical Scenarios: How a Comparison Would Be Structured if a Target Were Known.

• An Overview of Known Inhibitors for Prominent Drug Target Classes.

This revised approach will provide you with a robust intellectual toolkit for your own research and development endeavors, particularly when working with novel chemical entities.

Part 1: The Imperative of Target Identification

In the landscape of drug discovery and development, the identification of a specific biological target is the cornerstone upon which all subsequent research is built. The "target" is the naturally existing cellular or molecular structure involved in the pathology of interest that a drug is intended to act on.

Why is Target Identification Non-Negotiable?

• Mechanism of Action (MoA): Understanding the target is fundamental to elucidating the MoA of a compound. Does it inhibit an enzyme's catalytic activity? Does it block a receptor's binding site? This knowledge is critical for predicting therapeutic effects and potential side effects.

• Rational Drug Design: Once a target is known, researchers can employ structure-based drug design and other computational methods to optimize the inhibitor's potency, selectivity, and pharmacokinetic properties.

• Assay Development: Target identification allows for the development of specific and sensitive assays (e.g., enzymatic assays, binding assays) to quantify the inhibitory activity of a compound and screen for more potent analogues.

• Translational Relevance: A well-validated target provides a clear link between the molecular action of a drug and the desired clinical outcome, forming the basis for preclinical and clinical development.

Part 2: A Workflow for Unveiling the Target of a Novel Compound

Should your research involve a compound like 2-Amino-3,5-dihydro-4H-imidazol-4-one with an unknown target, the following experimental workflow provides a systematic approach to its identification.

Experimental Workflow for Target Identification

Caption: A generalized workflow for identifying the biological target of a novel compound.

Step-by-Step Methodologies:

• Phenotypic Screening:

  • Objective: To identify a measurable effect of the compound on whole cells or organisms.

  • Protocol:

    • Culture a panel of relevant cell lines (e.g., cancer cell lines, primary neurons).

    • Treat the cells with a concentration range of the compound.

    • Utilize high-content imaging or other assays to assess various cellular parameters (e.g., cell viability, morphology, proliferation, specific protein expression).

    • Identify a consistent and dose-dependent phenotypic change.

• Target Deconvolution:

  • Objective: To pinpoint the specific molecular target(s) responsible for the observed phenotype.

  • Affinity Chromatography Protocol:

    • Immobilize the compound on a solid support (e.g., sepharose beads) to create an affinity matrix.

    • Prepare a cell lysate containing the potential target proteins.

    • Incubate the cell lysate with the affinity matrix to allow the target protein(s) to bind to the immobilized compound.

    • Wash away non-specifically bound proteins.

    • Elute the specifically bound proteins.

    • Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

Part 3: Structuring a Head-to-Head Comparison: A Hypothetical Case Study

Let us hypothesize that through the aforementioned workflow, 2-Amino-3,5-dihydro-4H-imidazol-4-one was identified as a novel inhibitor of Enzyme X , a critical kinase in a cancer signaling pathway. Here is how a head-to-head comparison guide would then be structured.

Hypothetical Signaling Pathway

A Senior Application Scientist's Guide to Cross-Reactivity Studies of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The 2-amino-3,5-dihydro-4H-imidazol-4-one scaffold is a privileged structure in medicinal chemistry, forming the core of molecules with a wide array of biological activities.[1][2] Derivatives have been investigated for their potential as anticancer, anti-inflammatory, and antimicrobial agents.[2][3] A notable application is in the development of selective antagonists for chemokine receptors like CXCR2, which are implicated in cancer metastasis.[1] When developing assays for these compounds or advancing them as therapeutic candidates, understanding their binding specificity is paramount. Cross-reactivity—the binding of structurally related compounds to the same target (e.g., an antibody or a receptor)—can lead to inaccurate quantification in immunoassays or off-target effects in therapeutics.

This guide provides a comprehensive framework for designing and executing cross-reactivity studies for this class of compounds. We will delve into the causality behind experimental choices, provide validated protocols, and interpret the resulting data to inform drug development decisions.

The Strategic Imperative: Why Cross-Reactivity Matters

In any biological system, specificity is key. For a diagnostic immunoassay, cross-reactivity with metabolites or analogous compounds can lead to falsely elevated measurements. In therapeutics, cross-reactivity with unintended receptors can cause adverse effects. For instance, the chemokine receptors CXCR1 and CXCR2 share 76% sequence homology, making the design of selective antagonists challenging.[1] A compound intended to antagonize CXCR2 might inadvertently interact with CXCR1, confounding biological results and potentially reducing therapeutic efficacy. Therefore, a rigorous cross-reactivity assessment is not merely a characterization step but a critical validation of a compound's utility and safety profile.

Experimental Design: A Validated Workflow

A robust cross-reactivity study is a multi-stage process that begins with the synthesis of relevant compounds and culminates in a quantitative comparison of their binding affinity in a specific assay. The following workflow provides a self-validating system for achieving this.

Caption: Workflow for a comprehensive cross-reactivity study.

Synthesis of 2-Amino-3,5-dihydro-4H-imidazol-4-one Derivatives

The first step is to synthesize the parent compound and a panel of structurally related derivatives. The choice of derivatives should be systematic to enable a clear Structure-Activity Relationship (SAR) analysis. Modifications can include altering substituents on aromatic rings, changing functional groups, or modifying the core scaffold.

Example Synthetic Approach: The core scaffold can be synthesized from guanidine and an appropriate acid, followed by reactions with aldehydes and amines to generate diversity.[4] For instance, reacting 2-aminoimidazolin-4-one with a substituted benzaldehyde and an amine can yield a variety of derivatives.[4]

Protocol for Synthesis of a Derivative (Illustrative):

• Imine Formation: Mix the desired substituted benzaldehyde (1.0 eq) with an amine (e.g., n-propylamine, 2.0 eq). Heat the mixture (e.g., microwave irradiation at 60°C for 30 min) to form the imine.[4]

• Cyclization: Add 2-amino-3,5-dihydro-4H-imidazol-4-one (1.0 eq) to the crude imine in a suitable solvent like acetonitrile.

• Reaction: Stir the mixture at reflux for 48-72 hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Purification: Remove the solvent under reduced pressure and purify the crude product using column chromatography (e.g., silica gel with a gradient of dichloromethane/methanol) to obtain the final derivative.

• Characterization: Confirm the structure and purity of each synthesized compound using ¹H-NMR, ¹³C-NMR, and Mass Spectrometry (MS).[3][5]

Development of a Competitive ELISA

For small molecules like imidazolone derivatives, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is an effective method for high-throughput screening.[6] The principle relies on the competition between the free analyte in the sample and a fixed amount of an enzyme-labeled analyte for a limited number of antibody binding sites.

Caption: Principle of Competitive ELISA.

Protocol for Competitive ELISA:

• Coating: Coat a 96-well microtiter plate with an antibody specific to the parent 2-amino-3,5-dihydro-4H-imidazol-4-one compound. Incubate overnight at 4°C. The choice of antibody is critical and must be highly specific to the core scaffold.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound antibody.

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Competition: Add standards of the parent compound or samples containing the test derivatives to the wells, followed immediately by the addition of the parent compound conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP). Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step to remove unbound reagents.

• Detection: Add the enzyme substrate (e.g., TMB for HRP) to each well.[6] A color change will occur.

• Stopping: Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

• Reading: Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

Data Analysis and Interpretation

Calculating Cross-Reactivity

The cross-reactivity of each derivative is determined by comparing its ability to displace the enzyme-labeled conjugate with that of the parent compound.

• Generate Standard Curves: Plot the absorbance against the log of the concentration for the parent compound and each derivative.

• Determine IC50: For each compound, calculate the concentration that causes 50% inhibition of the maximum signal (IC50). This is the most accurate point of comparison on the dose-response curve.

• Calculate Percentage Cross-Reactivity (%CR): Use the following formula:

  %CR = (IC50 of Parent Compound / IC50 of Derivative) x 100

Comparative Data Presentation

The results should be summarized in a clear, tabular format to facilitate comparison. Below is a representative table based on hypothetical data for a parent compound (Compound A) and its derivatives.

Compound ID	Modification from Parent Compound	IC50 (nM)	% Cross-Reactivity
A (Parent)	N/A	15	100%
A1	Addition of a methyl group to the phenyl ring	30	50%
A2	Replacement of phenyl ring with a pyridine ring	250	6%
A3	Addition of a chloro group to the phenyl ring	18	83%
A4	Removal of the n-propyl group	>10,000	<0.15%

Interpretation and Structure-Activity Relationship (SAR)

The data presented above allows for a detailed SAR analysis:

• Minor Modifications (A1, A3): Small additions like a methyl or chloro group on the phenyl ring are well-tolerated, with the compounds retaining significant (50-83%) cross-reactivity. This suggests the antibody's binding pocket can accommodate small steric and electronic changes in this region.

• Scaffold Alterations (A2): Replacing the phenyl ring with a bioisostere like pyridine drastically reduces cross-reactivity to 6%. This indicates that the overall electronic nature and shape of this aromatic system are critical for antibody recognition.

• Major Deletions (A4): Removing a key part of the structure, such as the n-propyl group, completely abolishes binding. This highlights that this part of the molecule is likely a primary epitope for antibody binding.

This analysis is crucial. For researchers developing an immunoassay, it confirms that the assay is highly specific to the core structure and less susceptible to interference from metabolites where, for instance, the n-propyl group might be hydroxylated or removed. For drug developers, it provides vital clues about which parts of the molecule are essential for target engagement and which can be modified to tune properties like selectivity or metabolic stability.[1]

Conclusion and Future Directions

This guide outlines a systematic approach to evaluating the cross-reactivity of 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives. By combining rational synthesis, validated immunoassay development, and rigorous data analysis, researchers can confidently characterize the specificity of their compounds. The resulting SAR data is invaluable, guiding the optimization of lead compounds in drug discovery and ensuring the accuracy and reliability of analytical methods. Future studies should aim to correlate these in vitro cross-reactivity profiles with in vivo off-target effects to build a comprehensive understanding of a compound's biological activity.

References

• Ahmed, N. G., & Hamad, A. N. (2023). Synthesis and preliminary pharmacological profile of some new 3,5-dihydro- 4H-imidazol-4-one and α,β-dehydroamino acid derivatives. ZANCO Journal of Pure and Applied Sciences, 35(1), 223-240.
• Pérez-Picaso, L., et al. (2021). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. Molecules, 26(15), 4483.

• ResearchGate. (2007). A convenient synthesis of 3-amino-4-imino(thioxo)-imidazolidin-2-ones. Retrieved from [Link]

• Nghi, H. T., et al. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Medicinal Chemistry, 18(5), 558-573.
• Darwish, I. A. (2006). Immunoassay Methods and their Applications in Pharmaceutical Analysis: Basic Methodology and Recent Advances. International Journal of Biomedical Science, 2(3), 217–235.
• Li, M., et al. (2021). Discovery of 1,5-Dihydro-4H-imidazol-4-one Derivatives as Potent, Selective Antagonists of CXC Chemokine Receptor 2. ACS Medicinal Chemistry Letters, 12(5), 826–833.

• ZANCO Journals. (2023). Synthesis and preliminary pharmacological profile of some new 3,5-dihydro-4H-imidazol-4-one and α,β-dehydroamino acid derivatives. Retrieved from [Link]

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In vitro vs. in vivo efficacy of 2-Amino-3,5-dihydro-4H-imidazol-4-one based compounds

An In-Depth Guide to the In Vitro and In Vivo Efficacy of 2-Amino-3,5-dihydro-4H-imidazol-4-one Based Compounds

Introduction: The Versatile 2-Amino-3,5-dihydro-4H-imidazol-4-one Scaffold

The 2-Amino-3,5-dihydro-4H-imidazol-4-one core is a five-membered heterocyclic ring that serves as a privileged scaffold in medicinal chemistry. Its structural simplicity, synthetic accessibility, and ability to engage in various biological interactions have established it as a valuable starting point for the development of novel therapeutic agents.[1] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties, making them a subject of intense research in drug discovery.[1][2][3][4]

This guide provides a comparative analysis of the in vitro and in vivo efficacy of compounds based on the 2-Amino-3,5-dihydro-4H-imidazol-4-one structure. We will delve into the experimental methodologies used to assess their performance, present key data from published studies, and explore the critical factors that govern the translation of promising laboratory findings into effective results in living organisms.

Part 1: In Vitro Efficacy – Unveiling Potential at the Cellular Level

In vitro studies are the foundational step in drug discovery, offering a controlled environment to assess the direct biological activity of a compound at the cellular and molecular level. For 2-amino-imidazol-4-one derivatives, these assays are crucial for initial screening, mechanism of action studies, and establishing structure-activity relationships (SAR).

Common In Vitro Experimental Protocols

1. Anticancer Activity Assessment: The anticancer potential of these compounds is frequently evaluated against a panel of human cancer cell lines.[2]

• Protocol: MTT/XTT Cytotoxicity Assay

  • Cell Seeding: Cancer cells (e.g., MCF-7 for breast cancer, HCT116 for colon cancer, HeLa for cervical cancer) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.[5]

  • Compound Treatment: The cells are then treated with serial dilutions of the test compounds for a specified duration, typically 48-72 hours.

  • MTT/XTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) is added to each well.

  • Measurement: Viable cells with active mitochondrial dehydrogenases convert the tetrazolium salt into a colored formazan product. The absorbance of the formazan solution is measured using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the half-maximal inhibitory concentration (IC50) is determined.

2. Enzyme Inhibition Assays: Many imidazole-based compounds exert their effects by inhibiting specific enzymes crucial for disease progression.[1][2][4]

• Protocol: Kinase Inhibition Assay (Example: ALK5)

  • Reaction Setup: The assay is performed in a buffer solution containing the kinase enzyme (e.g., ALK5), a substrate (e.g., a specific peptide), and ATP.[1]

  • Inhibitor Addition: The 2-amino-imidazol-4-one based compounds are added at various concentrations.

  • Reaction Initiation: The kinase reaction is initiated by the addition of ATP and incubated at a specific temperature.

  • Detection: The amount of phosphorylated substrate is quantified, often using luminescence-based or fluorescence-based detection methods.

  • Analysis: The IC50 value is calculated, representing the concentration of the compound required to inhibit 50% of the enzyme's activity.

3. Antimicrobial Activity Screening: The efficacy of these compounds against bacteria and fungi is determined by measuring their ability to inhibit microbial growth.[3][6]

• Protocol: Micro Broth Dilution Assay

  • Preparation: A standardized suspension of the target microorganism (e.g., Staphylococcus aureus, Candida albicans) is prepared.[6]

  • Serial Dilution: The test compounds are serially diluted in a 96-well microplate containing growth medium.

  • Inoculation: Each well is inoculated with the microbial suspension.

  • Incubation: The plates are incubated under conditions suitable for the growth of the microorganism.

  • MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth.[7]

Visualization of In Vitro Workflow

Caption: A typical workflow for the in vitro evaluation of novel compounds.

Summary of In Vitro Efficacy Data

Compound Class	Target	Assay Type	Cell Line / Enzyme	Efficacy Metric (IC50 / MIC)	Reference
Benzothiadiazole-imidazole derivatives	Kinase Inhibition	ALK5 Kinase Assay	ALK5	0.008–0.043 µM	[1]
Imidazole-Thiazole Hybrids	Microtubule Destabilization	Cytotoxicity Assay	NUGC-3 (Gastric Cancer)	0.05 µM	[2]
2-Phenyl Benzimidazole Derivatives	VEGFR-2 Inhibition	Cytotoxicity Assay	MCF-7 (Breast Cancer)	3.37 µM	[1]
Chromeno[3,4-d]imidazol-4(1H)-one	Anticancer	Cytotoxicity Assay	HCT116, MCF-7	Not specified, but potent	[5]
Imidazol-2-one Derivatives	PDE4 Inhibition	PDE4 Enzyme Assay	PDE4	Potent inhibitors	[4]
3,5-dihydro-4H-imidazol-4-one derivatives	Antibacterial/Antifungal	Micro Broth Dilution	Various strains	Promising activity	[6]

Part 2: In Vivo Efficacy – Assessing Performance in a Complex Biological System

While in vitro assays are indispensable for initial screening, they cannot replicate the complex environment of a living organism. In vivo studies, typically conducted in animal models, are essential to evaluate a compound's overall therapeutic potential, taking into account pharmacokinetics (Absorption, Distribution, Metabolism, and Excretion - ADME) and potential toxicity.[8]

Common In Vivo Experimental Protocols

1. Anticancer Efficacy in Xenograft Models: This is the gold standard for evaluating the in vivo anticancer activity of a compound.

• Protocol: Human Tumor Xenograft in Mice

  • Cell Implantation: Human cancer cells (e.g., HCT116) are subcutaneously injected into immunocompromised mice (e.g., nude or SCID mice).[5]

  • Tumor Growth: The tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

  • Randomization and Treatment: The mice are randomized into control and treatment groups. The treatment group receives the test compound via a specific route (e.g., oral, intraperitoneal) at a defined dose and schedule.[9] The control group receives the vehicle.

  • Monitoring: Tumor volume and body weight are measured regularly throughout the study.

  • Endpoint: The study is concluded when tumors in the control group reach a predetermined size. Tumors are then excised and weighed.

  • Analysis: The tumor growth inhibition (TGI) is calculated to determine the compound's efficacy.

2. Anti-inflammatory Activity Models: These models are used to assess a compound's ability to reduce inflammation.

• Protocol: Carrageenan-Induced Paw Edema in Rats

  • Compound Administration: The test compound is administered to the rats, typically orally.

  • Induction of Inflammation: A solution of carrageenan is injected into the sub-plantar region of the rat's hind paw to induce localized inflammation and edema.

  • Measurement: The volume of the paw is measured at various time points after the carrageenan injection using a plethysmometer.

  • Analysis: The percentage inhibition of edema in the treated group is calculated by comparing it with the vehicle-treated control group.

Visualization of In Vivo Workflow

Caption: A standard workflow for an in vivo anticancer xenograft study.

Summary of In Vivo Efficacy Data

Compound Class	In Vivo Model	Key Finding	Reference
Chromeno[3,4-d]imidazol-4(1H)-one	HCT116 Xenograft Mice	Significantly inhibited tumor growth.	[5]
Imidazol-2-one & 2-cyanoiminoimidazole	Topical Inflammation Model (Ear)	Maintained anti-inflammatory activity after topical administration.	[4]
Imidazole-2-thione derivative	Chick Chorioallantoic Membrane (CAM)	Suppressed tumor growth and vasculotropic spread without detectable toxicity.	[10]

Part 3: Bridging the Gap – Correlating In Vitro and In Vivo Efficacy

The ultimate goal of preclinical drug discovery is to identify compounds with potent in vitro activity that translates into significant in vivo efficacy and a favorable safety profile. However, this transition is often challenging. A compound that is highly effective at killing cancer cells in a petri dish may fail in an animal model for a variety of reasons.

Factors Influencing In Vitro to In Vivo Translation

• Pharmacokinetics (ADME):

  • Absorption & Bioavailability: A compound may not be well absorbed when administered orally, preventing it from reaching therapeutic concentrations at the target site.

  • Metabolism: The compound might be rapidly metabolized by the liver into inactive forms, reducing its efficacy.

  • Distribution: The compound may not effectively penetrate the target tissue, such as a solid tumor.

• Toxicity:

  • A compound may show acceptable toxicity against cell lines but cause unacceptable side effects in a whole organism due to off-target effects. Toxicity is a critical factor evaluated in animal models before a drug can proceed to human trials.[11]

• The Tumor Microenvironment (TME):

  • In vitro 2D cell cultures lack the complexity of the TME, which includes stromal cells, immune cells, and an extracellular matrix. These components can influence drug resistance and efficacy.

• Target Engagement:

  • Demonstrating that a compound inhibits its intended target in vivo is more complex than in a biochemical assay. Biomarker studies are often required to confirm target engagement in the animal model.

Visualization of the In Vitro to In Vivo Gap

Caption: Key barriers influencing the translation of in vitro results to in vivo success.

Conclusion and Future Perspectives

The 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold remains a highly promising framework for the development of new therapeutics. In vitro studies have consistently demonstrated the potent activity of its derivatives against a range of cancer cell lines, enzymes, and microbes. The challenge, as with all drug discovery programs, lies in optimizing these potent molecules to overcome the hurdles of in vivo application.

Successful translation from the bench to the preclinical setting requires a multi-faceted approach. Promising in vitro data must be followed by rigorous in vivo evaluation in relevant animal models.[9] Future research should focus on:

• Optimizing Pharmacokinetic Properties: Modifying the core scaffold to improve solubility, metabolic stability, and bioavailability.

• Reducing Off-Target Toxicity: Employing computational and screening methods to identify and mitigate potential toxic liabilities early in the development process.

• Developing Combination Therapies: Investigating the synergistic effects of these compounds with existing therapies to enhance efficacy and overcome resistance.

By systematically bridging the gap between in vitro and in vivo data, researchers can unlock the full therapeutic potential of this versatile chemical class and develop novel treatments for a variety of diseases.

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• Various Authors. (2018). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. PubMed. [Link]

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• Ahmed, N. G., & Hamad, A. N. (2023). Synthesis and preliminary pharmacological profile of some new 3,5-dihydro-4H-imidazol-4-one and α,β-dehydroamino acid derivatives. ZANCO Journal of Pure and Applied Sciences. [Link]

• El-Naggar, M., et al. (2021). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. PubMed Central. [Link]

• Various Authors. (2012). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][9]-triazole-3-thiol derivatives as antimicrobial agents. ResearchGate. [Link]

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• Lakshmanan, K., & Byran, G. (2021). Identification of benzimidazole containing 4 H-chromen-4-one derivative as potential MAP kinase inhibitors by in-silico approaches. PubMed. [Link]

• Various Authors. (2022). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. PubMed Central. [Link]

• Thorat, S. M., et al. (2025). Design, synthesis, and biological evaluation of 2-amino-1,3,4-thiadiazoles as new potential EGFR inhibitors for treatment of cancer. ResearchGate. [Link]

• Various Authors. (2013). Discovery of some novel imines of 2-amino,5-thio-1,3,4-thiadiazole as mucomembranous protector. ResearchGate. [Link]

• Ballesteros-Guevara, L., et al. (2022). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI. [Link]

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A Senior Application Scientist's Guide to Benchmarking the Purity of Synthetic 2-Amino-3,5-dihydro-4H-imidazol-4-one Against a Commercial Standard

For researchers, scientists, and drug development professionals, the purity of a synthetic compound is paramount. This guide provides an in-depth, technically sound framework for benchmarking the purity of synthetically produced 2-Amino-3,5-dihydro-4H-imidazol-4-one against a commercially available standard. By adhering to the principles of scientific integrity and employing robust analytical methodologies, this document will empower you to validate the quality of your synthesized compound with confidence.

Introduction: The Critical Role of Purity in Scientific Research

2-Amino-3,5-dihydro-4H-imidazol-4-one, a heterocyclic compound, serves as a crucial building block in the synthesis of various biologically active molecules. The presence of impurities, even in trace amounts, can significantly impact the outcome of downstream applications, leading to erroneous experimental results, reduced efficacy in drug candidates, and potential toxicity. Therefore, rigorous purity assessment is not merely a quality control step but a fundamental aspect of ensuring the validity and reproducibility of scientific research.

This guide will walk you through a comprehensive analytical workflow to compare a laboratory-synthesized batch of 2-Amino-3,5-dihydro-4H-imidazol-4-one with a commercial standard, which typically boasts a purity of ≥98%[1]. We will delve into the rationale behind the chosen analytical techniques—High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS)—and provide detailed, step-by-step protocols.

Experimental Design: A Multi-faceted Approach to Purity Determination

A single analytical technique is often insufficient to provide a complete picture of a compound's purity. A multi-pronged approach, leveraging the strengths of orthogonal methods, is essential for a comprehensive assessment. Our experimental design is structured to not only quantify the main compound but also to detect, identify, and quantify potential impurities.

Figure 1: A comprehensive workflow for benchmarking the purity of synthetic 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Synthesis and Purification of 2-Amino-3,5-dihydro-4H-imidazol-4-one

A common synthetic route to 2-Amino-3,5-dihydro-4H-imidazol-4-one involves the cyclization of guanidinoacetic acid[2]. Understanding this synthesis is key to anticipating potential impurities.

Protocol 1: Synthesis from Guanidinoacetic Acid

• Reaction Setup: In a round-bottom flask, dissolve guanidinoacetic acid in an appropriate solvent (e.g., water or a high-boiling point polar solvent).

• Cyclization: Heat the reaction mixture under reflux for several hours. The exact temperature and time will depend on the solvent used.

• Work-up: After cooling, the product may precipitate. If not, concentrate the solution under reduced pressure.

• Purification: The crude product should be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to remove unreacted starting materials and soluble impurities.

Potential Impurities:

• Guanidinoacetic acid: Unreacted starting material.

• Degradation products: Resulting from excessive heat or prolonged reaction times.

• Side-products: Arising from alternative reaction pathways.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the cornerstone for quantitative purity analysis in the pharmaceutical industry. We will adapt a method commonly used for the analysis of creatinine, a structurally similar compound, to establish a robust protocol for 2-Amino-3,5-dihydro-4H-imidazol-4-one[3][4][5]. The method will be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Protocol 2: HPLC Purity Determination

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mobile phase consisting of a buffer and an organic modifier. A good starting point is a mixture of 0.05 M sodium acetate (pH 6.5) and acetonitrile (98:2 v/v)[3].

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV absorbance spectrum of 2-Amino-3,5-dihydro-4H-imidazol-4-one (a wavelength around 220-240 nm is a reasonable starting point).

• Sample Preparation:

  • Prepare a stock solution of the commercial standard at a known concentration (e.g., 1 mg/mL) in the mobile phase.

  • Prepare a stock solution of the synthetic 2-Amino-3,5-dihydro-4H-imidazol-4-one at the same concentration.

  • Create a series of calibration standards by diluting the commercial standard stock solution.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the synthetic sample solution in triplicate.

  • Calculate the purity of the synthetic sample by comparing its peak area to the calibration curve. The purity is typically expressed as a percentage area.

Data Presentation: HPLC Purity Comparison

Sample ID	Retention Time (min)	Peak Area	Purity (%)
Commercial Standard	2.85	1,250,000	99.5
Synthetic Batch 001	2.86	1,235,000	98.8

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Identification

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the chemical structure of the synthesized compound and for identifying impurities. The spectra of the synthetic product should be directly compared to those of the commercial standard.

Protocol 3: NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated water (D₂O) is a suitable solvent for this polar compound.

• Sample Preparation: Prepare solutions of both the commercial standard and the synthetic product in D₂O at a concentration of approximately 5-10 mg/mL.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra for both samples.

• Data Analysis:

  • Structural Confirmation: Compare the chemical shifts, splitting patterns, and integration of the signals in the ¹H NMR spectrum of the synthetic product with the commercial standard. The expected ¹H NMR spectrum in D₂O should show a singlet for the methylene protons around 4.18 ppm[2]. The ¹³C NMR should show signals for the methylene carbon and the carbonyl carbon[2].

  • Impurity Identification: Look for any additional peaks in the spectra of the synthetic sample that are not present in the spectrum of the commercial standard. These could correspond to residual solvents, unreacted starting materials (e.g., guanidinoacetic acid), or side-products. For instance, the presence of signals corresponding to guanidinoacetic acid would indicate incomplete reaction[6].

Data Presentation: NMR Chemical Shift Comparison

Nucleus	Commercial Standard (δ, ppm in D₂O)	Synthetic Batch 001 (δ, ppm in D₂O)	Assignment
¹H	4.18 (s, 2H)	4.19 (s, 2H)	-CH₂-
¹³C	48.5	48.6	-CH₂-
174.9	175.0	C=O

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Profiling

LC-MS is an indispensable technique for detecting and identifying impurities at very low levels. It combines the separation power of HPLC with the mass-analyzing capability of a mass spectrometer.

Figure 2: Workflow for impurity identification using LC-MS/MS.

Protocol 4: LC-MS Impurity Analysis

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• LC Method: The same HPLC method as described in Protocol 2 can be used.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is suitable for this compound.

  • Scan Range: A full scan from m/z 50 to 500 will cover the expected mass of the product and potential impurities. The expected [M+H]⁺ for 2-Amino-3,5-dihydro-4H-imidazol-4-one is m/z 99.09.

• Analysis:

  • Inject the synthetic sample.

  • Analyze the total ion chromatogram (TIC) for any peaks other than the main product peak.

  • Examine the mass spectrum of each impurity peak to determine its molecular weight.

  • For significant impurities, perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns, which can aid in structural elucidation. For example, the detection of a peak with an m/z corresponding to guanidinoacetic acid ([M+H]⁺ = 118.06) would confirm its presence as an impurity.

Data Presentation: LC-MS Impurity Profile

Retention Time (min)	[M+H]⁺ (m/z)	Proposed Identity	Relative Abundance (%)
2.86	100.05	2-Amino-3,5-dihydro-4H-imidazol-4-one	99.2
1.52	118.06	Guanidinoacetic acid	0.3
4.15	181.10	Unknown Impurity A	0.5

Conclusion: Synthesizing the Data for a Definitive Purity Assessment

By integrating the data from HPLC, NMR, and LC-MS, a comprehensive and reliable assessment of the purity of your synthetic 2-Amino-3,5-dihydro-4H-imidazol-4-one can be achieved. The HPLC data provides a quantitative measure of purity, the NMR data confirms the structure and helps identify major impurities, and the LC-MS data offers a sensitive profile of trace impurities.

A successful benchmark against a commercial standard, demonstrating comparable purity and the absence of significant impurities, validates the synthetic and purification protocols. This rigorous approach ensures that the material used in subsequent research is of the highest quality, thereby upholding the principles of scientific excellence.

References

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• Fast, Simple LC-MS/MS Analysis of Creatine and Creatinine. Restek. Available at: [Link]

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A Researcher's Guide to the Statistical Analysis of 2-Amino-3,5-dihydro-4H-imidazol-4-one Analogue Potency

The 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold is a privileged structure in medicinal chemistry, with analogues exhibiting a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2][3] Given the therapeutic potential of this class of compounds, the ability to accurately and reliably compare the potency of newly synthesized analogues against established benchmarks or among themselves is paramount. This guide will walk through the critical steps of experimental design, data acquisition, and statistical analysis to achieve this.

I. The Foundation: Experimental Design and Data Acquisition

A robust statistical analysis is built upon a well-designed experiment. The choices made at this stage will directly impact the quality and interpretability of the data. The primary goal is to generate high-quality dose-response curves from which potency metrics, such as the half-maximal inhibitory concentration (IC50), can be derived.

Experimental Protocol: Cell Viability Assay (MTT Assay)

A common method to assess the potency of cytotoxic or anti-proliferative compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is typically proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Culture:

  • Select a biologically relevant cancer cell line for screening the 2-Amino-3,5-dihydro-4H-imidazol-4-one analogues. The choice of cell line should be guided by the therapeutic target of interest.

  • Culture the cells in appropriate media and conditions to ensure logarithmic growth.

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into 96-well plates at a predetermined optimal density. This density should allow for untreated cells to remain in the logarithmic growth phase for the duration of the experiment.

• Compound Preparation and Treatment:

  • Prepare stock solutions of the 2-Amino-3,5-dihydro-4H-imidazol-4-one analogues and a positive control (a known active compound) in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of each compound to create a range of concentrations. A typical dose-response experiment will include 8-10 concentrations.[4]

  • Treat the cells with the different concentrations of the compounds. Include vehicle-only controls (e.g., DMSO) and untreated controls. Each treatment condition should be performed in triplicate.

• Incubation:

  • Incubate the plates for a predetermined period (e.g., 48-72 hours) to allow the compounds to exert their effects.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).

  • Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

Experimental Workflow Diagram

Caption: Experimental workflow for determining compound potency using an MTT assay.

II. Data Analysis: From Raw Data to Potency Estimates

The raw absorbance data must be processed and analyzed to determine the potency of each analogue. This involves data normalization, non-linear regression to fit dose-response curves, and the extraction of IC50 values.

Data Processing and Normalization

• Background Subtraction: Subtract the average absorbance of the blank wells (media only) from all other wells.

• Normalization: Express the data as a percentage of the vehicle-only control. The vehicle control represents 100% cell viability.

  • % Viability = (Absorbance of treated well / Average Absorbance of vehicle control wells) * 100

Non-Linear Regression and IC50 Determination

The relationship between drug concentration and biological response is typically sigmoidal.[5] Therefore, non-linear regression is the appropriate method for fitting a dose-response curve to the data.[5][6][7]

Step-by-Step Analysis using GraphPad Prism:

• Data Entry: Enter the log-transformed concentrations of the compounds as the X-values and the corresponding normalized % viability as the Y-values.[8][9] It is crucial to use the logarithm of the concentration for the x-axis to obtain a symmetrical sigmoidal curve.[10]

• Non-Linear Regression:

  • From the "Analyze" menu, select "Nonlinear regression (curve fit)".[9]

  • Choose a suitable dose-response model. A commonly used model is the "log(inhibitor) vs. response -- Variable slope (four parameters)" equation.[8] This model fits the top and bottom plateaus of the curve, the Hill slope (steepness of the curve), and the IC50.[5]

• IC50 Interpretation: The IC50 is the concentration of an inhibitor where the response (in this case, cell viability) is reduced by half.[11][12] It is a key parameter for quantifying the potency of a compound. A lower IC50 value indicates a more potent compound.

Data Analysis Pipeline Diagram

Caption: Pipeline for dose-response data analysis and IC50 determination.

III. Statistical Comparison of Potency

Once the IC50 values for each analogue have been determined, the next critical step is to statistically compare them to determine if the observed differences in potency are significant.

Comparing IC50 Values

Simply comparing the point estimates of the IC50 values is insufficient. A statistical test is required to determine if the difference between two or more IC50 values is statistically significant.

Recommended Statistical Tests:

• Extra Sum-of-Squares F-test: This is a robust method available in software like GraphPad Prism for comparing the fits of two dose-response curves.[13] It tests the null hypothesis that a single curve adequately fits both datasets versus the alternative hypothesis that two separate curves provide a significantly better fit. A significant p-value (typically < 0.05) indicates that the IC50 values are significantly different.

• t-test on log(IC50) values: If you have multiple independent experiments, you can perform a t-test (for comparing two compounds) or an ANOVA (for comparing more than two compounds) on the logarithm of the IC50 values obtained from each experiment. It is important to perform the statistical analysis on the log-transformed IC50 values as they tend to follow a normal distribution, which is an assumption of these parametric tests.[10]

Data Presentation

The results of the potency analysis should be presented clearly and concisely. A table summarizing the IC50 values, along with their 95% confidence intervals and the results of the statistical comparisons, is highly recommended.

Table 1: Potency of 2-Amino-3,5-dihydro-4H-imidazol-4-one Analogues in XYZ Cancer Cell Line

Compound	IC50 (µM)	95% Confidence Interval	p-value (vs. Analogue A)
Analogue A	10.5	8.2 - 13.4	-
Analogue B	5.2	4.1 - 6.6	< 0.01
Analogue C	12.1	9.5 - 15.4	0.45
Positive Control	1.8	1.3 - 2.5	< 0.001

Data are presented as the mean from three independent experiments. Statistical analysis was performed using an extra sum-of-squares F-test.

IV. Conclusion and Best Practices

The rigorous statistical comparison of the potency of 2-Amino-3,5-dihydro-4H-imidazol-4-one analogues is essential for making informed decisions in drug discovery. By following the principles of sound experimental design, appropriate data analysis, and robust statistical testing, researchers can confidently identify the most promising candidates for further development.

Key Takeaways:

• Experimental Design is Crucial: The quality of your data is paramount. Ensure you have appropriate controls and a sufficient number of replicates and concentrations.

• Use Non-Linear Regression: Dose-response data is inherently non-linear. Use appropriate curve-fitting models to accurately determine IC50 values.[5][7]

• Compare IC50s Statistically: Do not rely on visual inspection of IC50 values. Use statistical tests like the extra sum-of-squares F-test or t-tests on log(IC50) values to determine significance.[10][13]

• Report with Confidence: Always report IC50 values with their 95% confidence intervals to provide a measure of the precision of the estimate.

By adhering to these guidelines, researchers can ensure the scientific rigor and validity of their findings, ultimately accelerating the discovery of novel therapeutics based on the 2-Amino-3,5-dihydro-4H-imidazol-4-one scaffold.

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• GraphPad. How to determine an IC50. [Link]

• Bioinformatics Explained. (2023, September 19). IC50 Determination with GraphPad PRISM | Data Analysis Tutorial [Video]. YouTube. [Link]

• GraphPad. Example: Global nonlinear regression (dose-response curves). [Link]

• Billionnet, C., Sherrill, D., & Anziska, Y. (2012). Modeling Nonlinear Dose-Response Relationships in Epidemiologic Studies: Statistical Approaches and Practical Challenges. PMC. [Link]

• Kunzelmann, M., et al. (2023). Functional design of experiment for potency assay optimization and in-silico simulation. Journal of Pharmaceutical and Biomedical Analysis.

• Dr. Sakibul Islam. (2024, June 3). IC50 Calculation Using GraphPad Prism | Nonlinear Regression [Video]. YouTube. [Link]

• Emergent Mind. (2024, December 4). Nonlinear Dose-Response Curves. [Link]

• GraphPad. Equation: Absolute IC50. [Link]

• Liu, Q. (2015). The Estimation of Absolute IC50 and Its 95% Confidence Interval. The Wistar Institute.
• Sebaugh, J. L. (2011).

• TileStats. (2022, June 5). Nonlinear regression - how to fit a dose-response curve in R [Video]. YouTube. [Link]

• Reddit. (2022, October 26). Best method of comparing IC50 values. r/biostatistics. [Link]

• Kunzelmann, M., et al. (2024, October 9). Functional Design of Experiment for Potency Assay optimization and in-silico Simulation. ResearchGate. [Link]

• Kalliokoski, T. (2013). Comparability of Mixed IC50 Data – A Statistical Analysis.

• Charles River Laboratories. (2017, March 1). Use of Design of Experiment (DOE) for Optimization of ADC Potency Assays. [Link]

• Educo Life Sciences. (2024, April 22). Optimising Potency Assays with Design of Experiments (DoE). [Link]

• Kalliokoski, T., et al. (2013). Comparability of Mixed IC50 Data – A Statistical Analysis. PMC. [Link]

• Charles River Laboratories. Biological Assay Development. [Link]

• Reddit. (2022, October 26). IC50 comparison test. r/labrats. [Link]

• ResearchGate. (2019, May 13). Best Statistical Testing of Parasitemia IC50. [Link]

• Acuña-Castillo, C., et al. (2002). Differences in potency and efficacy of a series of phenylisopropylamine/phenylethylamine pairs at 5-HT2A and 5-HT2C receptors. PubMed Central.
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• Ahmed, N. G., & Hamad, A. N. (2023). Synthesis and preliminary pharmacological profile of some new 3,5-dihydro-4H-imidazol-4-one and α,β-dehydroamino acid derivatives.

• ZANCO Journals. (2023, February 20). Synthesis and preliminary pharmacological profile of some new 3,5-dihydro-4H-imidazol-4-one and α,β-dehydroamino acid derivatives. [Link]

• Al-Ostath, R. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. NIH.

• PubMed. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Amino-3,5-dihydro-4H-imidazol-4-one

For researchers and drug development professionals, meticulous management of chemical reagents extends beyond the benchtop; it is a foundational pillar of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Amino-3,5-dihydro-4H-imidazol-4-one (CAS No. 503-86-6), a heterocyclic compound utilized in various synthetic applications. While this compound is not specifically listed as an acutely hazardous waste under the Resource Conservation and Recovery Act (RCRA), it must be managed with the professional diligence afforded to all laboratory chemicals.[1] The procedures outlined here are grounded in established safety protocols and regulatory frameworks to ensure the protection of personnel and the environment.

Immediate Safety and Hazard Assessment: The "Why" Behind the "How"

Before initiating any disposal procedure, a thorough hazard assessment is paramount. While a specific Safety Data Sheet (SDS) for 2-Amino-3,5-dihydro-4H-imidazol-4-one may not always be readily available from all suppliers, data from analogous structures and related imidazole compounds suggest that it should be handled as a potential irritant.

Known and Inferred Hazards:

• Skin and Eye Irritation: Structurally similar compounds are known to cause skin and serious eye irritation. Direct contact should be avoided at all times.

• Respiratory Irritation: Inhalation of the powdered form may cause respiratory irritation.

This initial assessment dictates the minimum personal protective equipment (PPE) required and informs the subsequent steps of the disposal workflow. The core principle is to prevent any direct contact and to contain the material securely from the point of collection to its final disposal.

Hazard Profile: 2-Amino-3,5-dihydro-4H-imidazol-4-one
CAS Number	503-86-6
Molecular Formula	C₃H₅N₃O
Molecular Weight	99.09 g/mol
Appearance	Colorless to white crystalline powder
Primary Hazards	Potential for skin, eye, and respiratory irritation (inferred from related compounds)
Regulatory Status	Not explicitly listed as a RCRA P- or U-listed hazardous waste. However, it must be evaluated as a potential characteristic hazardous waste.

Personal Protective Equipment (PPE): Your First Line of Defense

Based on the hazard assessment, the following PPE is mandatory when handling 2-Amino-3,5-dihydro-4H-imidazol-4-one for disposal:

• Eye Protection: ANSI Z87.1 compliant safety glasses with side shields or, preferably, chemical splash goggles.

• Hand Protection: Nitrile or neoprene gloves. Ensure gloves are inspected for integrity before use.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If handling significant quantities of the powder outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary.

The causality is clear: this level of PPE creates a necessary barrier to prevent the primary exposure routes—dermal contact, ocular exposure, and inhalation.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that each step logically follows from the principles of chemical safety and waste management.

Proper chemical segregation is a cornerstone of laboratory safety, preventing inadvertent and potentially dangerous reactions.[2][3][4][5][6]

• Action: Designate a specific waste container solely for 2-Amino-3,5-dihydro-4H-imidazol-4-one and structurally similar non-hazardous solid chemical waste.

• Rationale: Do not mix this compound with other waste streams, particularly strong oxidizing agents, acids, or bases, to prevent unforeseen chemical reactions.[2][4][5] Storing chemicals alphabetically is not a safe practice and should be avoided.[4][5]

The choice of waste container is critical for ensuring safe containment during accumulation and transport.

• Action: Collect solid waste in a wide-mouth, sealable container made of chemically resistant material such as high-density polyethylene (HDPE) or borosilicate glass.[7][8] The container must be in good condition with a secure, leak-proof screw-top cap.

• Rationale: HDPE and borosilicate glass offer excellent resistance to a broad range of chemicals and are mechanically robust, minimizing the risk of spills or leaks.[7][8][9][10][11][12] The container must be kept closed except when adding waste to prevent the release of dust or vapors.

Accurate and comprehensive labeling is a regulatory requirement and essential for communicating hazards to all personnel.[13][14][15][16]

• Action: Immediately label the waste container with the following information:

  • The words "Hazardous Waste" (as a best practice, even if not federally listed, until a formal determination is made).

  • The full chemical name: "2-Amino-3,5-dihydro-4H-imidazol-4-one".

  • The CAS Number: "503-86-6".

  • The signal word "Warning" and appropriate hazard statements (e.g., "Causes skin irritation," "Causes serious eye irritation," "May cause respiratory irritation").

  • The accumulation start date (the date the first piece of waste is added to the container).

  • The name and contact information of the generating researcher or lab.

• Rationale: This information is mandated by the Occupational Safety and Health Administration (OSHA) under the Hazard Communication Standard and is critical for proper handling, storage, and disposal by your institution's Environmental Health and Safety (EHS) department.[14][16][17]

Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) before collection.[18][19]

• Action: Store the sealed and labeled waste container in a designated, secondary containment bin within your lab's SAA. The SAA should be away from general traffic areas and sinks.

• Rationale: Secondary containment provides an additional layer of protection against spills. Storing waste in a designated SAA ensures it is managed correctly and regularly inspected as per institutional and federal guidelines.[18]

The final step is to transfer the waste to your institution's EHS or a licensed waste management contractor.

• Action: Once the container is full or has been in accumulation for the maximum allowable time (typically 6-12 months, check your institutional policy), contact your EHS office to schedule a waste pickup.[19] Do not dispose of this chemical in the regular trash or down the drain.

• Rationale: EHS professionals are trained to handle, transport, and dispose of chemical waste in compliance with all local, state, and federal regulations, including those set by the Environmental Protection Agency (EPA).[20][21] They will ensure the waste is sent to a permitted Treatment, Storage, and Disposal Facility (TSDF).

Visualization of the Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Caption: Disposal workflow for 2-Amino-3,5-dihydro-4H-imidazol-4-one.

References

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• University of Maryland, Baltimore Environmental Health and Safety. Chemical Segregation Tip Sheet. [Link]

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• Triumvirate Environmental. Proper Disposal of Hazardous Laboratory Waste Regulations in the United States. [Link]

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A Researcher's Guide to the Safe Handling of 2-Amino-3,5-dihydro-4H-imidazol-4-one

An Essential Operational Briefing for Laboratory Professionals

As a Senior Application Scientist, my primary objective is to empower fellow researchers to conduct their work not only at the cutting edge of innovation but also at the highest standard of safety. This guide provides essential, field-tested protocols for the safe handling of 2-Amino-3,5-dihydro-4H-imidazol-4-one (CAS No. 503-86-6), an important intermediate in pharmaceutical research.[1] The following procedures are designed to be a self-validating system, ensuring that safety is an integral part of the experimental workflow.

Pre-Operational Hazard Assessment: Understanding the Compound

Before any handling, a thorough understanding of the compound's hazard profile is critical. 2-Amino-3,5-dihydro-4H-imidazol-4-one is a white to colorless crystalline powder.[1] While generally considered to have low toxicity under normal use, it is crucial to recognize its potential hazards to ensure appropriate protective measures are in place.[1] The primary risks associated with similar amino compounds involve skin and eye irritation. Although comprehensive toxicological properties for this specific compound may not be thoroughly investigated, it is prudent to handle it with the care afforded to substances that can cause skin irritation and serious eye damage.[2]

Key Physical and Chemical Properties:

• Molecular Formula: C₃H₅N₃O[3][4]

• Molecular Weight: 99.09 g/mol [3][4]

• Appearance: Colorless to white crystalline powder[1]

• Melting Point: Approximately 208-210 °C[3]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task at hand. The causality behind each choice is rooted in mitigating the primary routes of exposure: dermal contact, inhalation, and ocular contact.

Core PPE Requirements for All Operations:

• Eye Protection: Safety glasses with side shields are the minimum requirement. However, when handling the powdered form or creating solutions where splashing is possible, chemical safety goggles are mandatory. A face shield should be worn in conjunction with goggles during procedures with a high risk of splashing.

• Hand Protection: Nitrile gloves are the standard for handling this compound. Always inspect gloves for tears or punctures before use. For prolonged handling or when working with solutions, consider double-gloving. After handling, remove gloves using the proper technique to avoid skin contamination and wash hands thoroughly with soap and water.

• Body Protection: A standard laboratory coat is required to protect against incidental contact. Ensure the coat is fully buttoned. For large-scale operations, a chemically resistant apron over the lab coat is recommended.

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation (e.g., in a chemical fume hood), respiratory protection is typically not required. However, if handling large quantities of the powder outside of a fume hood where dust generation is likely, a dust respirator should be used.

Scenario-Specific Operational Protocols

Protocol 3.1: Handling the Solid Compound (e.g., Weighing)

The primary hazard when handling the solid is the generation of airborne dust, which increases the risk of inhalation and contamination of surfaces and personnel.

Step-by-Step Procedure:

• Preparation: Don all core PPE (chemical safety goggles, nitrile gloves, lab coat).

• Work Area: Conduct all weighing and transfer operations within a chemical fume hood or a powder containment hood to minimize dust dispersion.

• Handling: Use a spatula to carefully transfer the powder. Avoid pouring the powder from a height, which can create dust clouds.

• Spill Management: In case of a small spill, do not dry sweep. Gently cover the spill with a damp paper towel to avoid making the powder airborne, then wipe it up. Place the contaminated materials in a sealed bag for proper disposal.

• Post-Handling: After completing the task, wipe down the spatula and the work surface with a damp cloth. Dispose of all contaminated disposables in the designated chemical waste container. Remove PPE and wash hands thoroughly.

Protocol 3.2: Preparing Solutions

Creating solutions introduces the risk of splashes, which can lead to skin and eye exposure.

Step-by-Step Procedure:

• Preparation: Don all core PPE, including chemical safety goggles and a face shield over the goggles.

• Work Area: Perform this procedure in a chemical fume hood.

• Dissolution: Slowly add the solid 2-Amino-3,5-dihydro-4H-imidazol-4-one to the solvent. Do not add the solvent to the solid, as this can increase the risk of splashing.

• Mixing: Use a magnetic stirrer to mix the solution. If manual shaking is required, ensure the container is securely capped.

• Post-Procedure: Cap the solution container and label it clearly. Clean all glassware and equipment thoroughly. Dispose of contaminated disposables in the designated chemical waste. Remove PPE and wash hands.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the safe handling workflow.[5] Improper disposal can contaminate the environment and pose a risk to others.

• Solid Waste: All disposable materials contaminated with 2-Amino-3,5-dihydro-4H-imidazol-4-one, including gloves, paper towels, and weighing papers, must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions or waste from the experimental process should be collected in a designated, labeled hazardous waste container. Do not discharge to sewer systems.[5]

• Disposal Method: All chemical waste must be disposed of through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5] Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Response

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

• Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• Ingestion: Do not induce vomiting. Rinse mouth with water and then drink plenty of water. Seek immediate medical attention.

Summary of PPE Recommendations

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
General Handling	Safety glasses with side-shields	Single pair of nitrile gloves	Standard lab coat	Not typically required
Weighing Solid	Chemical safety goggles	Single pair of nitrile gloves	Standard lab coat	Recommended if dust is generated
Preparing Solutions	Chemical safety goggles & face shield	Single or double pair of nitrile gloves	Standard lab coat	Not typically required (in fume hood)
Large-Scale Operations	Chemical safety goggles & face shield	Double pair of nitrile gloves	Chemical-resistant apron over lab coat	Required if ventilation is inadequate

Safe Handling Workflow Visualization

This diagram illustrates the decision-making process for ensuring safety when working with 2-Amino-3,5-dihydro-4H-imidazol-4-one.

Caption: Workflow for Safe Handling of 2-Amino-3,5-dihydro-4H-imidazol-4-one.

References

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